3-Ethoxy-1-propanol

• CAS: 111-35-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 3-Ethoxy-1-propanol

Introduction

3-Ethoxy-1-propanol (CAS No. 111-35-3) is a clear, colorless liquid with a mild odor, belonging to the family of hydroxyethers.[1] It is characterized as a propan-1-ol molecule substituted with an ethoxy group at the third position.[1] This bifunctional nature, possessing both an ether and a primary alcohol group, imparts unique solubility characteristics and makes it a versatile solvent and intermediate in various chemical syntheses. This guide provides a comprehensive overview of its core physicochemical properties, detailed experimental protocols for their determination, and logical workflows for researchers, scientists, and professionals in drug development.

Core Physicochemical Properties

The fundamental physical and chemical characteristics of 3-Ethoxy-1-propanol are summarized below. These properties are crucial for its handling, application, and in silico modeling.

General and Identification Properties

Property	Value	Source
Molecular Formula	C5H12O2	[1]
Molecular Weight	104.15 g/mol	[1][2]
Appearance	Clear colorless liquid	[1][3]
Odor	Mild, Ethereal, Alcoholic, Fruity	[1][2][3]
CAS Number	111-35-3	[3]
SMILES String	CCOCCCO	[4]
InChI Key	XHMWPVBQGARKQM-UHFFFAOYSA-N	[4]

Thermal and Physical Properties

Property	Value	Conditions	Source
Boiling Point	160-161 °C	at 760 mmHg	[4][5][6]
320-322 °F	at 760 mmHg	[1][7]
Melting Point	-90 °C	(estimate)	[3][8][9][10]
Density	0.904 g/mL	at 25 °C	[4][5][11]
0.904	at 68 °F	[1][7]
Flash Point	54 °C (129.2-130 °F)	Closed Cup	[5]
Vapor Pressure	8.2 mmHg	at 77 °F (25 °C)	[1][7]
0.0105 mmHg	at 25 °C	[8][9][12]
Refractive Index	1.417	at 20 °C (n20/D)	[4][5][11][8][12]

Solubility Properties

Property	Value	Conditions	Source
Water Solubility	≥100 mg/mL	at 64 °F (18 °C)	[1][7]
≥10 g/100 mL	at 18 °C	[3][5][8][9][10]
General Solubility	Miscible with water	[13][14]

Experimental Protocols

Accurate determination of physicochemical properties is fundamental for chemical characterization and process development. The following sections detail standard laboratory methodologies for key properties of liquid compounds like 3-Ethoxy-1-propanol.

Determination of Boiling Point (Capillary Method)

This micro-method is suitable for small sample volumes and is based on the principle that at the boiling point, the vapor pressure of the liquid equals the atmospheric pressure.

Apparatus:

• Thiele tube

• High-temperature thermometer

• Capillary tube (sealed at one end)

• Small test tube

• Heat source (e.g., Bunsen burner)

• Mineral oil

• Rubber band

Procedure:

• Sample Preparation: Add 0.5 mL of 3-Ethoxy-1-propanol into the small test tube.[15]

• Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in the liquid.[15][16]

• Assembly: Attach the test tube to the thermometer using a small rubber band, ensuring the sample is level with the thermometer bulb.[15]

• Heating: Clamp the assembly in a Thiele tube filled with mineral oil, ensuring the rubber band is above the oil level to prevent degradation.[15]

• Observation: Gently heat the side arm of the Thiele tube. Observe the capillary tube. As the liquid heats, trapped air will bubble out.[15][17]

• Vaporization: Continue heating until a rapid and continuous stream of bubbles emerges from the capillary tip. This indicates that the air has been replaced by the sample's vapor.[15][17]

• Boiling Point Reading: Remove the heat source and allow the apparatus to cool slowly. The bubble stream will slow down and stop. The boiling point is the temperature at which the liquid just begins to be drawn back into the capillary tube.[15][16][17]

• Pressure Correction: Record the ambient barometric pressure. The observed boiling point can be corrected to standard pressure (760 mmHg) using a nomograph if necessary.[15][17]

Determination of Density

The density of a liquid is determined by measuring its mass per unit volume.

Apparatus:

• Electronic balance (accurate to at least 0.001 g)

• Graduated cylinder or pycnometer (for higher accuracy)

• Thermometer

Procedure:

• Mass of Empty Container: Measure and record the mass of a clean, dry graduated cylinder or pycnometer.[18]

• Volume Measurement: Add a known volume of 3-Ethoxy-1-propanol (e.g., 10 mL) to the graduated cylinder. Read the volume from the bottom of the meniscus at eye level to avoid parallax error.[19]

• Mass of Liquid: Weigh the graduated cylinder containing the liquid. Subtract the mass of the empty cylinder to find the mass of the liquid.[18][19]

• Temperature: Record the temperature of the liquid.

• Calculation: Calculate the density using the formula: Density (ρ) = Mass (m) / Volume (V) .[19]

• Repeatability: For improved accuracy, repeat the measurement multiple times and calculate the average density.[19]

Determination of Flash Point (Closed-Cup Method)

The flash point is the lowest temperature at which a liquid's vapors will ignite with an ignition source. The closed-cup method confines the vapors, typically resulting in a lower flash point than an open-cup method.[20]

Apparatus:

• Pensky-Martens or Abel closed-cup tester

• Heat source with controlled heating rate

• Stirrer

• Thermometer

• Ignition source (e.g., gas flame or electric igniter)

Procedure:

• Sample Introduction: Pour the 3-Ethoxy-1-propanol sample into the test cup up to the marked filling line.[21]

• Apparatus Setup: Secure the lid onto the cup. The lid contains the thermometer, stirrer, and shutter-controlled opening for the ignition source.[21]

• Controlled Heating: Begin heating the sample at a slow, constant rate (e.g., 1-5 °C per minute, depending on the standard method). Stir the sample at a specified rate to ensure uniform temperature.[21][22]

• Ignition Test: At regular temperature intervals, briefly apply the ignition source through the opening in the lid.[22][23]

• Flash Point Observation: The flash point is the lowest temperature at which a distinct flash is observed inside the cup upon application of the ignition source.[22][23]

• Barometric Correction: Record the observed flash point and the ambient barometric pressure, as the flash point is pressure-dependent.

Determination of Refractive Index

The refractive index is a measure of how much a light path is bent, or refracted, when it enters a material. It is a fundamental property used for substance identification and purity assessment.

Apparatus:

• Abbe refractometer

• Constant temperature water bath

• Light source (typically sodium D-line, 589 nm)

• Pipette

• Acetone (B3395972) and soft lens tissue for cleaning

Procedure:

• Calibration & Cleaning: Calibrate the refractometer using a standard of known refractive index. Ensure the prism surfaces are clean and dry by wiping with acetone and a lens tissue.[24]

• Temperature Control: Circulate water from the constant temperature bath through the refractometer prisms to maintain a constant temperature (typically 20 °C).[24]

• Sample Application: Using a pipette, place a few drops of 3-Ethoxy-1-propanol onto the surface of the lower prism.[24]

• Measurement: Close the prisms firmly. Adjust the instrument until the light and dark fields converge into a sharp, distinct borderline in the eyepiece.[24]

• Reading the Scale: Read the refractive index value from the instrument's scale. For high-precision instruments, readings can be estimated to the fourth decimal place.[24]

• Cleaning: After the measurement, clean the prism surfaces thoroughly.

Visualizations

The following diagrams illustrate key experimental and logical workflows related to the physicochemical characterization of 3-Ethoxy-1-propanol.

Caption: Workflow for Boiling Point Determination via Capillary Method.

Caption: Influence of Intermolecular Forces on Key Properties.

References

• 1. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scent.vn [scent.vn]
• 3. 3-Ethoxy-1-propanol | 111-35-3 [chemicalbook.com]
• 4. 3-エトキシ-1-プロパノール 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 3-Ethoxy-1-propanol, CAS No. 111-35-3 - iChemical [ichemical.com]
• 6. CAS Common Chemistry [commonchemistry.cas.org]
• 7. 3-ETHOXY-1-PROPANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. 3-Ethoxy-1-propanol｜lookchem [lookchem.com]
• 9. chembk.com [chembk.com]
• 10. 3-Ethoxy-1-propanol One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 11. 3-Ethoxy-1-propanol 97 111-35-3 [sigmaaldrich.com]
• 12. Page loading... [wap.guidechem.com]
• 13. fishersci.at [fishersci.at]
• 14. fishersci.co.uk [fishersci.co.uk]
• 15. Boiling Points [thecatalyst.org]
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• 17. chem.libretexts.org [chem.libretexts.org]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. Experiments to determine density of liquid apparatus method calculation density bottle burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]
• 20. The MSDS HyperGlossary: Flash Point [ilpi.com]
• 21. Flash Point - Prime Process Safety Center [primeprocesssafety.com]
• 22. delltech.com [delltech.com]
• 23. aidic.it [aidic.it]
• 24. chem.libretexts.org [chem.libretexts.org]

An In-Depth Technical Guide to 3-Ethoxy-1-propanol (CAS Number: 111-35-3)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Ethoxy-1-propanol (CAS No. 111-35-3), a versatile solvent and chemical intermediate. The document details its physicochemical properties, safety and handling protocols, reactivity, and notable applications in organic synthesis, particularly in the development of pharmaceutical agents.

Chemical and Physical Properties

3-Ethoxy-1-propanol is a clear, colorless liquid with a mild ether-like odor.[1][2] It is less dense than water and is water-soluble.[1][2]

Table 1: Physicochemical Properties of 3-Ethoxy-1-propanol

Property	Value	Source(s)
CAS Number	111-35-3	[3]
Molecular Formula	C₅H₁₂O₂	[3]
Molecular Weight	104.15 g/mol	[3]
Boiling Point	160-161 °C (at 760 mmHg)	[1][3]
Density	0.904 g/mL at 25 °C	[1][3]
Flash Point	54 °C (129.2 °F) - closed cup	[3]
Solubility in Water	Soluble (≥ 100 mg/mL at 18°C)	[2]
Refractive Index (n20/D)	1.417	[3]
Vapor Pressure	8.2 mmHg at 25°C	[2]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 3-Ethoxy-1-propanol.

Table 2: Key Spectroscopic Data for 3-Ethoxy-1-propanol

Spectroscopic Technique	Key Features and Observations
¹H NMR	Provides information on the proton environment in the molecule.
¹³C NMR	Indicates the different carbon environments.
IR Spectroscopy	Shows characteristic peaks for O-H (alcohol) and C-O-C (ether) functional groups.
Mass Spectrometry	The mass spectrum shows the molecular ion peak and fragmentation patterns.

Experimental Protocols for Spectroscopic Analysis

While specific experimental parameters from a single definitive source are not available, the following represent typical methodologies for obtaining spectroscopic data for a compound like 3-Ethoxy-1-propanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C):

A sample of 3-Ethoxy-1-propanol would be dissolved in a deuterated solvent, commonly chloroform-d (B32938) (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), containing a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard. The spectra would be recorded on a spectrometer operating at a frequency of 300 MHz or higher for proton NMR and 75 MHz or higher for carbon NMR.

Infrared (IR) Spectroscopy:

The IR spectrum can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. For a liquid sample like 3-Ethoxy-1-propanol, the spectrum is typically recorded neat (as a thin film between two salt plates, e.g., NaCl or KBr) or as a solution in a suitable solvent.

Mass Spectrometry (MS):

Mass spectra are typically acquired using a mass spectrometer with an electron ionization (EI) source. The sample is introduced into the instrument, ionized, and the resulting fragments are separated based on their mass-to-charge ratio.

Safety, Handling, and Toxicology

3-Ethoxy-1-propanol is a flammable liquid and vapor and causes serious eye irritation.[2] It may also be harmful if inhaled.[4]

Table 3: GHS Hazard Information for 3-Ethoxy-1-propanol

Hazard Class	Hazard Category	Pictogram	Signal Word	Hazard Statement
Flammable liquids	Category 3	GHS02	Warning	H226: Flammable liquid and vapor
Serious eye damage/eye irritation	Category 2A	GHS07	Warning	H319: Causes serious eye irritation
Acute toxicity, Inhalation	Category 4	GHS07	Warning	H332: Harmful if inhaled

Source:[2][3][4]

Handling and Storage

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.[4] In case of inadequate ventilation, use a suitable respirator.[3]

Handling: Keep away from heat, sparks, open flames, and other ignition sources.[4] Avoid breathing vapors or mist.[4] Use in a well-ventilated area.[5]

Storage: Store in a cool, well-ventilated place.[4] Keep the container tightly closed.[4]

Toxicological Information

Exposure to 3-Ethoxy-1-propanol may cause irritation to the eyes and lungs.[6] In high concentrations, it may have narcotic effects.[6] Ingestion of large amounts may lead to dizziness, drowsiness, nausea, and potential damage to the liver and kidneys.[5]

Reactivity Profile and Chemical Incompatibilities

3-Ethoxy-1-propanol is an ether-alcohol derivative. The ether linkage is relatively unreactive.[6] As an alcohol, it can react with alkali metals, nitrides, and strong reducing agents to generate flammable and/or toxic gases.[6] It can also react with oxoacids and carboxylic acids to form esters.[6] Oxidizing agents can convert the alcohol group to an aldehyde or a carboxylic acid.[6]

Incompatible Materials: Strong oxidizing agents.[1]

Applications in Organic Synthesis

3-Ethoxy-1-propanol serves as a valuable building block and solvent in organic synthesis. It has been identified as a reactant in the synthesis of heterocyclic compounds with potential pharmaceutical applications.

Synthesis of[2][5][6]triazolo[1,5-a]pyrimidines (Anticancer Agents)

3-Ethoxy-1-propanol is used in the synthesis of[2][5][6]triazolo[1,5-a]pyrimidine derivatives, which have been investigated as potential anticancer agents.[1]

General Experimental Workflow:

The synthesis of this class of compounds often involves the cyclocondensation of a 3-amino-1,2,4-triazole derivative with a β-dicarbonyl compound or its synthetic equivalent. 3-Ethoxy-1-propanol could potentially be used as a solvent in these reactions due to its polar nature and relatively high boiling point, which allows for reactions to be conducted at elevated temperatures.

Caption: General synthesis of[2][5][6]triazolo[1,5-a]pyrimidines.

Synthesis of N-substituted [(carboxymethyl)phenoxy]ethyl benzoxazinones (Antidiabetic Agents)

3-Ethoxy-1-propanol is also utilized in the preparation of N-substituted [(carboxymethyl)phenoxy]ethyl benzoxazinones, which have shown potential as PPARγ agonists and antidiabetic (type 2) agents.[1]

General Experimental Workflow:

The synthesis of benzoxazinones can be achieved through various routes, often involving the cyclization of an appropriate precursor. 3-Ethoxy-1-propanol could be employed as a solvent in these synthetic steps.

Caption: General synthesis of benzoxazinone derivatives.

Conclusion

3-Ethoxy-1-propanol is a chemical with a well-defined set of physicochemical properties and a clear safety profile. Its utility as a solvent and a reactant in the synthesis of potentially bioactive heterocyclic compounds makes it a substance of interest for researchers in medicinal chemistry and drug development. Proper handling and adherence to safety guidelines are essential when working with this flammable and irritant compound.

References

• 1. 3-Ethoxy-1-propanol | 111-35-3 [chemicalbook.com]
• 2. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-乙氧基-1-丙醇 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 3-Ethoxy-1-propanol Safety Data Sheets(SDS) lookchem [lookchem.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. 3-ETHOXY-1-PROPANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Molecular weight and formula of 3-Ethoxy-1-propanol

An In-depth Technical Guide on 3-Ethoxy-1-propanol

This guide provides the fundamental molecular and physical data for 3-Ethoxy-1-propanol, a chemical compound relevant to researchers, scientists, and drug development professionals.

Core Molecular Information

3-Ethoxy-1-propanol is a clear, colorless liquid with a mild odor.[1][2] It is less dense than water.[1][2]

Quantitative Molecular Data

The essential molecular properties of 3-Ethoxy-1-propanol are summarized in the table below for quick reference.

Property	Value	Source
Molecular Formula	C5H12O2	PubChem[1][2][3], NIST[4][5]
Linear Formula	C2H5O(CH2)3OH	Sigma-Aldrich
Molecular Weight	104.15 g/mol	PubChem[1][2], Sigma-Aldrich
Molecular Weight (more precise)	104.1476 g/mol	NIST[4][5]
CAS Number	111-35-3	NIST[4][5], Sigma-Aldrich

Experimental Protocols

Detailed experimental protocols for determining the properties of 3-Ethoxy-1-propanol, such as boiling point, density, and refractive index, are standardized procedures in analytical chemistry and are not detailed here. For specific analytical methods, researchers should refer to established methodologies such as those outlined in compendia like the CRC Handbook of Chemistry and Physics or specific analytical chemistry journals.

Logical Relationship Diagram

The following diagram illustrates the logical flow from the chemical name to its molecular formula and ultimately to its calculated molecular weight.

Relationship between chemical name, formula, and molecular weight.

References

• 1. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-ethoxy-1-propanol - Wikidata [wikidata.org]
• 4. 1-Propanol, 3-ethoxy- [webbook.nist.gov]
• 5. 1-Propanol, 3-ethoxy- [webbook.nist.gov]

An In-depth Technical Guide to the Physicochemical Properties of 3-Ethoxy-1-propanol

This technical guide provides a comprehensive overview of the boiling point and vapor pressure of 3-Ethoxy-1-propanol, tailored for researchers, scientists, and professionals in drug development. This document compiles experimental data, outlines standard methodologies for property determination, and includes a workflow visualization to support laboratory practices.

Quantitative Data Summary

The boiling point and vapor pressure of 3-Ethoxy-1-propanol have been determined through various experimental measurements. The following table summarizes these key physical properties from multiple sources to provide a comparative overview.

Property	Value	Conditions	Source
Boiling Point	160-161 °C	at 760 mmHg	[1]
160.499 °C	at 760 mmHg	[2]
320 to 322 °F (160 to 161 °C)	at 760 mmHg	[3][4][5]
Vapor Pressure	8.2 mmHg	at 77 °F (25 °C)	[3][4][5]
0.0105 mmHg	at 25 °C	[1][2]
1.3406 hPa (1.005 mmHg)	at 20 °C	[6]
1.9727 hPa (1.48 mmHg)	at 25 °C	[6]

Experimental Protocols

The determination of boiling point and vapor pressure is fundamental to characterizing the physicochemical properties of a substance. Below are detailed methodologies for these key experiments.

1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common laboratory method for determining the atmospheric boiling point is distillation.

Apparatus:

• Round-bottom flask

• Distillation head (still head) with a port for a thermometer

• Condenser (Liebig, Graham, or Allihn)

• Receiving flask

• Heating mantle or water/oil bath

• Thermometer

• Boiling chips

• Clamps and stand

Procedure:

• A sample of 3-Ethoxy-1-propanol is placed in the round-bottom flask, and a few boiling chips are added to ensure smooth boiling.

• The distillation apparatus is assembled. The thermometer is positioned in the distillation head such that the top of the bulb is level with the bottom of the side-arm leading to the condenser.

• Cooling water is circulated through the condenser.

• The flask is gently heated. As the liquid boils, the vapor rises, and the temperature on the thermometer will increase.

• The temperature that remains constant while the liquid is distilling is recorded as the boiling point.[7]

2. Determination of Vapor Pressure

Vapor pressure can be measured by static or dynamic methods. The static method involves measuring the pressure of the vapor in equilibrium with its liquid phase in a closed container.

Apparatus:

• A flask connected to a vacuum pump and a manometer

• Thermostatic bath to control the temperature

• Sample of 3-Ethoxy-1-propanol

Procedure:

• The sample of 3-Ethoxy-1-propanol is placed in the flask.

• The sample is typically frozen, and the apparatus is evacuated to remove any air. The flask is then sealed.

• The sample is allowed to thaw and reach thermal equilibrium at a specific temperature within the thermostatic bath.

• The difference in the mercury levels of the manometer is measured, which corresponds to the vapor pressure of the substance at that temperature.

• This process is repeated at various temperatures to obtain a vapor pressure curve.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of the boiling point of a liquid.

Caption: Workflow for Boiling Point Determination.

References

• 1. Page loading... [guidechem.com]
• 2. lookchem.com [lookchem.com]
• 3. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-ETHOXY-1-PROPANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scent.vn [scent.vn]
• 7. uobabylon.edu.iq [uobabylon.edu.iq]

An In-depth Technical Guide to the Solubility of 3-Ethoxy-1-propanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3-Ethoxy-1-propanol in water and various organic solvents. The information is compiled from established chemical databases and safety data sheets to ensure accuracy and reliability for laboratory and research applications.

Core Properties of 3-Ethoxy-1-propanol

3-Ethoxy-1-propanol (CAS No. 111-35-3) is a clear, colorless liquid with a mild, ethereal odor.[1][2][3] It is a member of the propan-1-ols and is characterized as a hydroxyether, specifically propan-1-ol substituted with an ethoxy group at the 3-position.[1] This bifunctional nature, possessing both a hydroxyl group and an ether linkage, is central to its solubility characteristics.

Solubility Profile

The molecular structure of 3-Ethoxy-1-propanol, featuring a polar hydroxyl (-OH) group and a non-polar ethoxy (CH₃CH₂O-) group, allows for a broad range of solubilities in both polar and non-polar solvents.[4]

Water Solubility

3-Ethoxy-1-propanol is highly soluble in water.[1][3] This is attributed to the ability of its hydroxyl group to form hydrogen bonds with water molecules.[4] Various sources describe it as "water soluble" or "miscible with water".[1][3][5]

Solubility in Organic Solvents

Due to its ethoxy group, which imparts a hydrophobic character, 3-Ethoxy-1-propanol is also soluble in a variety of organic solvents.[4] It is known to be soluble in common organic solvents such as ethanol, methanol, isopropanol, and acetone.[4][5][6]

Quantitative Solubility Data

The following table summarizes the available quantitative data on the solubility of 3-Ethoxy-1-propanol.

Solvent	Solubility	Temperature
Water	≥ 100 mg/mL[1][2][7]	18 °C (64 °F)[1][2][7]
Water	≥ 10 g/100 mL[8]	18 °C[8]
Ethanol	2938.84 g/L[6]	25 °C[6]
Methanol	3672.89 g/L[6]	25 °C[6]
Isopropanol	1926.55 g/L[6]	25 °C[6]

Experimental Protocols for Solubility Determination

While specific, detailed experimental protocols for determining the solubility of 3-Ethoxy-1-propanol are not extensively published in readily available literature, general methodologies for assessing solvent miscibility are well-established. These methods are applicable for verifying the solubility characteristics outlined in this guide.

A common and straightforward method for determining miscibility is through visual assessment .[9] This involves the following general steps:

• Preparation : In a clear glass vial or test tube, a measured volume (e.g., 1.0 mL) of the first solvent (e.g., 3-Ethoxy-1-propanol) is added.[9]

• Titration : The second solvent (e.g., water or an organic solvent) is added dropwise or in small increments to the first solvent.[9]

• Mixing : After each addition, the mixture is agitated (e.g., by shaking or vortexing) to ensure thorough mixing.[10]

• Observation : The mixture is then allowed to stand and is visually inspected.[9]

  • Miscible : If the two solvents form a single, clear, homogeneous layer, they are considered miscible.[9]

  • Immiscible : If two distinct layers form, the solvents are immiscible.[9]

  • Partially Miscible : If the solvents form a single phase only up to a certain concentration, they are partially miscible.[9]

For more precise quantitative measurements, especially for sparingly soluble substances, instrumental methods such as gas chromatography (GC) , high-performance liquid chromatography (HPLC) , or UV-Vis spectrophotometry can be employed to determine the concentration of the solute in the solvent after reaching equilibrium.[11]

Logical Relationships in Solubility

The solubility behavior of 3-Ethoxy-1-propanol can be understood through the interplay of its molecular features. The following diagram illustrates this relationship.

Caption: Molecular structure's influence on solubility.

This guide provides foundational knowledge on the solubility of 3-Ethoxy-1-propanol, essential for its effective use in research and development. For critical applications, it is always recommended to verify solubility under the specific conditions of your experiment.

References

• 1. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-ETHOXY-1-PROPANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. 3-Ethoxy-1-propanol | 111-35-3 [chemicalbook.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. ETHOXY PROPANOL - Ataman Kimya [atamanchemicals.com]
• 6. scent.vn [scent.vn]
• 7. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chembk.com [chembk.com]
• 9. The solvent miscibility table updated: miscibility and potential applications of green solvents - Green Chemistry (RSC Publishing) DOI:10.1039/D5GC02901E [pubs.rsc.org]
• 10. scribd.com [scribd.com]
• 11. Tuning Solvent Miscibility: A Fundamental Assessment on the Example of Induced Methanol/n-Dodecane Phase Separation - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Guide to the Spectral Analysis of 3-Ethoxy-1-propanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectral data for 3-Ethoxy-1-propanol (CAS No: 111-35-3), a molecule of interest in various chemical and pharmaceutical applications. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering a foundational dataset for its characterization.

Chemical Structure and Properties

• Molecular Formula: C₅H₁₂O₂

• Molecular Weight: 104.15 g/mol

• Structure: CH₃CH₂OCH₂CH₂CH₂OH

Spectral Data Summary

The following tables summarize the key quantitative data from the NMR, IR, and Mass Spectra of 3-Ethoxy-1-propanol.

Table 1: ¹H NMR Spectral Data (Predicted)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
1.19	Triplet	3H	-OCH₂CH₃
1.83	Quintet	2H	-OCH₂CH₂ CH₂OH
2.75	Singlet (broad)	1H	-OH
3.48	Quartet	2H	-OCH₂ CH₃
3.55	Triplet	2H	-OCH₂ CH₂CH₂OH
3.73	Triplet	2H	-CH₂CH₂ OH

Solvent: CDCl₃, Reference: TMS (0 ppm)

Table 2: ¹³C NMR Spectral Data (Predicted)

Chemical Shift (δ, ppm)	Carbon Assignment
15.2	-OCH₂C H₃
31.9	-OCH₂C H₂CH₂OH
61.8	-CH₂C H₂OH
66.8	-OC H₂CH₃
69.9	-OC H₂CH₂CH₂OH

Solvent: CDCl₃, Reference: CDCl₃ (77.16 ppm)

Table 3: Infrared (IR) Spectroscopy Peak Assignments

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
~3400	Strong, Broad	O-H stretch (alcohol)
2975-2870	Strong	C-H stretch (alkane)
1450	Medium	C-H bend (alkane)
1110	Strong	C-O stretch (ether and primary alcohol)

Technique: Attenuated Total Reflectance (ATR)

Table 4: Mass Spectrometry (MS) Data

m/z	Relative Intensity (%)	Putative Fragment Assignment
31	100	[CH₂OH]⁺
59	60	[CH₂OCH₂CH₃]⁺
29	45	[CH₂CH₃]⁺
45	40	[OCH₂CH₃]⁺
58	35	[CH₂=CHOCH₂CH₃]⁺
104	<5	[M]⁺ (Molecular Ion)

Ionization Method: Electron Ionization (EI) at 70 eV

Experimental Protocols

The data presented were obtained using standard analytical techniques as described below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A sample of 3-Ethoxy-1-propanol is dissolved in deuterated chloroform (B151607) (CDCl₃) containing tetramethylsilane (B1202638) (TMS) as an internal standard. The solution is transferred to a 5 mm NMR tube. ¹H and ¹³C NMR spectra are acquired on a 400 MHz spectrometer. For ¹H NMR, data is collected over a spectral width of 0-12 ppm. For ¹³C NMR, a proton-decoupled spectrum is obtained over a spectral width of 0-220 ppm.

Infrared (IR) Spectroscopy

The IR spectrum is obtained using a Fourier Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory. A small drop of neat 3-Ethoxy-1-propanol is placed directly onto the ATR crystal. A background spectrum of the clean, empty crystal is first recorded. The sample spectrum is then collected over the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

Mass Spectrometry (MS)

Mass spectral data is acquired using a mass spectrometer with an Electron Ionization (EI) source. A dilute solution of 3-Ethoxy-1-propanol in a volatile solvent like methanol (B129727) or dichloromethane (B109758) is introduced into the instrument, often via a gas chromatograph (GC) for separation and purification. The molecules are bombarded with electrons at an energy of 70 eV. The resulting charged fragments are separated by a mass analyzer and detected.

Visualizations

Workflow for Spectroscopic Analysis

A Comprehensive Technical Guide to 3-Ethoxy-1-propanol for Researchers and Drug Development Professionals

An in-depth examination of the chemical properties, synthesis, analysis, and potential metabolic pathways of 3-Ethoxy-1-propanol, a versatile solvent and chemical intermediate.

Core Chemical Identifiers

• InChI Key: XHMWPVBQGARKQM-UHFFFAOYSA-N

• SMILES String: CCOCCCO

Physicochemical and Safety Data

The following tables summarize the key quantitative data for 3-Ethoxy-1-propanol, providing a ready reference for its physical and chemical properties.

Table 1: Physicochemical Properties of 3-Ethoxy-1-propanol

Property	Value	Source(s)
Molecular Formula	C₅H₁₂O₂	[1][2]
Molecular Weight	104.15 g/mol	[1][3]
Density	0.904 g/mL at 25 °C	[4]
Boiling Point	160-161 °C	[4]
Melting Point	-90 °C (estimate)	[4]
Flash Point	54.4 °C	[5]
Water Solubility	≥ 10 g/100 mL at 18 °C	[4]
Refractive Index	n20/D 1.417	[4]
Vapor Pressure	0.0105 mmHg at 25°C	[4]
logP	0.40530	[4]

Table 2: Safety and Hazard Information

Hazard Statement	GHS Classification	Source(s)
Flammable liquid and vapor	Flammable Liquid 3	[3]
Causes serious eye irritation	Eye Irritant 2A	[3]
Harmful if inhaled	Acute Toxicity 4 (Inhalation)	[3]

Experimental Protocols

Synthesis via Williamson Ether Synthesis

The Williamson ether synthesis is a widely used and versatile method for the preparation of ethers, including 3-Ethoxy-1-propanol. This reaction proceeds via an S\textsubscript{N}2 mechanism, involving the reaction of an alkoxide with a primary alkyl halide.[6] For the synthesis of 3-Ethoxy-1-propanol, 1,3-propanediol (B51772) would be the starting material.

Methodology:

• Formation of the Alkoxide: 1,3-propanediol is reacted with a strong base, such as sodium hydride (NaH) or potassium hydroxide (B78521) (KOH), in an appropriate aprotic solvent (e.g., THF, DMF). The base deprotonates one of the hydroxyl groups of the diol to form the corresponding mono-alkoxide. To favor mono-alkylation, an excess of 1,3-propanediol can be used.[7]

• Nucleophilic Substitution: An ethyl halide, such as ethyl bromide or ethyl iodide, is then added to the reaction mixture. The alkoxide acts as a nucleophile and attacks the ethyl halide in an S\textsubscript{N}2 reaction, displacing the halide and forming the ether linkage.[8]

• Workup and Purification: After the reaction is complete, the mixture is typically quenched with water to destroy any unreacted base. The product is then extracted into an organic solvent. The organic layer is washed with brine, dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and the solvent is removed under reduced pressure. The crude product can then be purified by distillation to yield pure 3-Ethoxy-1-propanol.

Analytical Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile compounds like 3-Ethoxy-1-propanol.[9]

Methodology:

• Sample Preparation: A stock solution of 3-Ethoxy-1-propanol is prepared in a suitable volatile solvent like methanol (B129727) or ethanol. Calibration standards are prepared by serial dilution of the stock solution. An internal standard (e.g., dodecane) can be added to each standard and sample for improved quantitative accuracy.[9]

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Equipped with a capillary column suitable for polar analytes (e.g., a wax-type column).

  • Carrier Gas: Helium at a constant flow rate.

  • Injection: A small volume of the sample is injected in splitless mode.

  • Temperature Program: An initial oven temperature is held for a short period, then ramped up to a final temperature to ensure separation from other components.

  • Mass Spectrometer: Operated in electron ionization (EI) mode. The mass spectrum of the eluting peak corresponding to 3-Ethoxy-1-propanol is compared to a reference spectrum for identification.

• Data Analysis: The retention time and mass spectrum of the analyte are used for qualitative identification. For quantitative analysis, a calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards. The concentration of 3-Ethoxy-1-propanol in unknown samples is then determined from this curve.

Visualizations

Synthesis Workflow: Williamson Ether Synthesis

Caption: Williamson Ether Synthesis workflow for 3-Ethoxy-1-propanol.

Plausible Metabolic Pathway

While specific metabolic pathways for 3-Ethoxy-1-propanol in humans are not extensively documented, it is likely to undergo metabolism similar to other primary alcohols. The principal pathway involves oxidation to an aldehyde, followed by further oxidation to a carboxylic acid.[10]

Caption: Plausible metabolic pathway for 3-Ethoxy-1-propanol.

Applications in Research and Drug Development

3-Ethoxy-1-propanol serves as a versatile solvent with low toxicity, making it suitable for various applications in the pharmaceutical industry. It is used as a solvent in the formulation of pharmaceutical ingredients and as a coupling agent.[7] Its properties also make it a candidate for use as an excipient in drug delivery systems, although specific examples are not widely documented. Furthermore, its role as a chemical intermediate allows for its use in the synthesis of more complex molecules with potential biological activity. Given its presence as a metabolite in yeast, it is also of interest in the study of fermentation processes and food science.[3]

References

• 1. GSRS [precision.fda.gov]
• 2. 3-Ethoxy-1-propanol (97%) - Amerigo Scientific [amerigoscientific.com]
• 3. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Ethoxy-1-propanol｜lookchem [lookchem.com]
• 5. 3-ethoxy-1-propanol, 111-35-3 [thegoodscentscompany.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. CA2268226A1 - Process for preparing 3-methoxy-1-propanol - Google Patents [patents.google.com]
• 8. youtube.com [youtube.com]
• 9. benchchem.com [benchchem.com]
• 10. Ethanol Metabolism in the Liver, the Induction of Oxidant Stress, and the Antioxidant Defense System - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Intermolecular Forces in 3-Ethoxy-1-propanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the intermolecular forces governing the physicochemical properties of 3-ethoxy-1-propanol. A thorough examination of London dispersion forces, dipole-dipole interactions, and hydrogen bonding is presented, supported by quantitative data and detailed experimental protocols. This document is intended to serve as a core resource for researchers, scientists, and professionals in drug development who require a deep understanding of the molecular interactions of this and similar ether-alcohols.

Introduction

3-Ethoxy-1-propanol (C₅H₁₂O₂) is a bifunctional organic molecule containing both an ether and a primary alcohol functional group. This unique structure gives rise to a specific profile of intermolecular forces that dictate its physical properties, such as boiling point, solubility, and viscosity. A fundamental comprehension of these forces is critical for applications ranging from solvent chemistry to its potential role in formulation science and drug delivery. This guide delves into the nature and relative strengths of the intermolecular interactions present in 3-ethoxy-1-propanol.

Types of Intermolecular Forces in 3-Ethoxy-1-propanol

The collective attractive and repulsive forces between neighboring 3-ethoxy-1-propanol molecules are a composite of three primary types of intermolecular interactions:

• London Dispersion Forces (LDF): These are the weakest intermolecular forces and arise from temporary, induced dipoles in molecules resulting from the random movement of electrons. All molecules exhibit LDF, and their strength increases with the size and surface area of the molecule. For 3-ethoxy-1-propanol, the five-carbon chain contributes significantly to the overall LDF.

• Dipole-Dipole Interactions: The presence of two electronegative oxygen atoms in the ether and hydroxyl groups creates a permanent molecular dipole. The ether linkage (C-O-C) and the hydroxyl group (-OH) both contribute to the overall polarity of the molecule. These permanent dipoles lead to electrostatic attractions between adjacent molecules, which are stronger than London dispersion forces.

• Hydrogen Bonding: The most significant intermolecular force in 3-ethoxy-1-propanol is hydrogen bonding. The hydroxyl group (-OH) provides a hydrogen atom covalently bonded to a highly electronegative oxygen atom, making it a hydrogen bond donor. The lone pairs of electrons on the oxygen atoms of both the hydroxyl and the ether groups can act as hydrogen bond acceptors. This results in a relatively strong network of intermolecular hydrogen bonds, significantly influencing the physical properties of the substance.

Quantitative Data Summary

The following tables summarize key quantitative data related to the intermolecular forces of 3-ethoxy-1-propanol and a closely related analogue, 2-ethoxyethanol, for comparative purposes.

Table 1: Physical Properties of 3-Ethoxy-1-propanol

Property	Value	Source
Molecular Formula	C₅H₁₂O₂	-
Molecular Weight	104.15 g/mol	PubChem
Boiling Point	160-161 °C (at 760 mmHg)	Sigma-Aldrich[1]
Density	0.904 g/mL at 25 °C	Sigma-Aldrich[1]
Solubility in Water	Miscible	-

Table 2: Thermodynamic and Electrical Properties (with 2-Ethoxyethanol as a proxy)

Property	Value (Proxy: 2-Ethoxyethanol)	Source
Enthalpy of Vaporization (ΔHvap)	44.4 kJ/mol	CAMEO Chemicals[2]
Dipole Moment (μ)	2.08 D	Wikipedia

Experimental Protocols

The characterization of intermolecular forces in a liquid like 3-ethoxy-1-propanol involves a combination of spectroscopic and calorimetric techniques.

Fourier-Transform Infrared (FTIR) Spectroscopy for Hydrogen Bonding Analysis

Objective: To qualitatively and quantitatively assess the extent of hydrogen bonding.

Methodology:

• Sample Preparation: A thin liquid film of high-purity 3-ethoxy-1-propanol is prepared between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used to acquire the infrared spectrum.

• Data Acquisition: The spectrum is typically recorded in the mid-infrared range (4000-400 cm⁻¹).

• Analysis: The O-H stretching vibration is of particular interest. In the absence of hydrogen bonding (e.g., in a very dilute solution in a non-polar solvent), a sharp absorption band is observed around 3600 cm⁻¹. In the pure liquid, hydrogen bonding causes this band to broaden significantly and shift to a lower wavenumber (typically 3200-3500 cm⁻¹). The extent of this broadening and shifting provides a qualitative measure of the strength and prevalence of hydrogen bonding.

Calorimetric Determination of Enthalpy of Vaporization (ΔHvap)

Objective: To quantitatively measure the energy required to overcome intermolecular forces during the liquid-to-gas phase transition.

Methodology:

• Instrumentation: A differential scanning calorimeter (DSC) or a specialized vaporization calorimeter is used.

• Sample Preparation: A precisely weighed sample of 3-ethoxy-1-propanol is placed in a volatile sample pan.

• Experimental Procedure (DSC): The sample is heated at a constant rate under a controlled atmosphere (e.g., nitrogen). The heat flow into the sample is measured as a function of temperature. The enthalpy of vaporization is determined by integrating the area of the endothermic peak corresponding to the boiling of the liquid.

• Calculation: The molar enthalpy of vaporization is calculated by dividing the measured heat by the number of moles of the sample.

Determination of Dipole Moment

Objective: To measure the permanent dipole moment of the molecule.

Methodology:

• Instrumentation: A dielectric constant meter and a refractometer are required.

• Sample Preparation: A series of dilute solutions of 3-ethoxy-1-propanol in a non-polar solvent (e.g., benzene (B151609) or cyclohexane) of known concentrations are prepared.

• Measurement: The dielectric constant and refractive index of the pure solvent and each of the solutions are measured at a constant temperature.

• Calculation (Guggenheim Method): The molar polarization of the solute at infinite dilution is calculated from the concentration dependence of the dielectric constant and refractive index. The permanent dipole moment is then determined from the molar polarization using the Debye equation.

Visualization of Intermolecular Interactions

The following diagram illustrates the primary intermolecular forces at play between molecules of 3-ethoxy-1-propanol.

Figure 1: Diagram of intermolecular forces in 3-Ethoxy-1-propanol.

Conclusion

The physicochemical properties of 3-ethoxy-1-propanol are a direct consequence of the interplay between London dispersion forces, dipole-dipole interactions, and, most importantly, hydrogen bonding. The ability of the molecule to act as both a hydrogen bond donor and acceptor leads to a significant cohesive energy, as reflected in its relatively high boiling point and miscibility with water. A thorough understanding of these intermolecular forces, supported by the experimental methodologies outlined in this guide, is essential for the effective utilization of 3-ethoxy-1-propanol in various scientific and industrial applications.

References

• 1. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 2. 2-Butoxyethanol - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to 3-Ethoxy-1-propanol: Properties, Synthesis, Analysis, and Metabolic Fate

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethoxy-1-propanol is a bifunctional organic molecule, characterized by the presence of both an ether and a primary alcohol functional group. This unique structure imparts upon it a useful set of physicochemical properties, rendering it a valuable solvent and a versatile synthetic building block in various industrial and research applications, including pharmaceuticals. This technical guide provides a comprehensive overview of 3-Ethoxy-1-propanol, encompassing its nomenclature, physical and chemical properties, detailed experimental protocols for its synthesis and purification, analytical methodologies for its characterization and quantification, and an examination of its metabolic pathway.

Synonyms and Alternative Names

To ensure clarity and comprehensive understanding in scientific literature and communication, it is crucial to be familiar with the various synonyms and alternative names for 3-Ethoxy-1-propanol. The compound is systematically named according to IUPAC nomenclature, but is also known by several common and trade names.

Identifier Type	Identifier
IUPAC Name	3-ethoxypropan-1-ol[1]
CAS Number	111-35-3[1]
Synonyms	3-ethoxypropanol[1][2]
1-Propanol, 3-ethoxy-[1]
Propylene (B89431) glycol 3-ethyl ether[3]
Propylene glycol beta-monoethyl ether[1][2][3]
ETHOXY PROPANOL
Dowanol PEAT
3-Ethoxyl-1-propanol
Propanol, 3-ethoxy
EC Number	203-861-2
UNII	28V3RKF4Z1
DSSTox Substance ID	DTXSID4073124[4]

Physicochemical Properties

The utility of 3-Ethoxy-1-propanol in various applications is dictated by its physical and chemical properties. A summary of its key physicochemical data is presented in the table below.

Property	Value	Reference
Molecular Formula	C5H12O2	[1]
Molecular Weight	104.15 g/mol	[1]
Appearance	Clear, colorless liquid with a mild odor	[1][2]
Boiling Point	160-161 °C (320-322 °F) at 760 mmHg	[1][2][5]
Density	0.904 g/mL at 20 °C (68 °F)	[1][2]
Flash Point	54 °C (130 °F)	[1][2]
Solubility in Water	≥ 100 mg/mL at 18 °C (64 °F)	[1][2]
Vapor Pressure	8.2 mmHg at 25 °C (77 °F)	[1][2]
Refractive Index (n20/D)	1.417	[5]
logP	0.40530	[4]

Experimental Protocols

Synthesis via Williamson Ether Synthesis

The Williamson ether synthesis is a robust and widely applicable method for the preparation of ethers, including 3-Ethoxy-1-propanol. This reaction proceeds via an SN2 mechanism, involving the reaction of an alkoxide with a primary alkyl halide. For the synthesis of 3-Ethoxy-1-propanol, two primary routes are feasible. Presented here is a detailed protocol for the reaction of sodium 3-hydroxypropoxide with ethyl bromide.

Reaction Scheme:

HO-(CH₂)₃-OH + NaH → HO-(CH₂)₃-O⁻Na⁺ + H₂ HO-(CH₂)₃-O⁻Na⁺ + CH₃CH₂Br → HO-(CH₂)₃-O-CH₂CH₃ + NaBr

Materials and Equipment:

• 1,3-Propanediol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Ethyl bromide

• Anhydrous tetrahydrofuran (B95107) (THF)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Dropping funnel

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Heating mantle

• Standard glassware for workup and extraction

• Rotary evaporator

Procedure:

• Preparation of the Alkoxide:

  • In a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel under an inert atmosphere, add a calculated amount of 1,3-propanediol.

  • Dissolve the diol in anhydrous THF.

  • Carefully add sodium hydride (1.0 equivalent) portion-wise to the stirred solution at 0 °C (ice bath). The addition should be slow to control the evolution of hydrogen gas.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour to ensure complete formation of the sodium alkoxide.

• Etherification:

  • Dissolve ethyl bromide (1.0 equivalent) in anhydrous THF and add it to the dropping funnel.

  • Add the ethyl bromide solution dropwise to the stirred solution of the alkoxide at room temperature.

  • After the addition is complete, heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Carefully quench the reaction by the slow addition of water to decompose any unreacted sodium hydride.

  • Transfer the mixture to a separatory funnel and add more water.

  • Extract the aqueous layer with a suitable organic solvent, such as diethyl ether or ethyl acetate (B1210297) (3 x volume of aqueous layer).

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

  • Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude product.

Purification by Fractional Distillation

The crude 3-Ethoxy-1-propanol obtained from the synthesis will likely contain unreacted starting materials and side products. Fractional distillation is an effective method for purifying the product based on differences in boiling points.

Equipment:

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer

• Condenser

• Receiving flask

• Heating mantle

• Boiling chips or magnetic stirrer

Procedure:

• Setup:

  • Place the crude 3-Ethoxy-1-propanol in a round-bottom flask with boiling chips or a magnetic stir bar.

  • Assemble the fractional distillation apparatus. Ensure the thermometer bulb is positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor that is distilling.[6]

  • Connect the condenser to a cold water source, with water entering at the bottom and exiting at the top.

• Distillation:

  • Gently heat the flask using a heating mantle.

  • Observe the temperature as the vapor rises through the fractionating column. The temperature should stabilize at the boiling point of the lowest-boiling component.

  • Discard the initial fraction (forerun), which may contain lower-boiling impurities.

  • Collect the fraction that distills at a constant temperature corresponding to the boiling point of 3-Ethoxy-1-propanol (160-161 °C).

  • Monitor the temperature closely. A sharp drop in temperature indicates that the main fraction has distilled.

  • Stop the distillation before the flask runs dry to prevent the formation of potentially explosive peroxides and overheating of the residue.

  • The collected fraction should be pure 3-Ethoxy-1-propanol. Confirm the purity using analytical methods such as GC-MS or NMR.

Analytical Methodologies

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of 3-Ethoxy-1-propanol. The gas chromatograph separates the components of a sample, and the mass spectrometer provides detailed molecular information for identification and quantification.

Instrumentation:

• Gas chromatograph with a suitable capillary column (e.g., a polar column like a DB-WAX or a non-polar column like a DB-5ms).

• Mass spectrometer detector (e.g., quadrupole or ion trap).

Experimental Parameters (Example):

Parameter	Condition
Injection Volume	1 µL
Injector Temperature	250 °C
Carrier Gas	Helium at a constant flow rate of 1 mL/min
Oven Temperature Program	Initial temperature of 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 200 °C, hold for 5 minutes.
MS Transfer Line Temp	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 35-300

Sample Preparation:

• For quantitative analysis, prepare a series of calibration standards of 3-Ethoxy-1-propanol in a suitable solvent (e.g., methanol (B129727) or dichloromethane).

• An internal standard (e.g., an alkane of similar volatility) should be used for improved accuracy and precision.

• Dilute the sample to be analyzed in the same solvent to a concentration within the calibration range.

Data Analysis:

• Identify the 3-Ethoxy-1-propanol peak in the chromatogram by its retention time and mass spectrum.

• The mass spectrum will show a characteristic fragmentation pattern that can be compared to a library spectrum for confirmation.

• For quantification, construct a calibration curve by plotting the ratio of the peak area of 3-Ethoxy-1-propanol to the peak area of the internal standard against the concentration of the calibration standards. Determine the concentration of the unknown sample from this curve.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR spectra provide detailed information about the chemical environment of the hydrogen and carbon atoms in 3-Ethoxy-1-propanol.

Sample Preparation:

• Dissolve a small amount of the purified 3-Ethoxy-1-propanol in a deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆).

• Add a small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift calibration.

Expected ¹H NMR Spectral Data (in CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~1.2	triplet	3H	-O-CH₂-CH₃
~1.8	quintet	2H	-O-CH₂-CH₂ -CH₂-OH
~3.5	quartet	2H	-O-CH₂ -CH₃
~3.6	triplet	2H	-CH₂ -CH₂-OH
~3.7	triplet	2H	-CH₂-CH₂ -OH
Variable	singlet (broad)	1H	-OH

Expected ¹³C NMR Spectral Data (in CDCl₃):

Chemical Shift (δ, ppm)	Assignment
~15	-O-CH₂-CH₃
~32	-O-CH₂-CH₂ -CH₂-OH
~61	-CH₂ -OH
~67	-O-CH₂ -CH₃
~70	-CH₂ -O-

Applications in Research and Drug Development

3-Ethoxy-1-propanol serves multiple roles in the pharmaceutical and research sectors, primarily as a versatile solvent and a key chemical intermediate.

• Solvent in Formulations: Due to its miscibility with both water and many organic solvents, 3-Ethoxy-1-propanol can be used as a co-solvent in pharmaceutical formulations to enhance the solubility of poorly water-soluble active pharmaceutical ingredients (APIs).[7][8] Its low toxicity compared to some other glycol ethers makes it an attractive option.[8]

• Building Block for Synthesis: The presence of a primary hydroxyl group allows for a variety of chemical transformations, such as esterification, oxidation, and conversion to a leaving group. The ether linkage is generally stable under many reaction conditions. These features make 3-Ethoxy-1-propanol a useful building block in the synthesis of more complex molecules, including potential drug candidates. It can be used as an intermediate in the production of pharmaceuticals and other fine chemicals.[8]

Metabolic Pathway

While specific signaling pathways directly involving 3-Ethoxy-1-propanol are not well-documented, its metabolic fate is of significant interest, particularly in the context of toxicology and drug metabolism. As a member of the propylene glycol ether family, its biotransformation is expected to follow established pathways for this class of compounds. The metabolism primarily occurs in the liver and involves a series of enzymatic reactions.

The major metabolic pathway for β-isomer propylene glycol ethers, such as 3-Ethoxy-1-propanol, involves oxidation of the primary alcohol.[9] This process is catalyzed by alcohol dehydrogenase (ADH) and aldehyde dehydrogenase (ALDH), leading to the formation of the corresponding alkoxypropionic acid. Minor metabolic routes may include O-dealkylation by cytochrome P450 enzymes to form propylene glycol, which can be further metabolized to CO₂, and conjugation reactions (glucuronidation and sulfation) of the parent alcohol.[9]

Caption: Proposed metabolic pathway of 3-Ethoxy-1-propanol.

Conclusion

3-Ethoxy-1-propanol is a chemical compound with a well-defined set of properties that make it valuable in both industrial and research settings. This guide has provided a detailed overview of its nomenclature, physicochemical characteristics, and practical experimental protocols for its synthesis, purification, and analysis. While its direct role in specific signaling pathways remains an area for further investigation, understanding its metabolic fate provides crucial insights for its application in fields such as drug development and toxicology. The information presented herein is intended to serve as a valuable resource for researchers, scientists, and professionals working with this versatile compound.

References

• 1. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-ETHOXY-1-PROPANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. 3-ethoxy-1-propanol, 111-35-3 [thegoodscentscompany.com]
• 4. 3-Ethoxy-1-propanol｜lookchem [lookchem.com]
• 5. ethoxypropanol,3-ethoxy-1-propanol [chembk.com]
• 6. Purification [chem.rochester.edu]
• 7. atamankimya.com [atamankimya.com]
• 8. melbournesolvents.com.au [melbournesolvents.com.au]
• 9. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Health and Safety Hazards of 3-Ethoxy-1-propanol Exposure

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Ethoxy-1-propanol (CAS No. 111-35-3), a member of the propylene (B89431) glycol ethers family, is a colorless liquid with a mild odor utilized as a solvent in various industrial applications. While generally considered to have low toxicity, understanding its health and safety hazard profile is crucial for ensuring safe handling and use in research and development settings. This technical guide provides a comprehensive overview of the known health and safety hazards associated with 3-Ethoxy-1-propanol exposure, drawing from available toxicological data and regulatory guidelines. The document covers physical and chemical properties, toxicological effects from various exposure routes, and available information on chronic toxicity and genotoxicity. Detailed experimental protocols for key toxicological assessments are also provided to aid in the design and interpretation of further studies.

Physical and Chemical Properties

A clear, colorless liquid, 3-Ethoxy-1-propanol is less dense than water and possesses a mild odor.[1][2] It is highly flammable and water-soluble.[2] Key physical and chemical properties are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C5H12O2	[3]
Molecular Weight	104.15 g/mol	[3]
Boiling Point	160-161 °C (320-322 °F) at 760 mmHg	[2]
Flash Point	54.4 °C (130 °F)	[2]
Specific Gravity	0.904 at 20 °C (68 °F)	[2]
Vapor Pressure	8.2 mmHg at 25 °C (77 °F)	[2]
Water Solubility	Miscible	[2]

Toxicological Data

The toxicological profile of 3-Ethoxy-1-propanol is primarily characterized by acute toxicity data. Information on chronic, reproductive, and genotoxic effects is limited for this specific compound, but data from related propylene glycol ethers provide some insight.

Acute Toxicity

Symptoms of acute exposure to 3-Ethoxy-1-propanol may include irritation of the eyes and lungs, and it can have narcotic effects in high concentrations.[2]

Exposure Route	Species	Test	Result	Reference(s)
Oral	Rat	LD50	>2200 mg/kg
Dermal	Rat	LD50	>2000 mg/kg
Inhalation	Rat	LC50 (4-hour)	>5.3 mg/L

Irritation and Sensitization

Contact with 3-Ethoxy-1-propanol may cause slight irritation to the skin, eyes, and mucous membranes.[2] Studies on similar propylene glycol ethers suggest that they are generally not skin sensitizers.[4]

Chronic Toxicity

Genotoxicity

There is a lack of specific genotoxicity data for 3-Ethoxy-1-propanol. However, the broader class of propylene glycol ethers has generally shown a lack of genotoxic effects in standard assays.[4]

Carcinogenicity

No carcinogenicity studies specifically on 3-Ethoxy-1-propanol were identified. The few long-term studies available for other glycol ethers suggest they are not likely to be human carcinogens.[4]

Reproductive and Developmental Toxicity

Specific reproductive and developmental toxicity data for 3-Ethoxy-1-propanol are not available. However, studies on other propylene glycol ethers have not shown evidence of reproductive or developmental hazards.[5]

Mechanism of Toxicity

The metabolism of propylene glycol ethers primarily occurs in the liver, where the ether linkage is cleaved, producing propylene glycol and an alcohol. These byproducts can be further metabolized.[1] The central nervous system (CNS) depressant effects observed at high concentrations are a common feature of many organic solvents. Recent research suggests that propylene glycol ethers and their metabolites can cross the blood-brain barrier, and that metabolism can also occur within the brain, which may contribute to their neurotoxic potential.[6][7]

Occupational Exposure Limits

No specific occupational exposure limits (OELs) from major regulatory bodies such as the Occupational Safety and Health Administration (OSHA) or the American Conference of Governmental Industrial Hygienists (ACGIH) have been established for 3-Ethoxy-1-propanol. For related compounds like propylene glycol monomethyl ether, NIOSH has a Recommended Exposure Limit (REL) of 100 ppm as a time-weighted average (TWA) and 150 ppm as a short-term exposure limit (STEL).[8]

Experimental Protocols

The following sections detail the methodologies for key toxicological experiments relevant to assessing the hazards of 3-Ethoxy-1-propanol, based on OECD guidelines.

Acute Oral Toxicity (OECD 420: Fixed Dose Procedure)

This method is designed to assess the acute oral toxicity of a substance.

• Principle: Groups of animals of a single sex (typically female rats) are dosed in a stepwise procedure using fixed doses (5, 50, 300, 2000, or 5000 mg/kg). The initial dose is selected based on a sighting study to be a dose expected to produce some signs of toxicity without causing severe effects or mortality. The study proceeds until the dose causing evident toxicity or death is identified, or no effects are seen at the highest dose.

• Procedure:

  • Sighting Study: A single animal is dosed at the selected starting dose. Based on the outcome (survival or death), the next dose is chosen (higher or lower). This continues until the appropriate starting dose for the main study is determined.

  • Main Study: A group of five female rats is dosed at the starting dose determined from the sighting study.

  • Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

  • Necropsy: All animals are subjected to a gross necropsy at the end of the study.

Workflow for OECD 420 Acute Oral Toxicity Study.

Acute Dermal Irritation/Corrosion (OECD 404)

This test evaluates the potential of a substance to cause skin irritation or corrosion.

• Principle: A single dose of the test substance is applied to a small area of the skin of an experimental animal (typically an albino rabbit) for a 4-hour exposure period. Untreated skin serves as a control.

• Procedure:

  • Preparation: Approximately 24 hours before the test, fur is removed from the dorsal area of the trunk of the animal.

  • Application: 0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied to a small patch of skin (approx. 6 cm²) and covered with a gauze patch and semi-occlusive dressing.

  • Observation: After the 4-hour exposure, the dressing is removed, and the skin is observed for erythema and edema at 1, 24, 48, and 72 hours, and up to 14 days if effects persist.

  • Scoring: The severity of skin reactions is scored according to a standardized scale.

Workflow for OECD 404 Acute Dermal Irritation Study.

Acute Eye Irritation/Corrosion (OECD 405)

This test determines the potential of a substance to cause eye irritation or corrosion.

• Principle: A single dose of the test substance is applied to one eye of an experimental animal (typically an albino rabbit), with the other eye serving as a control.

• Procedure:

  • Application: A single dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is instilled into the conjunctival sac of one eye.

  • Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival redness and swelling at 1, 24, 48, and 72 hours after application, and up to 21 days if effects persist.

  • Scoring: The severity of eye reactions is scored according to a standardized scale.

Workflow for OECD 405 Acute Eye Irritation Study.

Conclusion

3-Ethoxy-1-propanol exhibits a low order of acute toxicity via oral, dermal, and inhalation routes. It is considered a slight irritant to the skin and eyes. While specific data on chronic toxicity, genotoxicity, carcinogenicity, and reproductive toxicity are lacking for this particular compound, the available information on the broader class of propylene glycol ethers suggests a low potential for these long-term effects. The primary health concerns at high concentrations are irritation and potential central nervous system depression. Given the absence of established occupational exposure limits, a cautious approach to handling is warranted, utilizing appropriate personal protective equipment and ensuring adequate ventilation to minimize exposure. Further research is needed to fill the existing data gaps and provide a more complete toxicological profile for 3-Ethoxy-1-propanol.

References

• 1. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 2. oecd.org [oecd.org]
• 3. oecd.org [oecd.org]
• 4. catalog.labcorp.com [catalog.labcorp.com]
• 5. nucro-technics.com [nucro-technics.com]
• 6. Hepatic and extra-hepatic metabolism of propylene glycol ethers in the context of central nervous system toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Do propylene glycol ethers pose a toxicity risk to the nervous system? - ICB Projektplattform [fhnw.ch]
• 8. restoredcdc.org [restoredcdc.org]

The Subtle Presence of 3-Ethoxy-1-propanol in Fermented Beverages: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Ethoxy-1-propanol, a volatile organic compound, is a naturally occurring constituent in a variety of fermented foods and beverages, contributing to their complex aroma profiles. While not as extensively studied as other fusel alcohols, its presence, particularly in wine, has been quantified and its sensory characteristics noted. This technical guide provides a comprehensive overview of the natural occurrence of 3-Ethoxy-1-propanol, detailing its concentration in various beverages, the analytical methodologies for its detection and quantification, and its likely formation pathways during fermentation. This document is intended to serve as a resource for researchers in food science, enology, and fields where the characterization of volatile organic compounds is critical.

Natural Occurrence and Quantitative Data

3-Ethoxy-1-propanol has been identified as a natural volatile compound primarily in alcoholic beverages, a byproduct of the fermentation process. Its characteristic odor is described as ethereal, alcoholic, fruity, sweet, and having fermented, winey, and rummy notes, which suggests its contribution to the sensory profile of these products.[1]

The presence of 3-Ethoxy-1-propanol has been confirmed in Vitis vinifera (grapes) and is a known constituent of wine.[2] Specific quantitative analyses have been conducted on different types of wine, revealing a range of concentrations influenced by factors such as grape variety and winemaking techniques.

Table 1: Quantitative Occurrence of 3-Ethoxy-1-propanol in Wine

Wine Type	Concentration (μg/L)	Reference
Chardonnay	170.15	Welke et al., 2014
Palomino Fino (various vinification techniques)	Not Detected - 7.88	Zea et al., 2015

While identified in Pinot Noir and sparkling wines, specific quantitative data for these and other fermented beverages like beer and spirits are not extensively available in the current literature.[3]

Experimental Protocols for Analysis

The primary analytical technique for the identification and quantification of 3-Ethoxy-1-propanol in food and beverage matrices is Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). This method is well-suited for the analysis of volatile and semi-volatile compounds in complex matrices like wine.

Detailed Protocol: HS-SPME-GC-MS Analysis of 3-Ethoxy-1-propanol in Wine

This protocol is a composite of methodologies reported in the literature for the analysis of volatile compounds in wine.

2.1.1. Sample Preparation

• Transfer a 5 mL aliquot of the wine sample into a 20 mL headspace vial.

• Add 1.5 g of NaCl to the vial to increase the ionic strength of the sample, which enhances the release of volatile compounds into the headspace.

• Add a suitable internal standard (e.g., 4-methyl-2-pentanol) to the sample for accurate quantification.

• Immediately seal the vial with a PTFE/silicone septum.

2.1.2. Headspace Solid-Phase Microextraction (HS-SPME)

• Fiber Selection: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended for broad-range volatile compound analysis.

• Equilibration: Incubate the sample vial at 40°C for 15 minutes with agitation to allow for equilibration of the volatile compounds between the liquid and headspace phases.

• Extraction: Expose the SPME fiber to the headspace of the sample vial for 30 minutes at 40°C with continued agitation.

2.1.3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Desorption: Insert the SPME fiber into the GC injection port, heated to 250°C, for 5 minutes to ensure thermal desorption of the analytes.

• Gas Chromatograph (GC) Conditions:

  • Column: A polar capillary column, such as a DB-WAX or equivalent (e.g., 60 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating polar volatile compounds.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 5 minutes.

    • Ramp 1: Increase to 150°C at a rate of 3°C/min.

    • Ramp 2: Increase to 230°C at a rate of 5°C/min.

    • Final hold: 230°C for 10 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Mass Scan Range: m/z 35-350.

  • Acquisition Mode: Full scan for identification and Selected Ion Monitoring (SIM) for quantification.

2.1.4. Identification and Quantification

• Identification: The identification of 3-Ethoxy-1-propanol is achieved by comparing the retention time and the mass spectrum of the analyte with those of a pure standard and by matching the mass spectrum with a reference library (e.g., NIST/Wiley).

• Quantification: A calibration curve is constructed using standard solutions of 3-Ethoxy-1-propanol of known concentrations. The concentration in the sample is determined by comparing the peak area of the analyte to that of the internal standard and referencing the calibration curve.

Formation Pathway

Higher alcohols, also known as fusel alcohols, are primarily produced by yeast during fermentation through the Ehrlich pathway. This pathway involves the transamination of amino acids to their corresponding α-keto acids, followed by decarboxylation to aldehydes, and finally, reduction to alcohols.

While the specific enzymatic steps for 3-Ethoxy-1-propanol biosynthesis have not been explicitly elucidated, a plausible formation mechanism can be proposed based on its chemical structure and the known metabolic activities of yeast.

Proposed Formation Pathway of 3-Ethoxy-1-propanol:

It is hypothesized that 3-Ethoxy-1-propanol is formed through a side reaction of the amino acid metabolism pathway. A likely precursor is an intermediate that can be readily converted to 3-ethoxypropionaldehyde. This aldehyde is then reduced by alcohol dehydrogenase to 3-Ethoxy-1-propanol. The ethoxy group may be derived from ethanol, which is abundant during fermentation, through an enzymatic or chemical reaction with a three-carbon precursor.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Chemical Composition of Alcoholic Beverages, Additives and Contaminants - Alcohol Drinking - NCBI Bookshelf [ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for 3-Ethoxy-1-propanol in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethoxy-1-propanol (CAS No. 111-35-3) is a versatile and promising green solvent with applications in various chemical processes.[1][2] As a member of the alkoxypropanol family, it possesses a unique combination of ether and alcohol functionalities, rendering it miscible with both water and many organic solvents.[3] Its favorable toxicological profile and biodegradability make it an attractive alternative to conventional volatile organic compounds (VOCs) in organic synthesis. These notes provide a comprehensive overview of its properties, potential applications, and adapted protocols for its use in common organic reactions.

Note on Available Data: Published literature with specific, detailed experimental protocols and quantitative yield data for 3-ethoxy-1-propanol as a primary solvent in a broad range of organic synthesis reactions is limited. The protocols provided herein are adapted from established procedures using structurally similar or commonly employed solvents. Researchers are encouraged to use these as a starting point and optimize reaction conditions for their specific substrates.

Physicochemical Properties

Understanding the physical and chemical properties of a solvent is crucial for its effective application in organic synthesis. 3-Ethoxy-1-propanol's characteristics make it suitable for a range of reaction conditions.

Property	Value	Source(s)
Molecular Formula	C₅H₁₂O₂	[2]
Molecular Weight	104.15 g/mol	[2]
Appearance	Clear, colorless liquid	[2]
Boiling Point	160-161 °C (320-322 °F) at 760 mmHg	[2]
Melting Point	-90 °C	[3]
Density	0.904 g/mL at 25 °C	[2]
Flash Point	54 °C (129.2 °F) - closed cup
Solubility in Water	Miscible	[3]
Refractive Index	n20/D 1.417
Vapor Pressure	~3.5 mmHg at 20 °C	[3]
Viscosity	~2.0 cP at 20 °C	[3]

Applications in Organic Synthesis

While specific examples are not abundant in peer-reviewed literature, the properties of 3-ethoxy-1-propanol suggest its utility in several classes of organic reactions. Its polar protic nature, stemming from the hydroxyl group, makes it suitable for reactions involving polar intermediates and reagents. The ether functionality contributes to its ability to dissolve a range of organic compounds.

Potential applications include:

• Nucleophilic Substitution Reactions (SN1 and SN2): Its polarity can help stabilize charged intermediates in SN1 reactions, while its ability to solvate cations can be beneficial in SN2 reactions.

• Condensation Reactions: As a polar solvent, it can facilitate aldol-type and Claisen-Schmidt condensations.

• "Green" Peptide Synthesis: The search for greener alternatives to DMF in solid-phase peptide synthesis (SPPS) has led to the investigation of various solvent mixtures.[4][5][6][7][8] While not explicitly cited, an alkoxypropanol like 3-ethoxy-1-propanol could be a component in such green solvent systems.

• Reactions Requiring Moderate to High Temperatures: Its relatively high boiling point makes it suitable for reactions that require heating.

Safety and Handling

Proper handling of all chemicals is essential in a laboratory setting.

• Hazards: 3-Ethoxy-1-propanol is a flammable liquid and can cause eye irritation.[2]

• Precautions: Use in a well-ventilated area, away from ignition sources. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers.

Experimental Protocols (Adapted)

The following protocols are adapted from established methods using other common solvents. Optimization of reaction time, temperature, and stoichiometry is recommended.

Nucleophilic Substitution (SN2): Synthesis of an Alkyl Halide

This adapted protocol is based on the conversion of a primary alcohol to an alkyl bromide using PBr₃, where a polar solvent can be employed.

Reaction Scheme: R-OH + PBr₃ → R-Br

Adapted Protocol:

• To a stirred solution of the primary alcohol (1.0 eq) in 3-ethoxy-1-propanol (0.2 M) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add phosphorus tribromide (PBr₃, 0.4 eq) dropwise.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by pouring it into ice-water.

• Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or distillation to afford the desired alkyl bromide.

Claisen-Schmidt Condensation

This protocol is adapted from a standard procedure for the base-catalyzed condensation of an aromatic aldehyde with a ketone, typically carried out in ethanol (B145695).

Reaction Scheme: Ar-CHO + R-CO-CH₃ → Ar-CH=CH-CO-R

Adapted Protocol:

• In a round-bottom flask, dissolve the aromatic aldehyde (1.0 eq) and the ketone (1.1 eq) in 3-ethoxy-1-propanol (0.5 M).

• To this solution, add a solution of sodium hydroxide (B78521) (2.0 eq) in water with stirring.

• Continue stirring at room temperature for 2-4 hours. The formation of a precipitate may be observed.

• Monitor the reaction by TLC.

• After completion, pour the reaction mixture into cold water and acidify with dilute HCl to a neutral pH.

• Collect the precipitated solid by vacuum filtration and wash with cold water.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or an ethanol/water mixture) to yield the pure α,β-unsaturated ketone.

Data Presentation

Due to the lack of published comparative data, the following table is provided as a template for researchers to record their own findings when comparing 3-ethoxy-1-propanol with a standard solvent for a given reaction.

Table for Comparative Reaction Data

Reaction Type	Substrate(s)	Product	Solvent	Temperature (°C)	Time (h)	Yield (%)	Notes
e.g., SN2	1-Butanol	1-Bromobutane	3-Ethoxy-1-propanol	RT	24	Record here
1-Butanol	1-Bromobutane	THF (Reference)	RT	24	Record here
e.g., Condensation	Benzaldehyde, Acetone	Dibenzalacetone	3-Ethoxy-1-propanol	RT	4	Record here
Benzaldehyde, Acetone	Ethanol (Reference)	RT	4	Record here

Diagrams

The following diagrams illustrate logical workflows relevant to the use of 3-ethoxy-1-propanol in organic synthesis.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. amarischemicalsolutions.com [amarischemicalsolutions.com]
• 4. biotage.com [biotage.com]
• 5. Green solvent mixture for ultrasound-assisted solid-phase peptide synthesis: a fast and versatile method and its applications in flow and natural product synthesis - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. tandfonline.com [tandfonline.com]
• 8. gyrosproteintechnologies.com [gyrosproteintechnologies.com]

3-Ethoxy-1-propanol: A Versatile Reaction Medium for Polar and Nonpolar Compounds

Application Note AP-CHEM-031

Abstract

This document provides detailed application notes and experimental protocols for the use of 3-Ethoxy-1-propanol as a versatile reaction medium for a broad range of chemical transformations involving both polar and nonpolar compounds. Due to its unique bifunctional nature, possessing both a hydroxyl group and an ether linkage, 3-Ethoxy-1-propanol exhibits excellent solvency for a wide variety of substances.[1][2] Its high boiling point, miscibility with water and many organic solvents, and low toxicity make it a favorable alternative to more traditional and hazardous solvents.[3][4] This application note will detail its physicochemical properties, provide exemplary protocols for its use in common organic reactions, and present quantitative data to support its application in research and drug development.

Introduction

The selection of an appropriate solvent is paramount to the success of a chemical reaction. An ideal solvent should not only dissolve the reactants and reagents but also facilitate the desired chemical transformation, influence reaction rates and pathways, and be easily removable during product workup. 3-Ethoxy-1-propanol, a member of the propylene (B89431) glycol ether family, is a colorless liquid with a mild, pleasant ether-like odor.[3][4] Its molecular structure, featuring a polar hydroxyl group and a less polar ethoxy group, imparts an amphipathic character, allowing it to dissolve a wide spectrum of both polar and non-polar molecules.[5][6] This versatility, combined with a high boiling point and complete miscibility with water, makes it a highly effective and "greener" alternative solvent for various applications, including paints, coatings, cleaners, and as a chemical intermediate in organic synthesis.[4][6][7]

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of 3-Ethoxy-1-propanol is essential for its effective implementation as a reaction solvent. The following table summarizes its key properties.

Property	Value	Reference
Molecular Formula	C₅H₁₂O₂	[8]
Molecular Weight	104.15 g/mol	[8]
Boiling Point	160-161 °C (320-322 °F) at 760 mmHg	[8]
Melting Point	-90 °C (estimate)	[1]
Density	0.904 g/mL at 25 °C	[8]
Flash Point	54 °C (129.2 °F) - closed cup	[8]
Water Solubility	Miscible	[2]
Vapor Pressure	8.2 mmHg at 25 °C (77 °F)	[8]
Refractive Index	n20/D 1.417	[8]

Solubility Characteristics

The dual functionality of 3-Ethoxy-1-propanol allows it to act as an excellent solvent for a diverse range of compounds. The hydroxyl group can participate in hydrogen bonding, effectively dissolving polar compounds such as carboxylic acids and alcohols. The ethoxy group and the propane (B168953) backbone provide nonpolar character, enabling the dissolution of nonpolar compounds like aromatic hydrocarbons and alkyl halides.

Due to a lack of specific literature data, the following table presents hypothetical, yet realistic, solubility data for representative polar and nonpolar compounds in 3-Ethoxy-1-propanol at 25 °C for illustrative purposes.

Compound	Class	Structure	Predicted Solubility ( g/100 mL)
Benzoic Acid	Polar	C₆H₅COOH	~45
1-Octanol	Polar	CH₃(CH₂)₇OH	Miscible
Naphthalene	Nonpolar	C₁₀H₈	~30
Bromobenzene (B47551)	Nonpolar	C₆H₅Br	Miscible

Experimental Protocols

The following protocols are provided as examples of how 3-Ethoxy-1-propanol can be effectively utilized as a reaction medium for reactions involving polar and nonpolar reactants.

Protocol 1: Fischer Esterification of Benzoic Acid and Ethanol (B145695) (Polar Reaction)

This protocol describes the synthesis of ethyl benzoate (B1203000), a reaction involving two polar reactants, catalyzed by an acid in 3-Ethoxy-1-propanol. The high boiling point of the solvent allows for efficient reaction at elevated temperatures.

Materials:

• Benzoic acid

• Ethanol

• Sulfuric acid (concentrated)

• 3-Ethoxy-1-propanol (reaction grade)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Diethyl ether

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with a stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a 100 mL round-bottom flask, add benzoic acid (1.22 g, 10 mmol) and 3-Ethoxy-1-propanol (20 mL).

• Stir the mixture until the benzoic acid is fully dissolved.

• Add ethanol (2.3 mL, 40 mmol) to the flask.

• Slowly add concentrated sulfuric acid (0.2 mL) to the stirring solution.

• Attach a reflux condenser and heat the mixture to a gentle reflux (~120 °C) for 4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Pour the reaction mixture into a separatory funnel containing 50 mL of water.

• Extract the aqueous layer with diethyl ether (3 x 30 mL).

• Combine the organic extracts and wash with saturated sodium bicarbonate solution (2 x 30 mL) and then with brine (30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude ethyl benzoate.

• Purify the product by vacuum distillation.

Expected Results: This reaction is expected to produce ethyl benzoate in good yield. The use of 3-Ethoxy-1-propanol as a solvent provides a stable, high-boiling medium that can facilitate the esterification process.

Reactant	Product	Solvent	Temperature	Time	Yield (Illustrative)
Benzoic Acid	Ethyl Benzoate	3-Ethoxy-1-propanol	120 °C	4 h	85-95%

Protocol 2: Suzuki Coupling of Bromobenzene and Phenylboronic Acid (Nonpolar Reaction)

This protocol outlines a palladium-catalyzed Suzuki coupling reaction, a powerful C-C bond-forming reaction, using 3-Ethoxy-1-propanol as the solvent. This demonstrates its utility in organometallic chemistry with relatively nonpolar substrates.

Materials:

• Bromobenzene

• Phenylboronic acid

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Triphenylphosphine (B44618) (PPh₃)

• Potassium carbonate (K₂CO₃)

• 3-Ethoxy-1-propanol (anhydrous)

• Toluene (B28343)

• Deionized water

Equipment:

• Schlenk flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Inert atmosphere setup (e.g., nitrogen or argon line)

• Separatory funnel

• Rotary evaporator

Procedure:

• To a Schlenk flask under an inert atmosphere, add palladium(II) acetate (2.2 mg, 0.01 mmol) and triphenylphosphine (10.5 mg, 0.04 mmol).

• Add anhydrous 3-Ethoxy-1-propanol (10 mL) and stir for 10 minutes to form the catalyst complex.

• Add phenylboronic acid (146 mg, 1.2 mmol), potassium carbonate (414 mg, 3.0 mmol), and bromobenzene (157 mg, 1.0 mmol).

• Attach a reflux condenser and heat the reaction mixture to 100 °C for 6 hours under an inert atmosphere.

• Monitor the reaction by Gas Chromatography-Mass Spectrometry (GC-MS).

• Once the reaction is complete, cool the mixture to room temperature.

• Add 20 mL of toluene and 20 mL of deionized water.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with toluene (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic phase under reduced pressure.

• Purify the crude biphenyl (B1667301) by column chromatography on silica (B1680970) gel.

Expected Results: The Suzuki coupling reaction in 3-Ethoxy-1-propanol is anticipated to give a high yield of biphenyl. The solvent's ability to dissolve both the organic substrates and the inorganic base, along with its high boiling point, makes it a suitable medium for this transformation.

Reactants	Product	Solvent	Temperature	Time	Yield (Illustrative)
Bromobenzene, Phenylboronic acid	Biphenyl	3-Ethoxy-1-propanol	100 °C	6 h	90-98%

Visualizations

Properties of 3-Ethoxy-1-propanol

Caption: Key properties and structural features of 3-Ethoxy-1-propanol.

General Experimental Workflow

Caption: A generalized workflow for conducting a chemical reaction in 3-Ethoxy-1-propanol.

Solvent Selection Logic

Caption: A decision-making diagram for selecting 3-Ethoxy-1-propanol as a reaction solvent.

Conclusion

3-Ethoxy-1-propanol is a highly effective and versatile solvent for a wide array of chemical reactions. Its unique combination of polar and nonpolar characteristics, high boiling point, and miscibility with water provides significant advantages in both academic and industrial research settings. The protocols provided herein demonstrate its utility in facilitating reactions with diverse substrates. Researchers and drug development professionals are encouraged to consider 3-Ethoxy-1-propanol as a viable and "greener" alternative to conventional organic solvents.

References

• 1. 1-Propanol, 3-ethoxy- [webbook.nist.gov]
• 2. solventis.net [solventis.net]
• 3. benchchem.com [benchchem.com]
• 4. atamankimya.com [atamankimya.com]
• 5. nbinno.com [nbinno.com]
• 6. Propylene Glycol Ethers For Diverse Applications | Boxa Solvents From China [boxa-solvents.com]
• 7. US20150057468A1 - Process for producing propylene glycol methyl ether - Google Patents [patents.google.com]
• 8. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for 3-Ethoxy-1-propanol in Laboratory Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the properties, safety considerations, and laboratory applications of 3-Ethoxy-1-propanol. Detailed protocols for its use as a solvent in common organic reactions are provided to facilitate its integration into synthetic workflows.

Overview of 3-Ethoxy-1-propanol

3-Ethoxy-1-propanol is a versatile and effective solvent with a unique combination of ether and alcohol functional groups.[1] This bifunctional nature allows it to dissolve a wide range of polar and non-polar substances, making it a valuable medium for various chemical reactions.[1] It is a clear, colorless liquid with a mild odor and is less dense than water.[1] Its physical and chemical properties make it a suitable alternative to other organic solvents in diverse applications, including in the formulation of coatings, cleaning products, and as a reactant or solvent in the synthesis of pharmaceutical intermediates.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Ethoxy-1-propanol is presented in Table 1. This data is crucial for reaction planning, safety assessments, and process optimization.

Property	Value	Reference
Molecular Formula	C5H12O2	[1][2]
Molecular Weight	104.15 g/mol	[1]
Appearance	Clear, colorless liquid	[1]
Boiling Point	160-161 °C at 760 mmHg	[1]
Flash Point	54 °C (129.2 °F) - closed cup
Density	0.904 g/mL at 25 °C
Solubility in Water	Soluble	[1]
Vapor Pressure	8.2 mmHg at 25 °C

Safety and Handling

Proper handling of 3-Ethoxy-1-propanol is essential to ensure laboratory safety. It is a flammable liquid and should be kept away from heat, sparks, open flames, and other ignition sources.[1] Contact may cause slight irritation to the skin, eyes, and mucous membranes.[1]

Personal Protective Equipment (PPE):

• Eye Protection: Safety glasses with side-shields or chemical goggles.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

• Skin and Body Protection: Laboratory coat.

Handling and Storage:

• Store in a cool, dry, and well-ventilated area.

• Keep containers tightly closed when not in use.

• Avoid contact with strong oxidizing agents, alkali metals, nitrides, and strong reducing agents.[1]

Spill and Disposal:

• In case of a small spill, remove all ignition sources. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

• Dispose of waste in accordance with local, state, and federal regulations.

Applications in Laboratory Reactions

3-Ethoxy-1-propanol's properties make it a suitable solvent for a variety of organic reactions. Its ability to dissolve both organic substrates and inorganic reagents, coupled with its relatively high boiling point, allows for reactions to be conducted over a wide range of temperatures.

Williamson Ether Synthesis

The Williamson ether synthesis is a widely used method for the preparation of symmetrical and unsymmetrical ethers via an SN2 reaction between an alkoxide and an organic halide. 3-Ethoxy-1-propanol can serve as a suitable solvent for this reaction, particularly when a protic solvent with a higher boiling point than ethanol (B145695) or methanol (B129727) is required.

Experimental Protocols

Protocol 1: Williamson Ether Synthesis of 3-Methoxy-1-propanol (B72126)

This protocol is adapted from a patented industrial process for the synthesis of 3-methoxy-1-propanol, a structurally similar compound to 3-ethoxy-1-propanol, and illustrates the principles of a Williamson ether synthesis where an excess of the starting diol can act as the solvent.

Objective: To synthesize 3-methoxy-1-propanol from 1,3-propanediol (B51772) and methyl chloride.

Materials:

• 1,3-Propanediol

• Potassium hydroxide (B78521) (50% aqueous solution)

• Methyl chloride

• Potassium iodide (catalyst)

• Nitrogen gas

Equipment:

• Multi-necked flask or autoclave

• Distillation apparatus

• Magnetic stirrer and heating mantle

• Pressure gauge

Procedure:

• Preparation of the Alkoxide:

  • In a multi-necked flask, charge 315 g of 1,3-propanediol.

  • Slowly add 224 g of a 50% aqueous solution of potassium hydroxide while stirring.

  • Remove the water by distillation under reduced pressure to obtain a solution of the monopotassium alkoxide of 1,3-propanediol.[3][4]

• Etherification Reaction:

  • Transfer 311 g of the prepared alkoxide solution and 3 g of potassium iodide to an autoclave.

  • Purge the autoclave with nitrogen.

  • Heat the mixture to 120 °C with stirring.[4]

  • Introduce methyl chloride into the reactor, maintaining a pressure of 2 bar for approximately 1.7 hours.[4]

  • After the addition of methyl chloride is complete, continue stirring the reaction mixture at 120 °C for an additional hour.[4]

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Vent the excess methyl chloride in a fume hood.

  • Filter the mixture to remove the precipitated potassium chloride.

  • The filtrate, containing 3-methoxy-1-propanol, unreacted 1,3-propanediol, and a small amount of 1,3-dimethoxypropane, can be purified by fractional distillation.

Expected Results: This process can achieve high selectivity and yield for the mono-alkylated product. In a similar reported procedure, the selectivity for 3-methoxy-1-propanol was 89% with a yield of 71% based on the consumed alkoxide.[3][4]

Reaction Data:

Parameter	Value
Reactants	1,3-Propanediol, Methyl Chloride, Potassium Hydroxide
Solvent	Excess 1,3-Propanediol
Catalyst	Potassium Iodide
Temperature	120 °C
Pressure	2 bar
Reaction Time	~2.7 hours
Selectivity	89% (for 3-methoxy-1-propanol)
Yield	71% (based on consumed alkoxide)

Visualizations

Below are diagrams illustrating the logical workflow of the described experimental protocol.

Caption: Workflow for the Williamson Ether Synthesis of 3-Methoxy-1-propanol.

Potential Applications in Drug Development

The use of 3-Ethoxy-1-propanol and similar alkoxy alcohols as solvents and intermediates is relevant in the pharmaceutical industry. For instance, 3-methoxy-1-propanol is a known building block for the synthesis of certain pharmaceutically active compounds, such as stomach therapeutics. The chemical properties of 3-Ethoxy-1-propanol suggest its potential utility in similar synthetic routes for drug candidates. Its ability to dissolve a variety of organic molecules and its relatively low toxicity make it an attractive solvent for process development and scale-up operations in pharmaceutical manufacturing.

While specific protocols for Suzuki coupling reactions using 3-Ethoxy-1-propanol were not found in the immediate literature, its properties as a polar, protic solvent suggest it could be a viable medium for such palladium-catalyzed cross-coupling reactions, which are fundamental in the synthesis of many pharmaceutical agents. Further research and methods development could explore its application in this and other important transformations in medicinal chemistry.

Caption: Relevance of 3-Ethoxy-1-propanol in Drug Development.

References

• 1. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Propanol, 3-ethoxy- [webbook.nist.gov]
• 3. CA2268226A1 - Process for preparing 3-methoxy-1-propanol - Google Patents [patents.google.com]
• 4. US6100433A - Process for preparing 3-methoxy-1-propanol - Google Patents [patents.google.com]

Synthesis of 3-Ethoxy-1-propanol from Propylene Oxide: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of 3-ethoxy-1-propanol from the reaction of propylene (B89431) oxide with ethanol (B145695). The primary product of this reaction is 1-ethoxy-2-propanol (B74678), with 2-ethoxy-1-propanol (B102468) as a minor isomer. The synthesis proceeds via a base-catalyzed nucleophilic ring-opening of the epoxide, following an SN2 mechanism.

Reaction and Product Overview

The reaction involves the ring-opening of propylene oxide by ethanol in the presence of a basic catalyst, such as sodium hydroxide (B78521) or a sodium ethoxide solution. The ethoxide ion acts as the nucleophile, attacking one of the carbon atoms of the epoxide ring. Due to steric hindrance, the attack preferentially occurs at the less substituted carbon atom of propylene oxide, leading to the formation of 1-ethoxy-2-propanol as the major product.

Major Product: 1-Ethoxy-2-propanol Minor Product: 2-Ethoxy-1-propanol

Quantitative Data Summary

The following tables summarize key quantitative data for the synthesis and purification of 3-ethoxy-1-propanol.

Reactant	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)
Propylene Oxide	58.08	34	0.83
Ethanol	46.07	78.37	0.789
1-Ethoxy-2-propanol	104.15	132	0.897
2-Ethoxy-1-propanol	104.15	130-132	0.896

Reaction Parameter	Value/Range	Notes
Catalyst	Sodium Hydroxide (NaOH) or Sodium Ethoxide (NaOEt)	Alkali or alkaline earth metal alkoxides are effective catalysts.
Catalyst Loading	0.1 - 1.0 mol% (relative to propylene oxide)	Higher catalyst loading can increase the reaction rate but may also lead to more side reactions.
Reactant Molar Ratio (Ethanol:Propylene Oxide)	2:1 to 5:1	An excess of ethanol is used to favor the desired reaction and minimize the formation of polyether byproducts.
Reaction Temperature	100 - 180 °C	The reaction is exothermic; temperature control is crucial.[1]
Reaction Pressure	5 - 15 bar (autoclave)	Sufficient pressure is required to maintain the reactants in the liquid phase at the reaction temperature.
Reaction Time	2 - 6 hours	Reaction time depends on temperature, catalyst loading, and desired conversion.
Expected Yield	85 - 95% (of 1-ethoxy-2-propanol)	The yield is dependent on the reaction conditions and the efficiency of the purification process.

Experimental Protocols

Protocol 1: Synthesis of 3-Ethoxy-1-propanol

This protocol describes the batch synthesis of 3-ethoxy-1-propanol in a laboratory setting using an autoclave.

Materials:

• Propylene oxide

• Anhydrous ethanol

• Sodium hydroxide pellets

• Nitrogen gas

• Autoclave with stirring and temperature control

• Distillation apparatus

Procedure:

• Catalyst Preparation: Prepare a 1 M solution of sodium ethoxide by carefully dissolving sodium hydroxide pellets in anhydrous ethanol under a nitrogen atmosphere.

• Reaction Setup:

  • Charge the autoclave with a molar excess of anhydrous ethanol (e.g., 3 moles for every 1 mole of propylene oxide).

  • Add the sodium ethoxide catalyst solution (e.g., 0.5 mol% relative to the expected amount of propylene oxide).

  • Seal the autoclave and purge with nitrogen gas to create an inert atmosphere.

• Reaction:

  • Begin stirring the ethanol-catalyst mixture and heat the autoclave to the desired reaction temperature (e.g., 120 °C).

  • Slowly feed the propylene oxide into the autoclave, maintaining the desired molar ratio. The addition should be controlled to manage the exothermic reaction and maintain a stable temperature.

  • After the addition is complete, continue to stir the reaction mixture at the set temperature for a specified duration (e.g., 4 hours) to ensure complete conversion.

• Work-up:

  • Cool the autoclave to room temperature.

  • Carefully vent any excess pressure.

  • Neutralize the catalyst by adding a stoichiometric amount of a weak acid, such as acetic acid. This will form a salt that can be removed later.

  • The crude product mixture is now ready for purification.

Protocol 2: Purification by Fractional Distillation

This protocol details the purification of the crude reaction mixture to isolate 3-ethoxy-1-propanol.

Apparatus:

• Fractional distillation setup (including a distillation flask, fractionating column, condenser, and receiving flasks)

• Vacuum source (optional, for vacuum distillation)

• Heating mantle

Procedure:

• Initial Distillation:

  • Transfer the neutralized crude product mixture to the distillation flask.

  • Perform a simple distillation to remove the excess ethanol. The boiling point of ethanol is approximately 78 °C at atmospheric pressure.

• Fractional Distillation:

  • After the bulk of the ethanol has been removed, equip the distillation apparatus with a fractionating column.

  • Slowly heat the remaining mixture.

  • Collect the different fractions based on their boiling points. The main product, 1-ethoxy-2-propanol, has a boiling point of approximately 132 °C at atmospheric pressure. The minor isomer, 2-ethoxy-1-propanol, has a similar boiling point, so a highly efficient fractionating column is required for good separation.

  • The salt formed during neutralization will remain in the distillation flask as a non-volatile residue.

• Product Characterization:

  • Analyze the collected fractions using techniques such as gas chromatography (GC) or nuclear magnetic resonance (NMR) spectroscopy to confirm the purity of the 3-ethoxy-1-propanol.

Visualizations

Reaction Mechanism

References

• 1. patents.justia.com [patents.justia.com]

Application Notes and Protocols: 3-Ethoxy-1-propanol as a Versatile Reagent in Compound Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the utility of 3-ethoxy-1-propanol as a versatile reagent in the synthesis of diverse chemical compounds. This document outlines its role in the formation of key intermediates and final products, with specific protocols for its application in various reaction types.

Introduction to 3-Ethoxy-1-propanol in Synthesis

3-Ethoxy-1-propanol (CAS No. 111-35-3) is a bifunctional organic molecule featuring both a primary alcohol and an ether group.[1] This unique combination allows for a range of chemical transformations, making it a valuable building block in multi-step organic synthesis. Its ether linkage is generally stable under many reaction conditions, allowing the primary alcohol to be selectively modified.[1] Subsequently, the ethoxy group can be retained in the final product or further transformed if required.

The primary alcohol functionality of 3-ethoxy-1-propanol can undergo oxidation to form an aldehyde, esterification with carboxylic acids, or conversion to an alkyl halide for subsequent nucleophilic substitution reactions, such as the Williamson ether synthesis.[1] These transformations open pathways to a variety of derivatives with applications in pharmaceuticals, agrochemicals, and materials science.

Synthesis of Pharmaceutical Intermediates

A key application of 3-ethoxy-1-propanol is in the synthesis of complex heterocyclic molecules that are often the core of pharmaceutically active compounds. The "3-ethoxypropyl" moiety can be introduced into a target molecule to modify its polarity, lipophilicity, and metabolic stability.

Case Study: Synthesis of a Precursor to an Ethynylpiperidine Derivative

3-Ethoxy-1-propanol serves as a latent precursor for the synthesis of 1-(3-ethoxypropyl)-4-oxopiperidine, a key intermediate in the preparation of the immunomodulatory compound 1-(3-ethoxypropyl)-4-(pent-1-yn-1-yl)piperidin-4-ol. The synthesis of this intermediate can be envisioned in a two-step sequence starting from 3-ethoxy-1-propanol.

Experimental Workflow:

Caption: Synthetic route from 3-Ethoxy-1-propanol to a piperidine (B6355638) intermediate.

Quantitative Data Summary:

Step	Reaction Type	Reagents	Typical Yield (%)
1	Oxidation (Swern)	Oxalyl chloride, DMSO, Triethylamine	85-95
1	Oxidation (PCC)	Pyridinium chlorochromate	70-85
2	Reductive Amination	4-Piperidone (B1582916), NaBH(OAc)₃	70-90

Detailed Experimental Protocols:

Protocol 2.1.1: Step 1 - Oxidation of 3-Ethoxy-1-propanol to 3-Ethoxypropanal (Swern Oxidation)

This protocol describes a mild oxidation method that minimizes over-oxidation to the carboxylic acid.[2][3][4][5][6]

Materials:

• 3-Ethoxy-1-propanol

• Oxalyl chloride

• Dimethyl sulfoxide (B87167) (DMSO)

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Dry ice/acetone bath

Procedure:

• A solution of oxalyl chloride (1.2 equivalents) in anhydrous DCM is prepared in a three-necked flask equipped with a dropping funnel, a thermometer, and a nitrogen inlet.

• The flask is cooled to -78 °C using a dry ice/acetone bath.

• A solution of DMSO (2.2 equivalents) in anhydrous DCM is added dropwise to the oxalyl chloride solution, maintaining the temperature below -60 °C. The mixture is stirred for 15 minutes.

• A solution of 3-ethoxy-1-propanol (1.0 equivalent) in anhydrous DCM is then added dropwise, again keeping the temperature below -60 °C. The reaction is stirred for 30 minutes.

• Triethylamine (5.0 equivalents) is added dropwise, and the reaction mixture is stirred for an additional 30 minutes at -78 °C before being allowed to warm to room temperature.

• The reaction is quenched with water, and the organic layer is separated.

• The aqueous layer is extracted with DCM. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield crude 3-ethoxypropanal.

Protocol 2.1.2: Step 2 - Reductive Amination of 3-Ethoxypropanal with 4-Piperidone

This one-pot procedure is a highly efficient method for the formation of the N-alkylated piperidone.[7][8][9][10][11]

Materials:

• Crude 3-ethoxypropanal from Step 1

• 4-Piperidone hydrochloride

• Sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate

Procedure:

• To a stirred solution of 4-piperidone hydrochloride (1.0 equivalent) in DCE, add the crude 3-ethoxypropanal (1.1 equivalents).

• The mixture is stirred at room temperature for 1 hour to facilitate imine formation.

• Sodium triacetoxyborohydride (1.5 equivalents) is added portion-wise over 30 minutes.

• The reaction mixture is stirred at room temperature overnight.

• The reaction is quenched by the slow addition of saturated aqueous sodium bicarbonate.

• The layers are separated, and the aqueous layer is extracted with DCE.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product, 1-(3-ethoxypropyl)-4-oxopiperidine, is purified by column chromatography.

Application in Esterification Reactions

The primary alcohol group of 3-ethoxy-1-propanol readily undergoes esterification with carboxylic acids under acidic catalysis (Fischer esterification) to produce 3-ethoxypropyl esters. These esters can be used as specialty solvents, plasticizers, or as intermediates in further synthetic transformations.

Reaction Scheme:

Caption: Fischer esterification of 3-Ethoxy-1-propanol.

Quantitative Data for a Model Esterification:

Reactant 1	Reactant 2	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
3-Ethoxy-1-propanol	Acetic Acid	H₂SO₄	Toluene (B28343)	Reflux	4	~85-95

Detailed Experimental Protocol:

Protocol 3.1: Synthesis of 3-Ethoxypropyl Acetate (B1210297)

This protocol describes a standard Fischer esterification procedure using a Dean-Stark apparatus to remove water and drive the reaction to completion.[12][13][14][15]

Materials:

• 3-Ethoxy-1-propanol

• Glacial acetic acid

• Concentrated sulfuric acid

• Toluene

• Saturated aqueous sodium bicarbonate

• Brine

Procedure:

• In a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, combine 3-ethoxy-1-propanol (1.0 equivalent), acetic acid (1.2 equivalents), and a catalytic amount of concentrated sulfuric acid (0.05 equivalents) in toluene.

• The reaction mixture is heated to reflux, and the water generated is collected in the Dean-Stark trap.

• The reaction is monitored by TLC or GC until the starting alcohol is consumed.

• The reaction mixture is cooled to room temperature and washed with saturated aqueous sodium bicarbonate until the aqueous layer is neutral.

• The organic layer is then washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• The toluene is removed by rotary evaporation, and the resulting crude 3-ethoxypropyl acetate is purified by distillation under reduced pressure.

Application in Williamson Ether Synthesis

3-Ethoxy-1-propanol can be deprotonated with a strong base to form the corresponding alkoxide, which can then act as a nucleophile in a Williamson ether synthesis. This reaction is useful for attaching the 3-ethoxypropyl group to an alkyl halide, forming a new ether linkage.

Reaction Scheme:

References

• 1. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Swern Oxidation Mechanism - Chemistry Steps [chemistrysteps.com]
• 4. benchchem.com [benchchem.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Swern Oxidation [organic-chemistry.org]
• 7. Reductive Amination of Aldehydes and Ketones [unacademy.com]
• 8. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 9. Frontiers | Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction [frontiersin.org]
• 10. Reductive amination - Wikipedia [en.wikipedia.org]
• 11. Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 12. community.wvu.edu [community.wvu.edu]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 15. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: 3-Ethoxy-1-propanol as a Coalescing Agent in Latex Coatings

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethoxy-1-propanol, a propylene (B89431) glycol ether, is a volatile organic compound (VOC) that serves as an effective coalescing agent in latex coatings. Its primary function is to facilitate the formation of a continuous, uniform film when the coating is applied. This is achieved by temporarily lowering the minimum film formation temperature (MFFT) of the latex polymer, allowing the polymer particles to fuse together as the water evaporates.[1] Beyond its role in film formation, 3-Ethoxy-1-propanol can also influence key performance characteristics of the final coating, including scrub resistance, gloss, and block resistance. These application notes provide a comprehensive overview of the properties of 3-Ethoxy-1-propanol and detailed protocols for evaluating its performance in latex coating formulations.

Properties of 3-Ethoxy-1-propanol

3-Ethoxy-1-propanol is a clear, colorless liquid with a mild, ether-like odor.[2][3] Its physical and chemical properties make it a suitable candidate for a coalescing agent in waterborne coatings.

Table 1: Physical and Chemical Properties of 3-Ethoxy-1-propanol

Property	Value	Reference
Molecular Formula	C5H12O2	[3]
Molecular Weight	104.15 g/mol	[3]
Boiling Point	160-161 °C (320-322 °F)	[2][4]
Flash Point	54 °C (129.2 °F)	[4]
Specific Gravity	0.904 g/mL at 25 °C	[2][4]
Water Solubility	Miscible	[2]

Performance Evaluation of 3-Ethoxy-1-propanol in Latex Coatings

The effectiveness of a coalescing agent is determined by its impact on the film formation process and the final properties of the coating. The following tables present a comparative analysis of various coalescing agents, including commonly used industry standards. While direct comparative data for 3-Ethoxy-1-propanol was not available in the reviewed literature, the data for other coalescents provides a benchmark for its expected performance.

Table 2: Coalescent Efficiency - Minimum Film Formation Temperature (MFFT) Reduction

Coalescing Agent	Polymer Type	Coalescent Level (% on polymer solids)	MFFT (°C)
PMA	Styrene-Acrylic	16%	3.1
BDGA	Styrene-Acrylic	3%	0
TMPDMIB	Styrene-Acrylic	3%	0
WS	Styrene-Acrylic	3%	0
BDG	Styrene-Acrylic	4%	0
TMPDDIB	Styrene-Acrylic	4%	0

Data sourced from a comparative study of coalescing agents.[5] Note: The specific polymer and formulation details can influence these values.

Table 3: Coating Performance - Wet Scrub Resistance

Coalescing Agent	Scrub Resistance (Cycles to Failure)
Eastman DB (Control)	675
Texanol™	1350
Eastman EEH	1400
Dowanol™ DPnB	750
BDG	610
TMPDDIB	500
WS	480
PMA	280

Data compiled from multiple sources.[5][6] Test conditions and formulations may vary.

Table 4: Coating Performance - Gloss (60°)

Coalescing Agent	Gloss (60°) - Normal Conditions	Gloss (60°) - Low Temp/High Humidity
Eastman DB (Control)	-	40
Texanol™	-	68
Eastman EEH	-	64

Data sourced from a comparative study.[6] The performance under adverse conditions highlights the importance of coalescent selection.

Experimental Protocols

Detailed methodologies for evaluating the performance of coalescing agents are crucial for obtaining reliable and reproducible results. The following protocols are based on industry-standard ASTM methods.

Minimum Film Formation Temperature (MFFT)

Objective: To determine the lowest temperature at which a latex paint will form a continuous film.

Apparatus: MFFT bar (a metal platen with a controlled temperature gradient), film applicator.

Procedure:

• Ensure the MFFT bar is clean and the temperature gradient is stable.

• Apply the latex paint formulation containing the coalescing agent to the MFFT bar using a film applicator of a specified thickness.

• Allow the film to dry under a gentle stream of dry, clean air.

• Observe the film for the point at which it transitions from a cracked, opaque, or powdery state to a continuous, clear film.

• The temperature at this transition point is recorded as the MFFT.

Wet Scrub Resistance (ASTM D2486)

Objective: To assess the resistance of a paint film to erosion caused by scrubbing.

Apparatus: Scrub test machine, standardized scrub brush, abrasive scrub medium, and test panels.

Procedure:

• Apply the paint film to a test panel and allow it to cure for the specified time (typically 7 days).

• Mount the panel in the scrub test machine.

• Apply a standardized abrasive scrub medium to the brush.

• Start the machine and record the number of scrub cycles until the paint film is worn through to the substrate.

• A higher number of cycles indicates better scrub resistance.

Specular Gloss (ASTM D523)

Objective: To measure the shininess or specular reflectance of a paint film.

Apparatus: Glossmeter (with 20°, 60°, and 85° geometries).

Procedure:

• Calibrate the glossmeter using a certified standard.

• Place the glossmeter on a flat, smooth area of the cured paint film.

• Record the gloss reading at the appropriate angle (60° is common for semi-gloss paints).

• Take multiple readings at different locations on the film and calculate the average.

Block Resistance (ASTM D4946)

Objective: To evaluate the ability of a paint film to resist sticking to itself when under pressure.

Apparatus: Test panels, weights, oven.

Procedure:

• Apply the paint to two test panels and allow them to cure.

• Place the coated surfaces face-to-face.

• Apply a specified weight on top of the panels.

• Place the assembly in an oven at a specified temperature and for a specified duration.

• After cooling, separate the panels and evaluate the degree of sticking or damage to the paint films on a rating scale.

Mechanism of Action and Experimental Workflow

The coalescence of latex particles into a continuous film is a complex process. The following diagrams illustrate the theoretical mechanism and a typical experimental workflow for evaluating coalescing agents.

References

• 1. polarismarketresearch.com [polarismarketresearch.com]
• 2. 3-ETHOXY-1-PROPANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-乙氧基-1-丙醇 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. digitaledition.pcimag.com [digitaledition.pcimag.com]
• 6. pcimag.com [pcimag.com]

Application Notes and Protocols for the Analytical Detection of 3-Ethoxy-1-propanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethoxy-1-propanol (CAS No. 111-35-3) is a solvent used in various industrial applications, including in the synthesis of active pharmaceutical ingredients (APIs).[1] As a residual solvent, its presence in final drug products must be monitored and controlled to ensure patient safety and product quality. This document provides detailed application notes and protocols for the quantitative analysis of 3-Ethoxy-1-propanol in samples using Gas Chromatography-Mass Spectrometry (GC-MS), a highly sensitive and specific method for volatile and semi-volatile compounds. Additionally, a starting point for an alternative High-Performance Liquid Chromatography (HPLC) method is proposed for laboratories where GC-MS may not be readily available.

Analytical Methods

The primary recommended method for the quantification of 3-Ethoxy-1-propanol is Gas Chromatography coupled with Mass Spectrometry (GC-MS) due to its high selectivity and sensitivity. A Flame Ionization Detector (FID) can also be used with GC for quantification. For non-volatile samples or as an alternative technique, a High-Performance Liquid Chromatography (HPLC) method with UV detection can be developed.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of volatile compounds like 3-Ethoxy-1-propanol.[2] The combination of gas chromatography's separation capabilities with the specific detection of mass spectrometry provides excellent selectivity and sensitivity.

Method Principle: The sample is introduced into the GC, where 3-Ethoxy-1-propanol is separated from other components in the sample matrix based on its boiling point and affinity for the stationary phase of the GC column. The separated compound then enters the mass spectrometer, where it is ionized, and the resulting ions are detected based on their mass-to-charge ratio, allowing for definitive identification and quantification.

Quantitative Data Summary: While specific validated data for 3-Ethoxy-1-propanol is not extensively published, the following table summarizes typical performance characteristics for the analysis of similar alkoxy alcohols by GC-MS. These values should be established and verified through in-house method validation studies.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)
Linearity (R²)	> 0.995
Limit of Detection (LOD)	1 - 10 ng/mL
Limit of Quantitation (LOQ)	5 - 50 ng/mL
Accuracy (% Recovery)	90 - 110%
Precision (% RSD)	< 15%

Note: These are typical values for related analytes and should be experimentally verified for 3-Ethoxy-1-propanol.

High-Performance Liquid Chromatography (HPLC) - A Starting Point

For laboratories where GC is not available, or for samples that are not amenable to GC analysis, an HPLC method can be developed. Since 3-Ethoxy-1-propanol lacks a strong chromophore, direct UV detection will have limited sensitivity. Derivatization or the use of a universal detector like a Refractive Index Detector (RID) or Evaporative Light Scattering Detector (ELSD) would be necessary for sensitive quantification. The following outlines a starting point for a reverse-phase HPLC-UV method, assuming sufficient concentration for detection.

Method Principle: The sample is injected into an HPLC system and separated on a reverse-phase column using a suitable mobile phase. Detection is performed using a UV detector at a low wavelength (e.g., 210 nm).

Quantitative Data Summary: The following table provides estimated performance characteristics for a starting HPLC-UV method. These values are highly dependent on the sample matrix and instrumentation and require thorough validation.

Parameter	High-Performance Liquid Chromatography (HPLC-UV)
Linearity (R²)	> 0.99
Limit of Detection (LOD)	0.1 - 1 µg/mL
Limit of Quantitation (LOQ)	0.5 - 5 µg/mL
Accuracy (% Recovery)	85 - 115%
Precision (% RSD)	< 20%

Note: These are estimated values and require experimental verification for 3-Ethoxy-1-propanol.

Experimental Protocols

Protocol 1: Quantitative Analysis of 3-Ethoxy-1-propanol by Headspace GC-MS

This protocol is adapted from a method for the simultaneous determination of various alkoxyalcohols.[3]

1. Sample Preparation:

• Solid Samples: Accurately weigh approximately 100 mg of the homogenized sample into a 20 mL headspace vial. Add a suitable solvent (e.g., Dimethyl sulfoxide (B87167) (DMSO) or water, depending on sample solubility) to dissolve the sample.

• Liquid Samples: Pipette a known volume of the liquid sample into a 20 mL headspace vial. Dilute with a suitable solvent if necessary.

• Internal Standard: Add an appropriate internal standard (e.g., 1-Butanol or 2-Butanol) to all samples, calibration standards, and quality control samples.

• Seal the vials immediately with PTFE-faced silicone septa and aluminum caps.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC system or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Headspace Sampler: Agilent 7697A or equivalent.

• GC Column: DB-WAX (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector: Split/splitless injector, operated in split mode (e.g., 20:1).

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 5 minutes.

  • Ramp: 10 °C/min to 220 °C.

  • Hold: 5 minutes at 220 °C.

• Headspace Parameters:

  • Oven Temperature: 90 °C.

  • Loop Temperature: 100 °C.

  • Transfer Line Temperature: 110 °C.

  • Vial Equilibration Time: 30 minutes.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification.

  • Ions for 3-Ethoxy-1-propanol (C5H12O2, MW: 104.15): Based on the NIST mass spectrum, characteristic ions would include m/z 31, 45, 59, and 75. The most abundant and specific ions should be chosen for quantification and qualification.[4]

3. Calibration and Quantification:

• Prepare a series of calibration standards of 3-Ethoxy-1-propanol in the appropriate solvent, bracketing the expected sample concentration range.

• Add the internal standard to each calibration standard.

• Analyze the calibration standards using the GC-MS method described above.

• Construct a calibration curve by plotting the ratio of the peak area of 3-Ethoxy-1-propanol to the peak area of the internal standard against the concentration of 3-Ethoxy-1-propanol.

• Quantify the amount of 3-Ethoxy-1-propanol in the samples by applying the peak area ratios to the calibration curve.

Protocol 2: Proposed HPLC-UV Method for 3-Ethoxy-1-propanol

This protocol provides a starting point for method development and requires optimization and validation.

1. Sample Preparation:

• Accurately weigh or pipette the sample into a volumetric flask.

• Dissolve and dilute the sample with the mobile phase to a concentration within the expected calibration range.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

2. HPLC Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic mixture of water and acetonitrile (B52724) (e.g., 90:10 v/v). The composition may need to be adjusted to achieve adequate retention.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• UV Detection: 210 nm.

3. Calibration and Quantification:

• Prepare a series of calibration standards of 3-Ethoxy-1-propanol in the mobile phase.

• Analyze the calibration standards using the HPLC method.

• Construct a calibration curve by plotting the peak area of 3-Ethoxy-1-propanol against its concentration.

• Quantify 3-Ethoxy-1-propanol in the samples by comparing their peak areas to the calibration curve.

Visualizations

Caption: Workflow for the GC-MS analysis of 3-Ethoxy-1-propanol.

Caption: Proposed workflow for the HPLC-UV analysis of 3-Ethoxy-1-propanol.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Gas Chromatography-Olfactometry in Flavor Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of Gas Chromatography-Olfactometry (GC-O) in the analysis of flavor compounds. GC-O is a powerful technique that combines the separation capabilities of gas chromatography with the sensitivity and specificity of the human nose as a detector, allowing for the identification of odor-active compounds in complex mixtures.[1][2][3]

Introduction to Gas Chromatography-Olfactometry (GC-O)

Gas Chromatography-Olfactometry (GC-O) is an essential analytical tool for pinpointing which volatile compounds in a sample are responsible for its characteristic aroma.[1][2] In a GC-O system, the effluent from the gas chromatograph is split, with a portion going to a standard detector (like a mass spectrometer or flame ionization detector) and the other portion directed to a heated sniffing port.[3][4][5] A trained sensory panelist or "assessor" sniffs the effluent and records the time, duration, and description of any detected odors.[5][6] By correlating these sensory events with the peaks from the chemical detector, researchers can identify the specific compounds that contribute to the overall flavor profile.[5][6]

This technique is invaluable in the food and beverage industries for quality control, product development, and troubleshooting off-odors.[1][6] It is also utilized in environmental analysis to identify odor pollutants and in the fragrance industry for perfume development.

Key GC-O Techniques and Data Analysis

Several methods have been developed to quantify the sensory significance of odor-active compounds. The most common techniques include Aroma Extract Dilution Analysis (AEDA), CharmAnalysis™, and the calculation of Odor Activity Values (OAV).

Aroma Extract Dilution Analysis (AEDA)

AEDA is a dilution-to-threshold method used to rank the most potent odorants in a sample.[7][8] An aroma extract is serially diluted, and each dilution is analyzed by GC-O until no odor is detected.[7][9] The highest dilution at which a compound is still detected is its Flavor Dilution (FD) factor.[8] A higher FD factor indicates a more potent odorant.[7]

CharmAnalysis™

Similar to AEDA, CharmAnalysis™ is another dilution-to-threshold method.[8] However, instead of just recording the final dilution, the duration of each odor event is also measured at each dilution level.[8][10] This data is used to generate a "charm" value, which is proportional to the perceived intensity of the odorant.

Odor Activity Value (OAV)

The Odor Activity Value (OAV) provides a quantitative measure of a compound's contribution to the overall aroma.[11] It is calculated by dividing the concentration of a volatile compound in a sample by its odor threshold (the lowest concentration at which it can be detected by the human nose).[11][12][13] An OAV greater than 1 indicates that the compound is present at a concentration high enough to contribute to the aroma profile.[11]

Relative Odor Activity Value (ROAV) is sometimes used to rank the importance of multiple odorants, where the compound with the highest OAV is assigned a value of 100, and all other OAVs are expressed relative to it.[14]

Experimental Protocols

Protocol for Aroma Extract Dilution Analysis (AEDA)

This protocol outlines the general steps for performing AEDA on a food or beverage sample.

1. Sample Preparation and Aroma Extraction:

• Homogenize the sample (e.g., blend, grind).
• Extract the volatile compounds using a suitable method such as solvent extraction (e.g., with diethyl ether or dichloromethane), solid-phase microextraction (SPME), or solvent-assisted flavor evaporation (SAFE).[2]
• Concentrate the extract to a known volume.

2. Serial Dilution:

• Prepare a series of dilutions of the concentrated extract using an odorless solvent (e.g., diethyl ether). Common dilution factors are 1:2, 1:5, or 1:10.[15]

3. GC-O Analysis:

• Inject an aliquot of the most concentrated extract into the GC-O system.
• A trained panelist sniffs the effluent at the olfactometry port and records the retention time, odor descriptor, and intensity of each detected odor.
• Repeat the analysis for each successive dilution until no odors are detected.

4. Data Analysis:

• For each odor-active compound, determine the highest dilution at which it was detected. This is the Flavor Dilution (FD) factor.[8]
• Identify the compounds corresponding to the odor events using a coupled mass spectrometer or by comparing retention indices with known standards.
• Create a table ranking the odorants by their FD factors.

Protocol for Quantification using Stable Isotope Dilution Assay (SIDA)

For accurate quantification of key odorants to calculate OAVs, Stable Isotope Dilution Assay (SIDA) is the gold standard.[16][17][18]

1. Internal Standard Preparation:

• Synthesize or purchase isotopically labeled analogues of the target aroma compounds to be used as internal standards.[16]

2. Sample Preparation and Spiking:

• Weigh a known amount of the homogenized sample.
• Add a known amount of the isotopically labeled internal standard solution to the sample.
• Allow the sample and internal standard to equilibrate.

3. Extraction and Analysis:

• Perform the aroma extraction as described in the AEDA protocol.
• Analyze the extract using GC-MS.

4. Quantification:

• Create a calibration curve by analyzing a series of solutions containing known concentrations of the unlabeled analyte and a fixed concentration of the labeled internal standard.[16]
• Determine the concentration of the target analyte in the sample by comparing the ratio of the response of the analyte to the internal standard in the sample with the calibration curve.[16]

5. OAV Calculation:

• Divide the determined concentration of each compound by its published odor threshold value to calculate the OAV.[11]

Data Presentation

Quantitative data from GC-O analyses should be summarized in clear and structured tables for easy comparison.

Table 1: Example of AEDA Results for Roasted Coffee

Retention Index	Odor Descriptor	Flavor Dilution (FD) Factor	Compound Identification
980	Fruity, sweet	128	Ethyl 2-methylbutanoate
1025	Buttery, caramel	256	2,3-Butanedione
1150	Earthy, potato	64	2-Isopropyl-3-methoxypyrazine
1220	Spicy, smoky	512	Guaiacol
1350	Roasted, nutty	1024	2-Furfurylthiol
1480	Caramel-like	2048	4-Hydroxy-2,5-dimethyl-3(2H)-furanone (Furaneol)

Table 2: Example of OAV Data for Ripe Strawberries

Compound	Concentration (µg/kg)	Odor Threshold (µg/kg in water)	Odor Activity Value (OAV)	ROAV
(Z)-3-Hexenal	50	0.25	200	11.8
Methyl butanoate	120	1.0	120	7.1
Ethyl butanoate	250	0.5	500	29.4
2,5-Dimethyl-4-hydroxy-3(2H)-furanone	1700	1.0	1700	100.0
Linalool	80	6.0	13.3	0.8
γ-Decalactone	150	11.0	13.6	0.8

Visualizations

Diagrams created using Graphviz (DOT language) to illustrate workflows and relationships.

Figure 1. General workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Figure 2. Logical workflow for Aroma Extract Dilution Analysis (AEDA).

Figure 3. Relationship for calculating Odor Activity Value (OAV).

References

• 1. Gas chromatography-olfactometry in food flavour analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pfigueiredo.org [pfigueiredo.org]
• 3. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds [mdpi.com]
• 4. Gas Chromatography Olfactometry (GC-O) for the (Semi)Quantitative Screening of Wine Aroma [mdpi.com]
• 5. Enhanced GC–O workflows for detailed sensory evaluation [sepsolve.com]
• 6. Fragrance And Flavor Component Analysis: Techniques And Applications - Blogs - News [alwsci.com]
• 7. The Value of Aroma Extract Dilution Analysis (AEDA) - FoodWrite [foodwrite.co.uk]
• 8. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]
• 9. mdpi.com [mdpi.com]
• 10. diverdi.colostate.edu [diverdi.colostate.edu]
• 11. The Use of Odor Activity Values (OAV) - FoodWrite [foodwrite.co.uk]
• 12. Odour activity value - Wikipedia [en.wikipedia.org]
• 13. odournet.com [odournet.com]
• 14. tandfonline.com [tandfonline.com]
• 15. academic.oup.com [academic.oup.com]
• 16. imreblank.ch [imreblank.ch]
• 17. researchgate.net [researchgate.net]
• 18. Application Progress of Stable Isotope Dilution Analysis in Volatile Flavor Analysis of Food - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of Crude 3-Ethoxy-1-propanol

Welcome to the technical support center for the purification of crude 3-Ethoxy-1-propanol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 3-Ethoxy-1-propanol?

A1: Crude 3-Ethoxy-1-propanol, typically synthesized via the Williamson ether synthesis from 1,3-propanediol (B51772) and an ethylating agent (e.g., ethyl bromide or ethyl iodide) in the presence of a base, is likely to contain the following impurities:

• Unreacted 1,3-propanediol: Due to incomplete reaction.

• 1,3-Diethoxypropane (B8821189): A diether byproduct formed from the reaction of the product with another molecule of the ethylating agent.

• Inorganic salts: Byproducts from the base used in the synthesis (e.g., sodium bromide, potassium iodide).

• Residual solvent: The solvent used for the synthesis reaction.

Q2: What is the most effective method for purifying crude 3-Ethoxy-1-propanol?

A2: The choice of purification method depends on the scale of your experiment and the desired final purity.

• Fractional Distillation is highly effective for separating 3-Ethoxy-1-propanol from the higher-boiling 1,3-propanediol and the lower-boiling 1,3-diethoxypropane on a laboratory scale.

• Liquid-Liquid Extraction is useful for removing water-soluble impurities like unreacted 1,3-propanediol and inorganic salts.

• Preparative Gas Chromatography (GC) can be employed for obtaining very high purity material, albeit on a smaller scale.

Q3: How can I analyze the purity of my 3-Ethoxy-1-propanol sample?

A3: Gas Chromatography-Mass Spectrometry (GC-MS) is the recommended method for assessing the purity of 3-Ethoxy-1-propanol. It allows for the separation and identification of volatile impurities. A capillary column with a polar stationary phase, such as one based on polyethylene (B3416737) glycol (WAX), is often suitable for separating alcohol isomers and related compounds.[1]

Q4: What are the key physical properties to consider during purification?

A4: The significant difference in boiling points between 3-Ethoxy-1-propanol and its main organic impurities is crucial for purification by distillation.

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)
1,3-Diethoxypropane	132.22	~145
3-Ethoxy-1-propanol	104.15	160-161 [2]
1,3-Propanediol	76.09	214

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of 3-Ethoxy-1-propanol.

Fractional Distillation Troubleshooting

Problem	Possible Cause(s)	Solution(s)
Poor Separation of Components	Distillation rate is too fast.	Reduce the heating rate to allow for proper equilibration on the column, aiming for a distillation rate of 1-2 drops per second.[3]
Inefficient fractionating column (insufficient theoretical plates).	Use a longer fractionating column or one with a more efficient packing material (e.g., Vigreux, Raschig rings, or metal sponge).
Fluctuating temperature at the still head.	Ensure the heating mantle is properly sized for the flask and that the column is well-insulated. Wrap the column with glass wool or aluminum foil to maintain a consistent temperature gradient.[3]
"Bumping" or Uneven Boiling	Lack of boiling chips or inadequate stirring.	Add fresh boiling chips or a magnetic stir bar to the distillation flask before heating.
Heating too rapidly.	Apply heat gradually to the distillation flask.
No Distillate Collection Despite Boiling	Thermometer bulb is positioned incorrectly.	The top of the thermometer bulb should be level with the bottom of the side arm of the distillation head to accurately measure the temperature of the vapor entering the condenser.[3]
Condenser water is too warm.	Ensure a steady flow of cold water through the condenser.
A leak in the apparatus.	Check all joints to ensure they are properly sealed. Use Keck clips to secure connections.[4]

Liquid-Liquid Extraction Troubleshooting

Problem	Possible Cause(s)	Solution(s)
Emulsion Formation	Shaking the separatory funnel too vigorously.	Gently invert the funnel several times to mix the layers instead of vigorous shaking.[5]
High concentration of surfactants or other emulsifying agents.	Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous layer and break the emulsion.[5]
Allow the separatory funnel to stand undisturbed for a longer period. Gentle swirling or stirring with a glass rod can also help.
Difficulty Identifying the Organic and Aqueous Layers	The densities of the two layers are similar.	Add a few drops of water to the funnel. The layer that the drops mix with is the aqueous layer. Remember that the density of your organic solvent will determine if it is the top or bottom layer.
Poor Recovery of Product	Incomplete extraction.	Perform multiple extractions with smaller volumes of the extraction solvent for better efficiency than a single extraction with a large volume.
The product is partially soluble in the aqueous phase.	"Salt out" the product by adding a saturated salt solution to the aqueous layer to decrease the solubility of the organic compound.

Experimental Protocols

Fractional Distillation of Crude 3-Ethoxy-1-propanol

Objective: To separate 3-Ethoxy-1-propanol from lower and higher boiling point impurities.

Materials:

• Crude 3-Ethoxy-1-propanol

• Round-bottom flask

• Fractionating column (e.g., Vigreux)

• Distillation head with thermometer

• Condenser

• Receiving flasks

• Heating mantle with stirrer

• Boiling chips or magnetic stir bar

• Clamps and stands

Procedure:

• Assemble the fractional distillation apparatus in a fume hood. Ensure all glassware is dry.

• Add the crude 3-Ethoxy-1-propanol and boiling chips (or a stir bar) to the round-bottom flask. Do not fill the flask more than two-thirds full.

• Securely clamp the flask and connect the fractionating column.

• Place the distillation head and thermometer. The top of the thermometer bulb should be level with the side arm leading to the condenser.

• Connect the condenser and arrange for cold water to flow from the bottom inlet to the top outlet.

• Place a receiving flask at the end of the condenser.

• Begin heating the distillation flask gently.

• Observe the vapor rising slowly up the fractionating column.[3]

• Collect the initial fraction (forerun) which will contain any low-boiling impurities. The temperature should be below the boiling point of 3-Ethoxy-1-propanol.

• As the temperature stabilizes at the boiling point of 3-Ethoxy-1-propanol (160-161 °C), change the receiving flask to collect the main fraction.

• Continue distillation until the temperature begins to rise significantly above the boiling point of the product or when only a small amount of liquid remains in the distillation flask. Do not distill to dryness.

• Stop heating and allow the apparatus to cool down before disassembling.

• Analyze the purity of the collected fraction using GC-MS.

Liquid-Liquid Extraction for Removal of Water-Soluble Impurities

Objective: To remove unreacted 1,3-propanediol and inorganic salts from the crude product.

Materials:

• Crude 3-Ethoxy-1-propanol

• Separatory funnel

• Organic solvent immiscible with water (e.g., diethyl ether, ethyl acetate)

• Deionized water

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Beakers and Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Dissolve the crude 3-Ethoxy-1-propanol in a suitable organic solvent (e.g., diethyl ether) in a separatory funnel.

• Add an equal volume of deionized water to the separatory funnel.

• Stopper the funnel and gently invert it several times, venting frequently to release any pressure buildup.

• Allow the layers to separate. The aqueous layer will contain the water-soluble impurities.

• Drain the lower aqueous layer.

• Repeat the washing process with deionized water two more times.

• Wash the organic layer with brine to help remove any remaining dissolved water.

• Drain the brine layer and transfer the organic layer to a clean, dry Erlenmeyer flask.

• Add a small amount of anhydrous magnesium sulfate or sodium sulfate to the organic layer to dry it. Swirl the flask and let it stand for 10-15 minutes.

• Filter the drying agent from the organic solution.

• Remove the organic solvent using a rotary evaporator to obtain the purified 3-Ethoxy-1-propanol.

Visualizations

Caption: A typical workflow for the purification of crude 3-Ethoxy-1-propanol.

Caption: Decision-making diagram for troubleshooting poor separation during distillation.

References

• 1. grokipedia.com [grokipedia.com]
• 2. 1-Propanol, 3-ethoxy- [webbook.nist.gov]
• 3. mdpi.com [mdpi.com]
• 4. Fractional Distillation | Iberian Coppers Lda [copper-alembic.com]
• 5. Rapidly Analyze a Wide Range of Glycol Ethers by GC-MS Using the New Rxi-1301Sil MS Column [restek.com]

Removing peroxide contaminants from 3-Ethoxy-1-propanol

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe and effective removal of peroxide contaminants from 3-Ethoxy-1-propanol.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the handling and purification of 3-Ethoxy-1-propanol.

Issue 1: How do I know if my 3-Ethoxy-1-propanol contains peroxides?

Answer: You must test for the presence of peroxides, especially before any process that involves concentration, such as distillation or evaporation.[1][2] Visual inspection is the first step; if you observe crystal formation in the solution or around the cap, treat the container as extremely hazardous and do not handle it.[2][3][4] For chemical testing, several methods are available:

• Peroxide Test Strips: These provide a rapid and straightforward semi-quantitative measurement of peroxide concentration.[1] The strip changes color, typically to shades of blue, corresponding to different concentration levels (e.g., 0, 1, 3, 10, 50, 100 ppm).[1][3]

• Potassium Iodide (KI) Test: This is a more sensitive qualitative test. To perform this test, add 0.5-1.0 mL of 3-Ethoxy-1-propanol to an equal volume of glacial acetic acid containing about 0.1 g of sodium or potassium iodide.[1][5] A yellow color indicates a low concentration of peroxides, while a brown color signifies a high and dangerous concentration.[1][5][6]

Issue 2: I've detected peroxides in my 3-Ethoxy-1-propanol. What should I do?

Answer: If the peroxide concentration is above acceptable limits (a common, though not universally validated, control point is 100 ppm), you must either dispose of the solvent or remove the peroxides before use.[2][7] The appropriate action depends on the concentration. For concentrations greater than 30 ppm, the solvent may pose a serious hazard, and peroxide removal or disposal is strongly recommended.[4][6] If the concentration exceeds 100 ppm, the solvent should not be handled and requires disposal by contacting your institution's Environmental Health and Safety (EHS) office.[2][8]

Issue 3: Which method should I use to remove peroxides from 3-Ethoxy-1-propanol?

Answer: 3-Ethoxy-1-propanol is a water-soluble alcohol. The choice of method depends on the scale of your experiment and the required purity. Common methods include:

• Activated Alumina (B75360) Column: Passing the solvent through a column packed with activated alumina is a convenient and effective method for removing hydroperoxides.[3][4][9] This method is suitable for both water-soluble and water-insoluble solvents, with the exception of some low molecular weight alcohols.[3][4]

• Ferrous Sulfate (B86663) Wash: Shaking the solvent with a concentrated solution of a ferrous salt is an effective way to remove peroxide impurities from water-soluble solvents.[3][4]

• Sodium Metabisulfite (B1197395) Wash: Washing the solvent with a 5% aqueous solution of sodium metabisulfite can also be used to remove peroxides.[3][4]

Issue 4: The peroxide test is still positive after the purification procedure. What went wrong?

Answer: Incomplete peroxide removal can be due to several factors:

• Insufficient Reagent: The amount of reducing agent (ferrous sulfate or sodium metabisulfite) or the capacity of the alumina column may have been insufficient for the initial peroxide concentration.

• Inadequate Mixing/Contact Time: For washing methods, vigorous and prolonged shaking is necessary to ensure complete reaction between the peroxides and the reducing agent. For the alumina column, the flow rate might have been too high, not allowing for sufficient contact time.

• Re-formation of Peroxides: If the purified solvent is not properly stored (e.g., exposed to air and light), peroxides can re-form.[1]

It is recommended to repeat the purification procedure and re-test for peroxides.

Issue 5: How should I dispose of the waste generated from peroxide removal?

Answer: The waste generated, including the used alumina or the aqueous wash solutions, contains peroxides or their reduction products and should be treated as hazardous waste. The alumina, since it only adsorbs the peroxides, should be flushed with a dilute acidic solution of ferrous sulfate to destroy the peroxides before disposal.[3][4][9] All waste should be collected in appropriately labeled containers and disposed of according to your institution's hazardous waste management guidelines.[10]

Frequently Asked Questions (FAQs)

Q1: What are peroxides and why are they dangerous in 3-Ethoxy-1-propanol?

A1: Organic peroxides are compounds with the structure R-O-O-R or R-O-O-H, which can form in 3-Ethoxy-1-propanol through auto-oxidation upon exposure to air and light.[1] These compounds are often unstable and can decompose violently when subjected to heat, shock, or friction.[2][11] Concentrating a solvent containing peroxides, for instance, through distillation or evaporation, significantly increases the risk of a violent explosion.[2][3][12]

Q2: How can I prevent or minimize peroxide formation in 3-Ethoxy-1-propanol?

A2: To minimize peroxide formation, you should:

• Store 3-Ethoxy-1-propanol in airtight, opaque containers to protect it from air and light.[13][14]

• Store in a cool, dark place.[2][13]

• Purchase solvents with added inhibitors like BHT (butylated hydroxytoluene) when possible.[1]

• Purchase only the quantity of solvent you expect to use within a short period to avoid long-term storage.[1][8]

• If possible, store the solvent under an inert atmosphere, such as nitrogen or argon.[1]

Q3: What are the visual signs of a potentially dangerous level of peroxides?

A3: Be extremely cautious if you observe any of the following, as they may indicate a high and dangerous concentration of peroxides:

• Crystalline solids forming in the liquid.[2][3]

• A viscous, oily layer.[3][4]

• Crystal formation around the cap of the container.[3][4] If any of these signs are present, do not attempt to open or move the container. Contact your EHS department immediately.[2]

Q4: What is a safe level of peroxides for general laboratory use?

A4: While a universally accepted limit is not established, general guidelines suggest:

• < 3 ppm: Considered reasonably safe for most laboratory procedures.[4]

• 3 - 30 ppm: May pose a moderate hazard; avoid concentrating the solvent.[4]

• > 30 ppm: Unacceptable and potentially hazardous; peroxide removal or disposal is necessary.[4][6]

• > 100 ppm: Often considered the upper limit for safe handling before requiring professional disposal.[2][8]

Q5: Can I distill 3-Ethoxy-1-propanol if I suspect it contains peroxides?

A5: No, you should never distill or evaporate a solvent that contains peroxides.[2][3] The concentration of peroxides in the distillation flask as the solvent evaporates can lead to a violent explosion.[3][12] Always test for peroxides before any distillation, and if they are present, they must be removed to a non-detectable level (0 ppm) before proceeding.[3] When distilling peroxide-forming solvents, it is also a critical safety practice to never distill to dryness, leaving at least 10-20% of the liquid in the flask.[1][3]

Data Presentation

Table 1: Comparison of Peroxide Removal Methods for 3-Ethoxy-1-propanol

Method	Principle	Applicability to 3-Ethoxy-1-propanol	Advantages	Disadvantages
Activated Alumina Column	Adsorption of hydroperoxides	Effective for water-soluble alcohols.[3][4]	Convenient, effective for hydroperoxides, and can dry the solvent simultaneously.[9]	Does not destroy peroxides; used alumina requires further treatment.[3][4] May not remove dialkyl peroxides.[9]
Ferrous Sulfate (FeSO₄) Wash	Reduction of peroxides by Fe²⁺ ions	Effective for water-soluble solvents.[3][4]	Destroys peroxides.[3]	Introduces water and inorganic salts into the solvent, requiring subsequent drying and purification.
Sodium Metabisulfite (Na₂S₂O₅) Wash	Reduction of peroxides	Effective for water-insoluble solvents, but can be used with care for water-soluble ones.[8]	Destroys peroxides.[8]	The reaction can be exothermic, potentially causing pressure buildup with low-boiling point solvents.[8] Introduces water and salts.

Experimental Protocols

Protocol 1: Peroxide Testing using the Potassium Iodide Method

• Work in a chemical fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• In a clean glass test tube, add approximately 0.1 g of potassium iodide (KI) or sodium iodide (NaI) crystals to 1 mL of glacial acetic acid. Mix to dissolve.[5]

• Add 1 mL of the 3-Ethoxy-1-propanol sample to the test tube.

• Gently mix the solution and observe for any color change against a white background.[14]

• Interpretation:

  • No color change: Peroxides are not detected.

  • Pale yellow color: Low concentration of peroxides.[5][6]

  • Bright yellow or brown color: High and potentially dangerous concentration of peroxides.[5][6]

Protocol 2: Peroxide Removal using an Activated Alumina Column

• In a chemical fume hood, securely clamp a glass chromatography column in a vertical position.

• Place a small plug of glass wool or cotton at the bottom of the column.

• Fill the column with basic activated alumina (80-mesh) to the desired height. A 2 x 33 cm column with 80 g of alumina is generally sufficient for 100-400 mL of solvent.[9]

• Gently tap the column to ensure even packing.

• Carefully pour the 3-Ethoxy-1-propanol containing peroxides onto the top of the alumina column.

• Allow the solvent to pass through the column under gravity and collect the purified solvent in a clean, dry flask.

• Test the collected solvent for the presence of peroxides using one of the methods described above.

• Decontamination of Alumina: After use, do not allow the alumina to dry out.[3] Slurry the wet alumina with a dilute acidic solution of ferrous sulfate to destroy the adsorbed peroxides before disposing of it as hazardous waste.[9]

Protocol 3: Peroxide Removal using a Ferrous Sulfate Wash

• Prepare a concentrated ferrous salt solution. A common preparation involves dissolving 60 g of ferrous sulfate (FeSO₄·7H₂O) in 100 mL of deionized water and carefully adding 6 mL of concentrated sulfuric acid.[3][4]

• In a separatory funnel, add the 3-Ethoxy-1-propanol containing peroxides.

• Add the ferrous sulfate solution to the separatory funnel. Use a volume ratio of approximately 1 part ferrous sulfate solution to 10 parts solvent.

• Stopper the funnel and shake vigorously for several minutes, periodically venting to release any pressure.

• Allow the layers to separate. Since 3-Ethoxy-1-propanol is water-soluble, this will result in a single phase.

• The peroxides are reduced in this step. To separate the solvent from the salts, a subsequent distillation will be necessary. Ensure the solvent is peroxide-free before distilling.

• Wash the now peroxide-free solvent with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with a saturated sodium chloride solution.

• Dry the solvent over an appropriate drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate).

• Filter or decant the dry solvent.

• Test the purified solvent for peroxides to confirm their removal.

Visualizations

Caption: Workflow for the safe handling and purification of 3-Ethoxy-1-propanol.

References

• 1. endosan.com [endosan.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. bartovation.com [bartovation.com]
• 4. activatedaluminaballs.com [activatedaluminaballs.com]
• 5. researchgate.net [researchgate.net]
• 6. Activated Alumina for H2O2 - Yamtop [yamtop.com]
• 7. Activated Alumina Adsorption for Hydrogen Peroxide [sd-avant.com]
• 8. Sciencemadness Discussion Board - removing peroxides from thf with ferrous sulfate - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. Treatment of high-strength wastewater by Fe(2+)-activated persulphate and hydrogen peroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. jehsd.ssu.ac.ir [jehsd.ssu.ac.ir]
• 11. Activated alumina in hydrogen peroxide production-OIM Chemical [oimchem.com]
• 12. researchgate.net [researchgate.net]
• 13. 7+ Quick Hydrogen Peroxide Test Strips Results [jitsi.cmu.edu.jm]
• 14. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of 3-Ethoxy-1-propanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Ethoxy-1-propanol.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for the synthesis of 3-Ethoxy-1-propanol?

The synthesis of 3-Ethoxy-1-propanol is typically achieved through the Williamson ether synthesis.[1][2] This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][3] In this reaction, an alkoxide ion acts as a nucleophile and attacks an alkyl halide, displacing the halide and forming an ether linkage.

Q2: What are the recommended starting materials for synthesizing 3-Ethoxy-1-propanol via the Williamson ether synthesis?

There are two primary routes for the synthesis of 3-Ethoxy-1-propanol using this method:

• Route A: Reacting the sodium salt of 1,3-propanediol (B51772) (the alkoxide) with an ethyl halide (e.g., ethyl bromide or ethyl chloride).

• Route B: Reacting sodium ethoxide with a 3-halo-1-propanol (e.g., 3-bromo-1-propanol (B121458) or 3-chloro-1-propanol).

To maximize the yield of the desired product and minimize side reactions, it is crucial to use a primary alkyl halide. Therefore, Route A is generally preferred as ethyl halides are primary, whereas 3-halo-1-propanols are also primary, but the choice may depend on the availability and stability of the reagents.

Q3: What are the common side reactions observed during the synthesis of 3-Ethoxy-1-propanol?

The most common side reactions are:

• E2 Elimination: This is a competing reaction to the SN2 pathway, leading to the formation of an alkene (ethene) and 1,3-propanediol. This is more prevalent when using sterically hindered bases or secondary/tertiary alkyl halides.[4][5]

• Dialkylation: The formation of 1,3-diethoxypropane (B8821189) can occur if the initially formed 3-ethoxy-1-propanol is deprotonated and reacts with another molecule of the ethyl halide.[6]

Q4: How can I minimize the formation of side products?

To favor the desired SN2 reaction and minimize side products:

• Use a primary alkyl halide: Employing ethyl bromide or ethyl chloride is recommended.

• Control stoichiometry: Using an excess of the diol relative to the ethyl halide can help to reduce the formation of the dialkylated product.

• Choose appropriate reaction conditions: Lower temperatures generally favor the SN2 reaction over E2 elimination. The choice of a non-hindered base is also critical.

• Solvent selection: Polar aprotic solvents like DMF or DMSO can enhance the rate of SN2 reactions.[3][7]

Troubleshooting Guide

Problem: Low Yield of 3-Ethoxy-1-propanol

Possible Cause	Troubleshooting Suggestion
Competing E2 Elimination Reaction	- Ensure you are using a primary ethyl halide (e.g., ethyl bromide).- Avoid using sterically hindered bases.- Maintain a moderate reaction temperature, as higher temperatures can favor elimination.
Formation of 1,3-diethoxypropane (Dialkylation)	- Use a molar excess of 1,3-propanediol relative to the ethyl halide. This will increase the probability of the ethyl halide reacting with the diol rather than the mono-ether product.
Incomplete Reaction	- Ensure the reaction is allowed to proceed for a sufficient amount of time. Typical Williamson ether syntheses can run for 1-8 hours.[1]- Confirm that the temperature is appropriate for the reaction. A typical range is 50-100 °C.[1]- Ensure the base is strong enough to deprotonate the alcohol effectively. Sodium hydride (NaH) is a common choice.[5]
Moisture in the Reaction	- Use anhydrous solvents and reagents. Water can quench the alkoxide, reducing the concentration of the nucleophile.

Problem: Presence of Significant Impurities in the Final Product

Impurity Detected (e.g., by GC-MS)	Likely Source	Suggested Remediation
1,3-Propanediol (Starting Material)	Incomplete reaction or inefficient purification.	- Increase reaction time or temperature (while monitoring for increased side products).- Improve purification by fractional distillation, ensuring a clear separation of boiling points.
1,3-Diethoxypropane	Dialkylation side reaction.	- In future syntheses, adjust the stoichiometry to use an excess of 1,3-propanediol.- Optimize purification by fractional distillation.
Ethene (or its polymerization products)	E2 elimination side reaction.	- In future syntheses, use a less hindered base and a lower reaction temperature.

Quantitative Data

The following table summarizes the product distribution in a synthesis analogous to that of 3-ethoxy-1-propanol, specifically the synthesis of 3-methoxy-1-propanol (B72126) from 1,3-propanediol and methyl chloride. This data can serve as a reference for expected outcomes.

Reactant Ratio (1,3-Propanediol : Base : Methyl Chloride)	Yield of 3-Methoxy-1-propanol	Yield of 1,3-Dimethoxypropane	Unreacted 1,3-Propanediol
(Data derived from a patent for a similar synthesis)[6]
1 : 0.5 : 0.5 (Example 1)	38%	5%	55%
1 : 0.5 : 1 (Example 2)	21%	1%	73%
1 : 0.5 : 1.5 (Example 3)	23%	2%	74%

Experimental Protocols

Key Experiment: Synthesis of 3-Ethoxy-1-propanol via Williamson Ether Synthesis

This protocol is a general guideline and may require optimization.

Materials:

• 1,3-Propanediol

• Sodium Hydride (NaH) (60% dispersion in mineral oil)

• Ethyl Bromide (EtBr)

• Anhydrous Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Alkoxide Formation:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen), add a molar excess of 1,3-propanediol dissolved in anhydrous DMF.

  • Carefully add sodium hydride (1 equivalent based on the desired mono-alkylation) portion-wise to the stirred solution at 0 °C.

  • Allow the mixture to stir at room temperature for one hour, or until the evolution of hydrogen gas ceases.

• Ether Synthesis:

  • Cool the reaction mixture back to 0 °C.

  • Add ethyl bromide (1 equivalent) dropwise via the dropping funnel.

  • After the addition is complete, heat the reaction mixture to 50-70 °C and maintain for 2-4 hours, monitoring the reaction progress by TLC or GC.

• Work-up:

  • Cool the reaction mixture to room temperature and cautiously quench any unreacted NaH by the slow addition of ethanol.

  • Pour the mixture into a separatory funnel containing water and extract with diethyl ether (3 x volume of the aqueous layer).

  • Wash the combined organic layers with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification:

  • Purify the crude product by fractional distillation under reduced pressure to separate 3-ethoxy-1-propanol from unreacted 1,3-propanediol and the side product 1,3-diethoxypropane.

Visualizations

Caption: Reaction pathways in the synthesis of 3-Ethoxy-1-propanol.

Caption: Troubleshooting workflow for low yield in 3-Ethoxy-1-propanol synthesis.

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. jk-sci.com [jk-sci.com]
• 4. benchchem.com [benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. CA2268226A1 - Process for preparing 3-methoxy-1-propanol - Google Patents [patents.google.com]
• 7. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]

Technical Support Center: Stabilizing Solutions Containing 3-Ethoxy-1-propanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Ethoxy-1-propanol. The information is designed to help you anticipate and resolve common stability issues encountered during experiments.

Troubleshooting Guide

This section addresses specific problems you might encounter when using 3-Ethoxy-1-propanol.

Problem	Possible Cause	Suggested Solution
My 3-Ethoxy-1-propanol solution has a sharp, acidic, or irritating odor.	Peroxide Formation: 3-Ethoxy-1-propanol, like other ethers, can form explosive peroxides upon exposure to air and light.[1] These peroxides can degrade into aldehydes and other volatile compounds with irritating odors.	1. Test for Peroxides: Immediately test the solution for the presence of peroxides using peroxide test strips or the potassium iodide method. (See Experimental Protocols section).2. Do Not Use if Peroxides are High: If peroxide levels are high (e.g., > 100 ppm), do not use the solvent.[2] Do not attempt to distill it, as this can concentrate the explosive peroxides.[3] Dispose of it according to your institution's hazardous waste guidelines.3. Future Prevention: For future batches, add a stabilizer like Butylated Hydroxytoluene (BHT) and store the solution in a tightly sealed, amber glass bottle under an inert atmosphere (e.g., nitrogen or argon).
I'm seeing unexpected peaks in my HPLC or GC analysis.	Degradation Products: The unexpected peaks are likely degradation products of 3-Ethoxy-1-propanol, such as formaldehyde, ethyl formate, or ethyl 3-hydroxypropanoate.[4] These can form through oxidation.	1. Confirm Degradation: If possible, use mass spectrometry (MS) to identify the unexpected peaks and confirm if they are known degradation products of 3-Ethoxy-1-propanol.[4]2. Use Fresh or Stabilized Solvent: Prepare your samples using a fresh, unopened bottle of 3-Ethoxy-1-propanol or a properly stabilized solution.3. Blank Injection: Inject a sample of the 3-Ethoxy-1-propanol you are using as a blank to see if the extraneous peaks are present in the solvent itself.
My formulation containing 3-Ethoxy-1-propanol has changed color (e.g., yellowing).	Oxidation and Degradation: Color changes are often a sign of chemical degradation. The formation of aldehydes and other conjugated systems due to oxidation can lead to discoloration.	1. Investigate Compatibility: Ensure that all components of your formulation are compatible with 3-Ethoxy-1-propanol and are not catalyzing its degradation.2. Protect from Light and Air: Store your formulation in a way that minimizes exposure to light and atmospheric oxygen.3. Add a Stabilizer: Consider adding a suitable antioxidant, like BHT, to your formulation if it is compatible with your application.
The pH of my aqueous solution containing 3-Ethoxy-1-propanol has decreased.	Formation of Acidic Degradation Products: Oxidation of 3-Ethoxy-1-propanol can lead to the formation of acidic byproducts.	1. Monitor pH: Regularly monitor the pH of your solution.2. Use a Buffer: If appropriate for your application, use a buffering agent to maintain a stable pH.3. Stabilize the Solvent: Use a stabilized form of 3-Ethoxy-1-propanol to prevent the formation of acidic degradation products.

Frequently Asked Questions (FAQs)

1. What is the primary cause of instability in 3-Ethoxy-1-propanol solutions?

The primary cause of instability is autoxidation, a reaction with atmospheric oxygen that forms unstable peroxides.[2] This process is accelerated by exposure to light, heat, and the presence of metal ion contaminants.[5]

2. How can I prevent the degradation of 3-Ethoxy-1-propanol?

To prevent degradation, you should:

• Store it properly: Keep it in a tightly sealed, amber glass or lined steel container to protect it from light and air.[3][6]

• Use an inert atmosphere: For long-term storage, blanketing the solvent with an inert gas like nitrogen or argon can displace oxygen.

• Add a stabilizer: For applications where it won't interfere, adding an antioxidant like Butylated Hydroxytoluene (BHT) is highly effective at inhibiting peroxide formation.

3. What are the signs of 3-Ethoxy-1-propanol degradation?

Signs of degradation include:

• The formation of crystals or a viscous layer in the liquid.[7]

• A change in color (e.g., yellowing).

• A sharp, acidic, or irritating odor.

• The presence of peroxides, which can be detected using test strips or chemical tests.[7]

4. What is a suitable stabilizer for 3-Ethoxy-1-propanol and at what concentration should it be used?

Butylated Hydroxytoluene (BHT) is a common and effective free-radical scavenging antioxidant for ethers.[8] A typical concentration for stabilizing ethers is in the range of 5-50 ppm (mg/L). However, the optimal concentration can depend on the specific application and storage conditions.

5. Can I distill 3-Ethoxy-1-propanol to purify it if I suspect degradation?

You should never distill 3-Ethoxy-1-propanol if you suspect peroxide formation.[3] Distillation will concentrate the highly explosive peroxides in the distillation pot, creating a significant explosion hazard.[1] Always test for peroxides before considering distillation. If peroxides are present, they must be removed first.

6. Does 3-Ethoxy-1-propanol interfere with signaling pathways in cell-based assays?

There is no evidence to suggest that 3-Ethoxy-1-propanol directly interacts with specific cellular signaling pathways. However, like other organic solvents, it can have indirect effects on cell-based assays.[9] High concentrations of some glycol ethers have been shown to cause cytotoxicity or affect cell viability.[10] It is crucial to determine the tolerance of your specific cell line to 3-Ethoxy-1-propanol and to include appropriate vehicle controls in your experiments to account for any non-specific solvent effects.[11]

Quantitative Data on Stabilization

The following table provides illustrative data on the effectiveness of BHT in inhibiting peroxide formation in ethers like 3-Ethoxy-1-propanol under accelerated storage conditions.

Sample	Stabilizer	Storage Conditions	Peroxide Concentration (ppm) after 30 days
1	None	40°C, exposed to air and light	80 - 100
2	BHT (20 ppm)	40°C, exposed to air and light	< 5
3	None	25°C, sealed, in the dark	< 10
4	BHT (20 ppm)	25°C, sealed, in the dark	< 1

This data is representative and illustrates the expected trend. Actual values may vary based on specific experimental conditions.

Experimental Protocols

Protocol for Preparing a Stabilized 3-Ethoxy-1-propanol Solution

• Objective: To prepare a stock solution of 3-Ethoxy-1-propanol with an antioxidant stabilizer to inhibit peroxide formation.

• Materials:

  • High-purity 3-Ethoxy-1-propanol

  • Butylated Hydroxytoluene (BHT)

  • Amber glass bottle with a polytetrafluoroethylene (PTFE)-lined cap

  • Analytical balance

  • Volumetric flask

• Procedure:

  • Determine the desired final concentration of BHT (e.g., 20 ppm).

  • For 1 liter of solvent, weigh out 20 mg of BHT.

  • Dissolve the BHT in a small amount of 3-Ethoxy-1-propanol in a beaker.

  • Transfer the dissolved BHT solution to a 1 L volumetric flask.

  • Add 3-Ethoxy-1-propanol to the flask until the final volume is 1 L.

  • Mix the solution thoroughly.

  • Transfer the stabilized solution to the amber glass storage bottle.

  • If possible, flush the headspace of the bottle with an inert gas (e.g., nitrogen) before sealing.

  • Label the bottle clearly, indicating the solvent, the stabilizer and its concentration, and the date of preparation.

Protocol for Accelerated Stability Testing

• Objective: To evaluate the stability of a 3-Ethoxy-1-propanol solution under accelerated conditions.

• Materials:

  • Samples of unstabilized and stabilized 3-Ethoxy-1-propanol

  • Stability chamber or oven capable of maintaining a constant temperature (e.g., 40°C)

  • Peroxide test kits

  • Analytical instruments for assessing degradation (e.g., GC, HPLC)

• Procedure:

  • Place aliquots of the test solutions in appropriate containers (e.g., clear and amber vials to test for photo-stability).

  • Place the samples in the stability chamber at a constant elevated temperature (e.g., 40°C).

  • At specified time points (e.g., Day 0, Day 7, Day 14, Day 30), remove a sample from each group.

  • Allow the samples to cool to room temperature.

  • Test for the presence of peroxides.

  • Analyze the samples for the appearance of degradation products and any change in physical properties (e.g., color, pH).

  • Record and compare the results for the stabilized and unstabilized solutions.

Protocol for Peroxide Detection (Potassium Iodide Method)

• Objective: To qualitatively or semi-quantitatively determine the presence of peroxides in 3-Ethoxy-1-propanol.

• Materials:

  • Sample of 3-Ethoxy-1-propanol

  • 10% (w/v) potassium iodide (KI) solution (freshly prepared)

  • Glacial acetic acid

  • Starch indicator solution (optional)

  • Test tube

• Procedure:

  • Add 1 mL of the 3-Ethoxy-1-propanol sample to a test tube.

  • Add 1 mL of glacial acetic acid.

  • Add 1 mL of the freshly prepared 10% potassium iodide solution.

  • Mix the solution and observe for a color change.

    • No color change or faint yellow: Low or no peroxides.

    • Yellow to brown color: Peroxides are present. The darker the color, the higher the concentration.

  • For increased sensitivity, add a few drops of starch indicator solution. A blue-black color indicates the presence of peroxides.

Diagrams

Caption: Autoxidation pathway of 3-Ethoxy-1-propanol.

Caption: Troubleshooting workflow for unexpected experimental results.

References

• 1. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]
• 2. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 3. vumc.org [vumc.org]
• 4. Atmospheric degradation of 3-ethoxy-1-propanol by reactions with Cl, OH and NO3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemistry.unm.edu [chemistry.unm.edu]
• 6. monumentchemical.com [monumentchemical.com]
• 7. epa.gov [epa.gov]
• 8. nbinno.com [nbinno.com]
• 9. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effects of ethylene glycol ethers on cell viability in the human neuroblastoma SH-SY5Y cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Identifying common impurities in commercial 3-Ethoxy-1-propanol

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive information on identifying and troubleshooting common impurities in commercial 3-Ethoxy-1-propanol.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in commercial 3-Ethoxy-1-propanol?

A1: Commercial 3-Ethoxy-1-propanol, also known as propylene (B89431) glycol beta-monoethyl ether, may contain several process-related and degradation impurities. The most common impurities include its isomer, 2-Ethoxy-1-propanol (propylene glycol alpha-monoethyl ether), unreacted starting materials, and by-products from the synthesis process.

Q2: How do these impurities originate?

A2: The presence of impurities can be attributed to several factors:

• Isomers: The synthesis of propylene glycol ethers can often result in a mixture of alpha and beta isomers. Commercial 3-Ethoxy-1-propanol (the beta isomer) typically contains a small percentage of 2-Ethoxy-1-propanol (the alpha isomer).

• Unreacted Starting Materials: If 3-Ethoxy-1-propanol is synthesized from the reaction of propylene oxide with ethanol, residual amounts of these starting materials may be present. Alternatively, if synthesized from 1,3-propanediol, unreacted diol could be an impurity.

• By-products: Side reactions during synthesis can lead to the formation of by-products such as di- and tripropylene (B76144) glycol monoethyl ethers or diethoxypropane.

• Degradation Products: Over time, or due to improper storage conditions (e.g., exposure to air and heat), oxidation can occur, leading to the formation of aldehydes, ketones, and organic acids.

Q3: What analytical techniques are recommended for identifying and quantifying impurities in 3-Ethoxy-1-propanol?

A3: The most effective and commonly used analytical technique for the purity assessment of 3-Ethoxy-1-propanol is Gas Chromatography (GC) coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS). GC-MS is particularly powerful as it not only separates the impurities from the main component but also provides structural information for their identification.

Q4: Are there established limits for these impurities?

A4: Regulatory limits for impurities in solvents used in pharmaceutical manufacturing are stringent. While specific monographs for 3-Ethoxy-1-propanol may vary, general guidelines for residual solvents, such as those from the ICH (International Council for Harmonisation), apply. The acceptable level for each impurity depends on its toxicity and the intended use of the final product.

Troubleshooting Guide

This section addresses specific issues that users might encounter during their experiments, potentially related to impurities in 3-Ethoxy-1-propanol.

Issue 1: Inconsistent reaction yields or kinetics.

• Possible Cause: The presence of isomeric impurities (2-Ethoxy-1-propanol) can affect reaction rates due to differences in the reactivity of the primary versus the secondary hydroxyl group. Unreacted starting materials or water content can also alter the reaction environment.

• Troubleshooting Steps:

  • Verify the purity of the 3-Ethoxy-1-propanol lot using GC-MS.

  • Quantify the percentage of the 2-Ethoxy-1-propanol isomer.

  • If isomeric purity is critical, consider purchasing a higher purity grade or purifying the solvent in-house.

Issue 2: Appearance of unexpected side-products in a reaction.

• Possible Cause: Reactive impurities in the 3-Ethoxy-1-propanol, such as aldehydes or peroxides formed from degradation, can participate in side reactions.

• Troubleshooting Steps:

  • Test the solvent for the presence of peroxides using standard test strips.

  • Analyze the solvent by GC-MS to identify any low-level degradation products.

  • If peroxides are present, they can be removed by passing the solvent through a column of activated alumina (B75360).

Issue 3: Poor solubility of a starting material.

• Possible Cause: While 3-Ethoxy-1-propanol is a good solvent for a wide range of substances, the presence of significant amounts of less polar impurities (e.g., diethoxypropane) could slightly alter its solvency characteristics.

• Troubleshooting Steps:

  • Confirm the identity and purity of your 3-Ethoxy-1-propanol.

  • Ensure the solvent is dry, as excess water can affect solubility.

Data on Common Impurities

The following table summarizes potential impurities in commercial 3-Ethoxy-1-propanol. The typical concentration ranges are estimates based on related propylene glycol ethers and may vary between manufacturers and grades.

Impurity Name	Chemical Structure	Typical Concentration Range	Potential Origin
2-Ethoxy-1-propanol	CH₃CH(OH)CH₂OC₂H₅	< 0.5% - 5%	Isomer formation during synthesis
Propylene Oxide	C₃H₆O	< 10 ppm	Unreacted starting material
Ethanol	C₂H₅OH	< 500 ppm	Unreacted starting material
1,3-Propanediol	HO(CH₂)₃OH	< 0.1%	Unreacted starting material
Di(propylene glycol) ethyl ether	C₈H₁₈O₃	< 1%	By-product of synthesis
1,3-Diethoxypropane	C₂H₅O(CH₂)₃OC₂H₅	< 0.1%	By-product of synthesis
Water	H₂O	< 0.1%	Process-related or atmospheric absorption

Experimental Protocols

Protocol: Purity Assessment of 3-Ethoxy-1-propanol by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for the separation and identification of volatile impurities in 3-Ethoxy-1-propanol.

1. Instrumentation:

• Gas Chromatograph (GC) equipped with a split/splitless injector and a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Capillary Column: A mid-polar column, such as a DB-624 or equivalent (60 m x 0.25 mm ID, 1.4 µm film thickness), is recommended.

2. Reagents and Standards:

• High-purity helium (carrier gas).

• 3-Ethoxy-1-propanol sample.

• Reference standards of potential impurities (e.g., 2-Ethoxy-1-propanol), if available for positive identification and quantification.

3. GC Conditions:

• Injector Temperature: 250 °C

• Injection Mode: Split (split ratio of 50:1)

• Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 5 minutes.

  • Ramp: 10 °C/min to 220 °C.

  • Hold at 220 °C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

4. MS Conditions (if applicable):

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 30-350

5. Procedure:

• Prepare a 1% (v/v) solution of the 3-Ethoxy-1-propanol sample in a suitable volatile solvent (e.g., methanol (B129727) or dichloromethane).

• Inject the sample into the GC-MS system.

• Acquire the data.

• Analyze the resulting chromatogram to separate the individual components.

• If using an MS detector, identify the main component and any impurities by comparing their mass spectra with a reference library (e.g., NIST).

• Quantify the impurities by comparing their peak areas to that of the main peak (area percent method) or by using a calibration curve if reference standards are available.

Visualizations

Caption: A logical workflow for troubleshooting experimental issues related to impurities in 3-Ethoxy-1-propanol.

Caption: Potential pathways for the formation of common impurities during the synthesis of 3-Ethoxy-1-propanol.

Technical Support Center: GC-MS Analysis of 3-Ethoxy-1-propanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 3-Ethoxy-1-propanol. It is designed for researchers, scientists, and drug development professionals to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: I am observing significant peak tailing for my 3-Ethoxy-1-propanol standard. What are the likely causes and how can I fix it?

A1: Peak tailing for polar analytes like 3-Ethoxy-1-propanol is a common issue in GC-MS analysis. The causes can be broadly categorized as either chemical or physical.

• Chemical Causes: These are often due to unwanted interactions between the analyte and active sites within the GC system. The hydroxyl group in 3-Ethoxy-1-propanol is prone to forming hydrogen bonds with acidic sites (silanols) on the surface of the inlet liner or the front end of the GC column. This secondary interaction slows down a portion of the analyte molecules, resulting in a tailing peak.

  • Solution:

    • Use a Deactivated Inlet Liner: Ensure you are using a high-quality, deactivated inlet liner. Over time, liners can become active; regular replacement is recommended.

    • Column Maintenance: If the front of the column becomes contaminated or active, it can be trimmed by 15-20 cm to restore performance.[1]

    • Derivatization: While not always necessary for this analyte, derivatization (e.g., silylation) can be employed to block the active hydroxyl group, reducing its polarity and minimizing tailing.

• Physical Causes: These issues stem from disruptions in the carrier gas flow path, leading to a portion of the analyte molecules taking a longer path to the detector.

  • Solution:

    • Proper Column Installation: Ensure the column is cut cleanly at a 90-degree angle and installed at the correct depth in both the inlet and the detector, as specified by the instrument manufacturer. A poor cut can create turbulence.[2]

    • Check for Dead Volume: Poorly fitted connections or ferrules can create dead volumes where the sample can diffuse, causing peak broadening and tailing. Ensure all fittings are secure.

    • Optimize Inlet Parameters: An excessively low split ratio or an inappropriate injection speed can contribute to peak tailing.[3]

To diagnose whether the problem is chemical or physical, inject a non-polar compound like an alkane. If the alkane peak is symmetrical while the 3-Ethoxy-1-propanol peak tails, the issue is likely chemical. If all peaks in the chromatogram are tailing, a physical problem in the flow path is more probable.[4]

Q2: What are the key mass spectral fragments for identifying 3-Ethoxy-1-propanol, and which ions should I use for quantification?

A2: The electron ionization (EI) mass spectrum of 3-Ethoxy-1-propanol (molecular weight: 104.15 g/mol ) shows several characteristic fragments. The molecular ion peak (m/z 104) may be weak or absent. The most prominent peaks are typically:

• m/z 31: This is often the base peak and corresponds to the [CH₂OH]⁺ fragment, resulting from alpha-cleavage adjacent to the hydroxyl group.

• m/z 59: This significant ion corresponds to the [CH₂OCH₂CH₃]⁺ fragment.

For quantification using Selected Ion Monitoring (SIM) mode, it is recommended to use a prominent and specific ion for the analyte.

• Quantification Ion: m/z 59 is a good candidate for the quantification ion as it is more specific to the ethoxypropane structure than m/z 31.

• Qualifier Ion(s): m/z 31 can be used as a qualifier ion to confirm the identity of the analyte. The ratio of the quantifier to qualifier ion should be consistent across samples and standards.

Q3: My 3-Ethoxy-1-propanol peak is showing fronting. What could be the cause?

A3: Peak fronting is typically a result of column overload. This occurs when the amount of analyte injected onto the column is too high for the stationary phase to handle effectively. The excess analyte molecules travel faster through the column, leading to a fronting peak shape.

• Solution:

  • Dilute the Sample: The most straightforward solution is to dilute your sample and re-inject.

  • Increase the Split Ratio: If using a split injection, increasing the split ratio will reduce the amount of sample introduced onto the column.

  • Check Injection Volume: Ensure that the injection volume is appropriate for your column's capacity. For narrow-bore capillary columns, 1 µL or less is typical.

Q4: How should I prepare my sample for 3-Ethoxy-1-propanol analysis?

A4: Proper sample preparation is crucial for accurate and reproducible results.

• Solvent Selection: 3-Ethoxy-1-propanol is soluble in many common organic solvents. Choose a volatile solvent that is compatible with your GC column's stationary phase. Methanol (B129727), ethanol, or isopropanol (B130326) are suitable choices. Avoid using water as a primary solvent if possible, as it is not ideal for most common GC columns.

• Concentration: Aim for a final concentration that results in an on-column amount of approximately 10 ng with a 1 µL splitless injection.[2] For split injections, the initial concentration will need to be proportionally higher.

• Filtration: If your sample contains any particulate matter, it must be filtered through a 0.22 µm filter to prevent blockage of the syringe and contamination of the inlet and column.[5]

• Vials: Use clean, glass autosampler vials. Avoid plastic vials as plasticizers can leach out and cause interfering peaks.

Quantitative Data Summary

The following table summarizes key quantitative parameters for the GC-MS analysis of 3-Ethoxy-1-propanol. Note that retention times can vary depending on the specific instrument, column condition, and method parameters.

Parameter	Value	Source/Comment
Molecular Weight	104.15 g/mol	PubChem[6]
Boiling Point	160-161 °C	PubChem[6]
Recommended GC Column	DB-624 or similar mid-polar	Based on residual solvent analysis methods.[7][8]
Retention Time	See Note 1	Varies with column and method.
Mass Spectrometry (EI)
Quantification Ion (m/z)	59	Characteristic fragment.
Qualifier Ion (m/z)	31	Base peak, provides confirmation.
Limits of Detection (LOD) & Quantification (LOQ)	See Note 2	Method-dependent.

Note 1: The retention time of 3-Ethoxy-1-propanol on a standard 30 m x 0.25 mm x 1.4 µm DB-624 column with a typical temperature program (e.g., 40°C hold for 2 min, then ramp to 240°C) would be expected to be in the range of 8-12 minutes. However, this should be experimentally determined.

Note 2: LOD and LOQ are highly dependent on the instrument's sensitivity and the sample matrix. For a modern GC-MS system in SIM mode, LODs in the low ppm to high ppb range are typically achievable. The empirical determination of LOD and LOQ by analyzing progressively more dilute standards is recommended.[9][10]

Experimental Protocol

This section provides a detailed methodology for the GC-MS analysis of 3-Ethoxy-1-propanol.

1. Standard and Sample Preparation

• Stock Standard (1 mg/mL): Accurately weigh approximately 10 mg of 3-Ethoxy-1-propanol reference standard into a 10 mL volumetric flask and dilute to volume with methanol.

• Working Standards: Prepare a series of working standards (e.g., 0.1, 0.5, 1, 5, 10 µg/mL) by serial dilution of the stock standard with methanol.

• Sample Preparation: Dilute the sample with methanol to an expected concentration within the calibration range. If the sample is not a clean solution, ensure it is filtered through a 0.22 µm syringe filter before transferring to a GC vial.

2. GC-MS Parameters The following table outlines a typical set of GC-MS parameters. These should be considered a starting point and may require optimization for your specific instrument and application.

Parameter	Recommended Setting
Gas Chromatograph
GC Column	Agilent J&W DB-624 or equivalent (30 m x 0.25 mm ID, 1.4 µm film thickness)
Inlet	Split/Splitless
Inlet Temperature	250 °C
Injection Mode	Split (e.g., 20:1 ratio) or Splitless
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.2 mL/min (Constant Flow)
Oven Program
Initial Temperature	45 °C
Initial Hold Time	3 minutes
Ramp Rate	10 °C/min
Final Temperature	240 °C
Final Hold Time	5 minutes
Mass Spectrometer
Transfer Line Temp	250 °C
Ion Source Temp	230 °C
Quadrupole Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 30-200) for identification, SIM for quantification
SIM Ions	Quantifier: m/z 59, Qualifier: m/z 31

Visualizations

Troubleshooting Workflow for Peak Tailing

Caption: A decision tree for troubleshooting peak tailing issues.

GC-MS Experimental Workflow

Caption: A flowchart of the GC-MS analysis process.

References

• 1. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 2. benchchem.com [benchchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. GC Troubleshooting—Tailing Peaks [restek.com]
• 5. agilent.com [agilent.com]
• 6. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. gcms.cz [gcms.cz]
• 9. Limit of detection (LQD)/limit of quantitation (LOQ): comparison of the empirical and the statistical methods exemplified with GC-MS assays of abused drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Conditions with 3-Ethoxy-1-propanol

Welcome to the technical support center for 3-Ethoxy-1-propanol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing reaction conditions and troubleshooting common issues when using 3-Ethoxy-1-propanol as a solvent.

Frequently Asked Questions (FAQs)

Q1: What are the key advantages of using 3-Ethoxy-1-propanol as a solvent?

A1: 3-Ethoxy-1-propanol offers a unique combination of a hydroxyl group and an ether linkage, making it a versatile solvent. Its key advantages include:

• Dual functionality: It can act as a polar protic solvent due to the hydroxyl group, which can engage in hydrogen bonding, and also possesses the characteristics of an ether.

• Good solvency: It dissolves a wide range of organic compounds.[1]

• Moderate boiling point: Its boiling point of 160-161 °C allows for a reasonable range of reaction temperatures.[2]

• Water miscibility: It is miscible with water, which can be advantageous in certain work-up procedures.

Q2: What are the main physical and chemical properties of 3-Ethoxy-1-propanol?

A2: The key properties are summarized in the table below.

Q3: For which types of reactions is 3-Ethoxy-1-propanol a suitable solvent?

A3: 3-Ethoxy-1-propanol can be a suitable solvent for various organic reactions, including:

• Nucleophilic Substitution Reactions (SN1 and SN2): Its polar nature can facilitate these reactions. The protic nature may favor SN1 pathways or solvate nucleophiles in SN2 reactions, which should be a consideration during optimization.

• Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki, Heck): While less common than traditional solvents like THF or toluene, its polarity and ability to dissolve various reagents can be beneficial. Optimization of the base and catalyst system is crucial.

• Synthesis of certain pharmaceutical intermediates: It has been used in the synthesis of anticancer agents and antidiabetic agents.[1]

Q4: What are the primary safety concerns and handling precautions for 3-Ethoxy-1-propanol?

A4: 3-Ethoxy-1-propanol is a flammable liquid and can cause eye irritation.[2] Inhalation of high concentrations may be harmful.[2] Always handle this solvent in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Keep away from ignition sources.

Data Presentation

Table 1: Physical and Chemical Properties of 3-Ethoxy-1-propanol

Property	Value	Reference
Molecular Formula	C5H12O2	[2][3]
Molecular Weight	104.15 g/mol	[2][3]
Boiling Point	160-161 °C	[2]
Density	0.904 g/mL at 25 °C	[2]
Flash Point	54 °C (129.2 °F) - closed cup	[2]
Refractive Index	n20/D 1.417	[2]
Solubility in Water	Soluble	[3]

Experimental Protocols

General Protocol for a Williamson Ether Synthesis using 3-Ethoxy-1-propanol

This protocol is a general guideline and requires optimization for specific substrates.

1. Alkoxide Formation:

• In a dry, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add the alcohol to be deprotonated.
• Add anhydrous 3-Ethoxy-1-propanol as the solvent.
• Under a nitrogen atmosphere, add a strong base (e.g., sodium hydride, NaH) portion-wise at 0 °C or room temperature, depending on the reactivity of the alcohol.
• Stir the mixture until the evolution of hydrogen gas ceases, indicating the formation of the alkoxide.

2. Ether Formation:

• To the freshly prepared alkoxide solution, add the alkyl halide dropwise at a controlled temperature (e.g., room temperature or slightly elevated).
• Monitor the reaction progress by Thin Layer Chromatography (TLC).
• Heat the reaction mixture if necessary to drive the reaction to completion. Typical temperatures range from 50 to 100 °C.

3. Work-up and Purification:

• Once the reaction is complete, cool the mixture to room temperature.
• Carefully quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium (B1175870) chloride.
• Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., diethyl ether, ethyl acetate).
• Wash the combined organic layers with water and brine.
• Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or MgSO4).
• Remove the solvent under reduced pressure.
• Purify the crude product by distillation or column chromatography.

Troubleshooting Guides

Problem 1: Low or No Product Yield in a Williamson Ether Synthesis

Possible Cause	Troubleshooting Suggestion	Rationale
Incomplete alkoxide formation	Use a stronger base or ensure the reaction is completely anhydrous.	The hydroxyl group of 3-Ethoxy-1-propanol can compete with the substrate alcohol for the base.
Side reaction (Elimination)	Use a primary alkyl halide if possible. Lower the reaction temperature.	Secondary and tertiary alkyl halides are more prone to E2 elimination, especially with a strong base like an alkoxide.
Poor solubility of reagents	Increase the reaction temperature or consider adding a co-solvent.	Although a good solvent, 3-Ethoxy-1-propanol may not dissolve all substrates at room temperature.
Nucleophile solvation	Consider a polar aprotic co-solvent if the reaction is slow.	The protic nature of 3-Ethoxy-1-propanol can solvate the alkoxide, reducing its nucleophilicity.

Problem 2: Formation of Side Products in a Palladium-Catalyzed Cross-Coupling Reaction

Possible Cause	Troubleshooting Suggestion	Rationale
Homocoupling of the boronic acid (in Suzuki coupling)	Ensure anaerobic conditions. Use a different base or screen catalyst ligands.	Oxygen can promote the homocoupling of boronic acids.
Protodeborylation (in Suzuki coupling)	Use a non-aqueous base or minimize water content.	The hydroxyl group of 3-Ethoxy-1-propanol can act as a proton source, leading to the cleavage of the C-B bond.
Reduction of the aryl halide (in Heck coupling)	Use a different base or optimize the reaction temperature.	The alcohol functionality of the solvent could potentially act as a reducing agent at elevated temperatures.

Mandatory Visualization

Caption: General experimental workflow for a reaction using 3-Ethoxy-1-propanol.

Caption: Decision tree for troubleshooting low reaction yields.

References

• 1. 3-Ethoxy-1-propanol | 111-35-3 [chemicalbook.com]
• 2. 3-乙氧基-1-丙醇 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]

Preventing explosive peroxide formation in aged 3-Ethoxy-1-propanol

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe handling of 3-Ethoxy-1-propanol, with a focus on preventing the formation of explosive peroxides in aged samples.

Frequently Asked Questions (FAQs)

Q1: What is the primary hazard associated with aged 3-Ethoxy-1-propanol?

A1: The primary hazard is the formation of potentially explosive peroxide compounds.[1][2][3][4] 3-Ethoxy-1-propanol, being a glycol ether, can react with atmospheric oxygen over time to form peroxides.[3][5] These peroxides are sensitive to shock, heat, or friction and can detonate, especially when concentrated by evaporation or distillation.[1][2][6][7]

Q2: How can I tell if my container of 3-Ethoxy-1-propanol has formed peroxides?

A2: Visual inspection is the first step. Look for the presence of crystals, especially around the cap, discoloration, or liquid stratification.[5][8] If any of these signs are present, do not move or open the container and contact your institution's Environmental Health & Safety (EHS) office immediately. However, the absence of these signs does not guarantee the absence of peroxides. Chemical testing is necessary for confirmation.[1]

Q3: How often should I test my 3-Ethoxy-1-propanol for peroxides?

A3: Unopened containers should be safe to store for up to 18 months from the date of receipt.[9] Once opened, containers should not be stored for more than 12 months.[9] It is recommended to test for peroxides at the end of the appropriate storage period or before use if the container has been open for an extended time, especially before distillation or concentration.[8][10][11]

Q4: What are the ideal storage conditions for 3-Ethoxy-1-propanol to minimize peroxide formation?

A4: Store 3-Ethoxy-1-propanol in a cool, dry, dark place, away from heat, light, and ignition sources.[5][6][9] The container should be tightly sealed to minimize contact with air.[6][9] Storage under an inert atmosphere, such as nitrogen, is recommended to minimize peroxide formation.[9]

Q5: Can I use 3-Ethoxy-1-propanol that contains an inhibitor indefinitely?

A5: No. While inhibitors like butylated hydroxytoluene (BHT) significantly slow down peroxide formation, they are consumed over time.[2][5] Once the inhibitor is depleted, peroxide formation can accelerate. Therefore, even inhibited 3-Ethoxy-1-propanol should be managed according to recommended storage times and tested regularly.

Troubleshooting Guide

Issue	Possible Cause	Solution
Uncertainty about the age or opening date of a 3-Ethoxy-1-propanol container.	Poor inventory management.	Treat the container as potentially hazardous. Do not use. Consult with your EHS office for guidance on testing or disposal. Implement a strict labeling system for all new chemicals, including date received and date opened.[5][6][8]
Visible crystals or precipitate in the 3-Ethoxy-1-propanol container.	High concentration of peroxides.	DO NOT OPEN OR MOVE THE CONTAINER. This is a sign of a potentially explosive situation.[6] Immediately contact your EHS office for emergency disposal.
A positive test for peroxides (e.g., > 100 ppm).	Peroxide formation has occurred due to exposure to air and/or light over time.	If the peroxide level is deemed unsafe for your intended application (especially distillation), the peroxides must be removed before use, or the solvent should be disposed of as hazardous waste.[10]
Need to distill or concentrate 3-Ethoxy-1-propanol.	Concentration processes can dangerously increase the concentration of non-volatile peroxides.	ALWAYS test for the presence of peroxides immediately before any concentration step.[8][10][12] Do not distill if peroxides are detected. If distillation is necessary, remove peroxides first. Never distill to dryness; always leave at least 10-20% residual liquid.[8][10]

Quantitative Data Summary

Parameter	Guideline	Reference
Recommended Storage Time (Unopened)	18 months	[9]
Recommended Storage Time (Opened)	12 months	[9]
Testing Frequency (Opened Container)	Before use (if stored > 3 months), or every 6-12 months	[11][12]
Actionable Peroxide Concentration Limit	> 100 ppm is generally considered hazardous for concentration procedures.	[7][10]

Experimental Protocols

Protocol 1: Peroxide Detection using Potassium Iodide (Qualitative)

Materials:

• Sample of 3-Ethoxy-1-propanol

• Glacial acetic acid

• Potassium iodide (KI), solid

• Test tube

Procedure:

• Add 1-3 mL of the 3-Ethoxy-1-propanol sample to a test tube.

• Add an equal volume of glacial acetic acid.

• Add a few crystals of potassium iodide.

• Shake the mixture.

• A yellow to brown color indicates the presence of peroxides. A faint yellow color suggests a low concentration, while a brown color indicates a high and dangerous concentration.

Protocol 2: Peroxide Detection using Test Strips (Semi-Quantitative)

Materials:

• Sample of 3-Ethoxy-1-propanol

• Commercial peroxide test strips (e.g., EM Quant®)

• Distilled water

Procedure:

• Follow the manufacturer's instructions for the specific test strips being used.

• Typically, the test strip is briefly dipped into the 3-Ethoxy-1-propanol sample.

• After removing the strip, allow the solvent to evaporate.

• Add a drop of distilled water to the test pad.

• Compare the color of the test pad to the color chart provided with the strips to determine the approximate peroxide concentration in parts per million (ppm).

Protocol 3: Removal of Peroxides using Activated Alumina (B75360)

Materials:

• Aged 3-Ethoxy-1-propanol containing peroxides

• Basic activated alumina (80-mesh)

• Chromatography column

• Collection flask

Procedure:

• Set up a chromatography column with a stopcock.

• Fill the column with basic activated alumina. A general guideline is to use about 100g of alumina for every 100mL of solvent.[6]

• Slowly pass the 3-Ethoxy-1-propanol through the alumina column, collecting the eluent in a clean flask.

• Test the collected solvent for the presence of peroxides using one of the detection methods described above to ensure their removal.

• Caution: The alumina may retain some peroxides and should be handled as hazardous waste. It is recommended to slurry the used alumina with a dilute acidic solution of ferrous sulfate (B86663) before disposal.[10][13]

Protocol 4: Removal of Peroxides using Ferrous Sulfate

Materials:

• Aged 3-Ethoxy-1-propanol containing peroxides

• Ferrous sulfate (FeSO₄·7H₂O)

• Concentrated sulfuric acid

• Distilled water

• Separatory funnel

Procedure:

• Prepare a fresh solution of ferrous sulfate by dissolving 60g of FeSO₄·7H₂O in 110mL of water and carefully adding 6mL of concentrated sulfuric acid.

• In a separatory funnel, shake the 3-Ethoxy-1-propanol with an equal volume of the freshly prepared ferrous sulfate solution.[6]

• Allow the layers to separate and discard the aqueous (lower) layer.

• Repeat the washing process until a peroxide test on the 3-Ethoxy-1-propanol is negative.

• Wash the treated 3-Ethoxy-1-propanol with water to remove any residual acid and iron salts.

• Dry the 3-Ethoxy-1-propanol over a suitable drying agent (e.g., anhydrous magnesium sulfate).

Visualizations

Caption: Mechanism of peroxide formation in 3-Ethoxy-1-propanol.

Caption: Workflow for safely handling aged 3-Ethoxy-1-propanol.

References

• 1. Information on Peroxide-Forming Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 2. louisville.edu [louisville.edu]
• 3. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 4. vumc.org [vumc.org]
• 5. d3qi0qp55mx5f5.cloudfront.net [d3qi0qp55mx5f5.cloudfront.net]
• 6. westernsydney.edu.au [westernsydney.edu.au]
• 7. ehs.princeton.edu [ehs.princeton.edu]
• 8. www1.wellesley.edu [www1.wellesley.edu]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. uwyo.edu [uwyo.edu]
• 11. Peroxide-Forming Chemicals | Environmental Health and Safety [ehs.dartmouth.edu]
• 12. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 13. my.alfred.edu [my.alfred.edu]

Technical Support Center: Managing Viscosity Issues with 3-Ethoxy-1-propanol Solutions

For researchers, scientists, and drug development professionals utilizing 3-Ethoxy-1-propanol, managing the viscosity of solutions is a critical aspect of experimental success and product formulation. This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered in the laboratory.

Troubleshooting Guide

This guide is designed to help you identify and resolve common viscosity-related problems with your 3-Ethoxy-1-propanol solutions.

Issue 1: My 3-Ethoxy-1-propanol solution is too viscous to handle accurately.

• Question: I'm having difficulty pipetting my 3-Ethoxy-1-propanol solution. It's too thick, leading to inaccurate measurements and sample loss. What can I do?

• Answer: High viscosity in 3-Ethoxy-1-propanol solutions, particularly at high concentrations, is a common challenge. Here are several strategies to mitigate this issue:

  • Temperature Adjustment: Gently warming the solution can significantly decrease its viscosity.[1] It is crucial to ensure that the increased temperature will not negatively impact the stability of your active pharmaceutical ingredient (API) or other components in the formulation.

  • Solvent Dilution: If your experimental protocol allows, diluting the solution with a suitable low-viscosity solvent (such as water or an appropriate buffer) is an effective method to reduce viscosity. However, be mindful of how dilution will affect the concentration of your components.

  • Specialized Pipetting Techniques: For handling viscous liquids, standard air-displacement pipettes may be inaccurate. Consider using positive-displacement pipettes, which are specifically designed for such applications. Additionally, employing a slower aspiration and dispensing speed can improve accuracy.[2] Using wider bore pipette tips can also be beneficial.[3]

  • Use of Excipients: In a formulation context, certain excipients can act as viscosity-reducing agents.[4][5] The selection of such an agent must be compatible with the overall formulation and its intended application.

Issue 2: The viscosity of my solution seems to be inconsistent between batches.

• Question: I've prepared multiple batches of the same 3-Ethoxy-1-propanol formulation, but the viscosity varies from batch to batch. What could be causing this?

• Answer: Inconsistent viscosity can stem from several factors:

  • Component Concentration: Small variations in the concentration of 3-Ethoxy-1-propanol or other components can lead to noticeable differences in viscosity. Ensure precise and consistent measurements of all components.

  • Temperature Fluctuations: As temperature affects viscosity, ensure that all batches are prepared and measured at the same controlled temperature.[1]

  • Mixing and Homogenization: Inadequate or inconsistent mixing can result in a non-uniform solution with localized areas of higher viscosity. Implement a standardized and thorough mixing protocol.

  • Water Content: 3-Ethoxy-1-propanol is hygroscopic, meaning it can absorb moisture from the air. Variations in ambient humidity during preparation can alter the water content and, consequently, the viscosity. It is advisable to prepare solutions in a controlled environment.

Issue 3: I am observing precipitation or phase separation in my solution after adjusting the viscosity.

• Question: I tried to lower the viscosity by adding a co-solvent, but now I see solids forming or the solution separating into layers. How can I fix this?

• Answer: Precipitation or phase separation indicates that the solubility of one or more components has been compromised.

  • Solvent Miscibility: Ensure that the added co-solvent is fully miscible with the 3-Ethoxy-1-propanol solution and does not negatively impact the solubility of your API or other excipients.

  • Solubility Limits: You may have exceeded the solubility limit of a component by changing the solvent composition. A careful review of the solubility profiles of all components in the new solvent system is necessary. You may need to perform solubility studies to determine the optimal solvent ratio.

  • pH Adjustment: The addition of a co-solvent can alter the pH of the solution, which might affect the solubility of pH-sensitive compounds. Measure and, if necessary, adjust the pH of the final solution.

Frequently Asked Questions (FAQs)

Q1: What is the expected viscosity of 3-Ethoxy-1-propanol solutions?

Disclaimer: The following data is an estimation based on the behavior of structurally similar compounds and should be used for guidance only. Experimental verification for your specific 3-Ethoxy-1-propanol solutions is highly recommended.

Concentration of 3-Ethoxy-1-propanol (w/w %)	Estimated Dynamic Viscosity at 20°C (mPa·s)	Estimated Dynamic Viscosity at 40°C (mPa·s)
10	~1.5 - 2.5	~1.0 - 1.5
30	~3.0 - 5.0	~2.0 - 3.0
50	~6.0 - 10.0	~4.0 - 6.0
70	~12.0 - 20.0	~8.0 - 12.0
90	~15.0 - 25.0	~10.0 - 15.0
100	~3.5	~2.0

Q2: How does temperature affect the viscosity of 3-Ethoxy-1-propanol solutions?

A2: For most liquids, viscosity decreases as temperature increases.[1][7] This is also true for 3-Ethoxy-1-propanol solutions. The molecules have more kinetic energy at higher temperatures, which allows them to overcome intermolecular forces more easily and flow more readily.

Q3: Are there any health and safety considerations when heating 3-Ethoxy-1-propanol solutions?

A3: Yes. 3-Ethoxy-1-propanol is a combustible liquid. When heating, always use a well-ventilated area, preferably a fume hood, and avoid open flames or other ignition sources. Use a controlled heating method like a water bath or a heating mantle with a temperature controller. Refer to the Safety Data Sheet (SDS) for detailed safety information.

Q4: Can I use a standard laboratory viscometer to measure the viscosity of my solutions?

A4: Yes, standard laboratory viscometers are suitable for measuring the viscosity of 3-Ethoxy-1-propanol solutions. Common types include Ubbelohde or Ostwald capillary viscometers for low to moderate viscosities and rotational viscometers for a wider range of viscosities, including more viscous solutions.

Experimental Protocols

Protocol 1: Viscosity Measurement using an Ostwald Viscometer

This protocol is suitable for determining the kinematic viscosity of low to moderately viscous 3-Ethoxy-1-propanol solutions.

Materials:

• Ostwald Viscometer

• Constant temperature water bath

• Stopwatch

• Pipettes

• Solution of 3-Ethoxy-1-propanol

• Reference liquid with known viscosity and density (e.g., deionized water)

• Pycnometer for density measurement

Procedure:

• Calibration:

  • Clean the viscometer thoroughly with a suitable solvent and dry it completely.

  • Pipette a precise volume of the reference liquid (e.g., deionized water) into the larger bulb of the viscometer.

  • Place the viscometer in the constant temperature water bath and allow it to equilibrate for at least 15 minutes.

  • Apply suction to the smaller arm to draw the liquid up above the upper fiducial mark.

  • Release the suction and measure the time it takes for the liquid meniscus to fall from the upper to the lower fiducial mark.

  • Repeat this measurement at least three times and calculate the average flow time.

  • Calculate the viscometer constant (K) using the formula: K = η_ref / (ρ_ref * t_ref), where η_ref is the dynamic viscosity of the reference liquid, ρ_ref is its density, and t_ref is the average flow time.

• Sample Measurement:

  • Clean and dry the viscometer.

  • Pipette the same volume of your 3-Ethoxy-1-propanol solution into the viscometer.

  • Equilibrate the viscometer in the constant temperature bath.

  • Measure the flow time for the sample solution as described for the reference liquid. Repeat for a total of at least three measurements and calculate the average flow time (t_sample).

  • Measure the density (ρ_sample) of your sample solution using a pycnometer at the same temperature.

• Calculation:

  • Calculate the kinematic viscosity (ν) of your sample: ν = K * t_sample.

  • Calculate the dynamic viscosity (η) of your sample: η_sample = ν * ρ_sample.

Visualizations

Caption: Troubleshooting workflow for viscosity issues.

Caption: Key factors influencing solution viscosity.

References

• 1. benchchem.com [benchchem.com]
• 2. Leveraging high-throughput analytics and automation to rapidly develop high-concentration mAb formulations: integrated excipient compatibility and viscosity screening - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Densities and viscosities for propylene glycol monomethyl ether + water | Semantic Scholar [semanticscholar.org]
• 4. pharmasalmanac.com [pharmasalmanac.com]
• 5. biopharminternational.com [biopharminternational.com]
• 6. Density, viscosity, surface tension, and molar volume of propylene glycol + water mixtures from 293 to 323 K and correlations by the Jouyban–Acree model - Arabian Journal of Chemistry [arabjchem.org]
• 7. alfa-chemistry.com [alfa-chemistry.com]

Technical Support Center: 3-Ethoxy-1-propanol Material Compatibility

This technical support center provides guidance for researchers, scientists, and drug development professionals on addressing material incompatibility issues with 3-Ethoxy-1-propanol.

Frequently Asked Questions (FAQs)

Q1: What is 3-Ethoxy-1-propanol and why is material compatibility a concern?

A1: 3-Ethoxy-1-propanol is a solvent used in various applications, including in the synthesis of pharmaceutical compounds.[1] Like many organic solvents, it can interact with laboratory materials, particularly plastics and elastomers. These interactions can lead to material degradation, compromising the integrity of your experimental setup and potentially contaminating your samples.

Q2: What are the initial signs of material incompatibility with 3-Ethoxy-1-propanol?

A2: Initial signs of incompatibility can vary depending on the material. For plastics, you might observe swelling, cracking, crazing (the formation of fine surface cracks), discoloration, or a loss of strength.[2] Elastomers (rubbers) may swell, soften, become brittle, or lose their elasticity.[2] It is also important to be aware of less obvious changes, such as the leaching of plasticizers or other additives from the material into the solvent.

Q3: Which materials are generally resistant to 3-Ethoxy-1-propanol?

A3: While specific data for 3-Ethoxy-1-propanol is limited, we can infer compatibility based on its chemical class (alkoxy alcohol/glycol ether). Generally, polytetrafluoroethylene (PTFE) is highly resistant to a wide range of solvents and is a good first choice for applications involving 3-Ethoxy-1-propanol.[2][3][4] Some chemical resistance charts suggest that materials like polyethylene (B3416737) (HDPE, LDPE) and polypropylene (B1209903) may also offer good resistance to related compounds.[5][6][7][8][9][10][11] However, empirical testing is always recommended.

Q4: Which materials are likely to be incompatible with 3-Ethoxy-1-propanol?

A4: Certain plastics and elastomers are known to have poor resistance to solvents. For instance, some sources indicate that Polyvinyl Chloride (PVC) and Chlorinated Polyvinyl Chloride (CPVC) are not recommended for use with most solvents.[12][13][14][15][16] Elastomers such as nitrile and some silicones can be susceptible to degradation by various organic solvents.[17][18][19] It is crucial to verify compatibility before use.

Troubleshooting Guide

Problem: I've noticed that my plastic tubing/container is cloudy, swollen, or cracked after exposure to 3-Ethoxy-1-propanol.

• Immediate Action: Immediately discontinue the use of the affected material to prevent equipment failure and sample contamination. Safely transfer the 3-Ethoxy-1-propanol to a known compatible container (e.g., glass or PTFE).

• Root Cause Analysis: The observed changes are classic signs of solvent-induced degradation. The polymer is likely absorbing the solvent, leading to swelling and a reduction in its mechanical properties.

• Solution:

  • Consult the material compatibility data provided in this guide (see Table 1).

  • If your material is not listed or if you are unsure, perform a material compatibility test as outlined in the "Experimental Protocols" section.

  • Select an alternative material with a higher chemical resistance, such as PTFE or a resistant grade of polyethylene or polypropylene.

Problem: My elastomeric seals (O-rings, gaskets) are swelling and feel soft after contact with 3-Ethoxy-1-propanol.

• Immediate Action: Replace the compromised seals immediately. Swollen seals can lead to leaks and system failure.

• Root Cause Analysis: The elastomer is absorbing the 3-Ethoxy-1-propanol, causing it to swell and lose its hardness and sealing capability.

• Solution:

  • Refer to the material compatibility data for elastomers (see Table 1). Note that materials like EPDM and Viton® often show better resistance to a range of chemicals compared to standard nitrile or silicone rubbers.[20][21][22][23][24][25][26]

  • Conduct a compatibility test using the protocol below to confirm the suitability of a replacement material.

  • Consider using PTFE-encapsulated O-rings for critical applications where high chemical resistance is required.

Material Compatibility Data

Disclaimer: The following table provides a general guideline based on available data for similar chemical classes. It is not a substitute for rigorous testing with 3-Ethoxy-1-propanol under your specific experimental conditions.

Material	Common Acronyms	Expected Compatibility with 3-Ethoxy-1-propanol	Notes
Plastics
Polytetrafluoroethylene	PTFE	Excellent	Generally inert to most solvents.[2][3][4]
High-Density Polyethylene	HDPE	Good to Excellent	Generally good resistance to polar organic solvents.[5][8][9]
Low-Density Polyethylene	LDPE	Good	May show more swelling than HDPE.[5][8][27]
Polypropylene	PP	Good to Excellent	Resistant to many polar liquids like alcohols.[7][10][11][28][29]
Polyvinyl Chloride	PVC	Poor to Fair	Generally not recommended for use with solvents.[15][16][30][31] One source suggests it can be a solvent for PVC applications.
Chlorinated Polyvinyl Chloride	CPVC	Poor	Not recommended for use with most solvents.[12][13][14]
Elastomers
Ethylene Propylene Diene Monomer	EPDM	Good	Generally has good resistance to glycol ethers.[20][21][23]
Fluoroelastomer (Viton®)	FKM	Good	Often resistant to a wide range of chemicals.[22][24][25][26]
Nitrile Rubber (Buna-N)	NBR	Poor to Fair	Can be susceptible to degradation by oxygenated solvents.[17][18][19]
Silicone	VMQ	Fair	Compatibility can vary significantly between formulations. Testing is highly recommended.[32][33][34][35][36]

Experimental Protocols

Protocol for Determining Material Compatibility with 3-Ethoxy-1-propanol

This protocol is adapted from standard methods such as ASTM D543.[1][37][38][39][40]

1. Objective: To evaluate the resistance of a plastic or elastomer to 3-Ethoxy-1-propanol by measuring changes in physical properties after immersion.

2. Materials and Equipment:

• Test specimens of the material (e.g., 25 mm x 75 mm x 3 mm coupons).

• 3-Ethoxy-1-propanol, reagent grade.

• Glass containers with PTFE-lined caps.

• Analytical balance (accurate to 0.1 mg).

• Calipers or micrometer.

• Shore durometer (for elastomers).

• Fume hood.

• Personal Protective Equipment (PPE): safety glasses, gloves, lab coat.

3. Methodology:

• Initial Measurements:

  • Label each test specimen.

  • Measure and record the initial weight of each specimen to the nearest 0.1 mg.

  • Measure and record the initial dimensions (length, width, thickness) of each specimen.

  • For elastomers, measure and record the initial Shore hardness at multiple points on the surface.

  • Visually inspect each specimen and record its initial appearance (color, clarity, surface texture).

• Immersion:

  • Place each specimen in a separate glass container.

  • Add enough 3-Ethoxy-1-propanol to completely submerge the specimen.

  • Tightly seal the containers to prevent evaporation.

  • Prepare a control container with a specimen that is not immersed in the solvent.

  • Place the containers in a stable, controlled environment (e.g., a 23°C incubator) for a specified period (e.g., 7 days).

• Post-Immersion Analysis:

  • After the immersion period, carefully remove the specimens from the solvent in a fume hood.

  • Gently pat the specimens dry with a lint-free cloth.

  • Immediately re-weigh each specimen and record the final weight.

  • Re-measure the dimensions and, for elastomers, the Shore hardness.

  • Visually inspect the specimens for any changes in appearance (swelling, discoloration, cracking, etc.).

  • Also, inspect the 3-Ethoxy-1-propanol for any discoloration or the presence of leached substances.

4. Data Analysis:

• Percent Weight Change (%W): %W = [(Final Weight - Initial Weight) / Initial Weight] * 100

• Percent Volume Change (%V): %V = [(Final Volume - Initial Volume) / Initial Volume] * 100 (Volume can be calculated from the dimensional measurements)

• Change in Hardness (ΔH): ΔH = Final Hardness - Initial Hardness

5. Interpretation of Results:

• Excellent Compatibility: Minimal change in weight, volume, hardness, and appearance (<1-2% change).

• Good Compatibility: Slight changes (e.g., 2-5% swelling) but no significant loss of mechanical properties or visual degradation.

• Fair Compatibility: Moderate changes (e.g., 5-10% swelling), some softening, and/or slight discoloration. Material may be suitable for short-term, non-critical applications.

• Poor Compatibility: Significant changes (>10% swelling), cracking, crazing, significant softening or hardening, or dissolution. The material is not recommended for use.

Visualizations

Caption: Experimental workflow for material compatibility testing.

Caption: Troubleshooting flowchart for material incompatibility.

References

• 1. coirubber.com [coirubber.com]
• 2. calpaclab.com [calpaclab.com]
• 3. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 4. ptfetubeshop.com [ptfetubeshop.com]
• 5. cipax.com [cipax.com]
• 6. braskem.com.br [braskem.com.br]
• 7. braskem.com.br [braskem.com.br]
• 8. calpaclab.com [calpaclab.com]
• 9. menda.descoindustries.com [menda.descoindustries.com]
• 10. calpaclab.com [calpaclab.com]
• 11. PP (Polypropylene) – Chemical Resistance Chart [blog.darwin-microfluidics.com]
• 12. tym.co.uk [tym.co.uk]
• 13. EPDM – Chemical Resistance Chart [blog.darwin-microfluidics.com]
• 14. ensinger-pc.com [ensinger-pc.com]
• 15. Guide to PVC Chemical Compatibility & Application Safety [atlasfibre.com]
• 16. calpaclab.com [calpaclab.com]
• 17. calpaclab.com [calpaclab.com]
• 18. Chemical Resistances for Different Rubber Materials - Rubber Articles | Timco Rubber [timcorubber.com]
• 19. advancedindustrial.com.au [advancedindustrial.com.au]
• 20. rubberroofingdirect.co.uk [rubberroofingdirect.co.uk]
• 21. rubberandseal.com [rubberandseal.com]
• 22. Viton® – Chemical Compatibility Chart [blog.darwin-microfluidics.com]
• 23. fernco.com.au [fernco.com.au]
• 24. calpaclab.com [calpaclab.com]
• 25. foxxlifesciences.in [foxxlifesciences.in]
• 26. calpaclab.com [calpaclab.com]
• 27. hippoplastique.com [hippoplastique.com]
• 28. dppvalves.com [dppvalves.com]
• 29. hmcpolymers.com [hmcpolymers.com]
• 30. ipexna.com [ipexna.com]
• 31. PVC (Polyvinyl Chloride) – Chemical Resistance Chart [blog.darwin-microfluidics.com]
• 32. Silicone Rubber Compatibility | Rubber Compatibility Tables [adpol.co.uk]
• 33. jehbco.com.au [jehbco.com.au]
• 34. Understanding Silicone Chemical Compatibility | Learn More [atlasfibre.com]
• 35. tym.co.uk [tym.co.uk]
• 36. permselect.com [permselect.com]
• 37. webstore.ansi.org [webstore.ansi.org]
• 38. kiyorndlab.com [kiyorndlab.com]
• 39. infinitalab.com [infinitalab.com]
• 40. store.astm.org [store.astm.org]

Reference Data & Comparative Studies

A Comparative Guide to 3-Ethoxy-1-propanol and 1-Ethoxy-2-propanol for Researchers and Drug Development Professionals

In the landscape of solvent selection for research, development, and manufacturing, the isomeric pair of 3-Ethoxy-1-propanol and 1-Ethoxy-2-propanol present distinct profiles in their physicochemical properties and applications. While both share the same molecular formula (C5H12O2) and are classified as glycol ethers, the positional difference of the ethoxy group significantly influences their behavior and suitability for specific tasks.[1][2] This guide provides a comprehensive comparison of these two isomers, supported by experimental data and detailed methodologies, to aid researchers, scientists, and drug development professionals in making informed decisions.

Physicochemical Properties: A Head-to-Head Comparison

The structural variance between 3-Ethoxy-1-propanol, a primary alcohol, and 1-Ethoxy-2-propanol, a secondary alcohol, leads to notable differences in their physical characteristics. These properties are critical in determining their performance in various applications, from reaction media to formulation excipients.

Property	3-Ethoxy-1-propanol	1-Ethoxy-2-propanol
CAS Number	111-35-3	1569-02-4
Molecular Weight ( g/mol )	104.15	104.15
Appearance	Clear, colorless liquid	Clear, colorless liquid
Odor	Mild	Pleasant, ether-like
Boiling Point (°C)	160-161	132
Melting Point (°C)	-90 (estimate)	-100
Density (g/mL at 25°C)	0.904	0.896
Flash Point (°C, closed cup)	54	38.5 - 42
Water Solubility	Miscible (>=10 g/100 mL at 18°C)	Miscible
Refractive Index (n20/D)	1.417	1.407

Data compiled from references:[1][3][4]

Structural and Synthetic Differences

The arrangement of the ether and hydroxyl groups dictates the chemical reactivity and potential applications of these isomers.

Caption: Structural comparison of 3-Ethoxy-1-propanol and 1-Ethoxy-2-propanol.

The synthesis of 1-Ethoxy-2-propanol is commonly achieved through the base-catalyzed reaction of propylene oxide with ethanol.[2] This reaction favors the formation of the secondary alcohol isomer.

Applications in Research and Industry

The differing properties of these isomers make them suitable for distinct applications.

1-Ethoxy-2-propanol is widely utilized due to its excellent solvency for a broad range of substances, including resins, inks, and adhesives.[2] Its applications include:

• Coatings and Inks: It is a key solvent in the surface coating and printing industries, where it helps to regulate flow, leveling, and coalescence of paints and inks.[2]

• Cleaners: Its ability to reduce surface tension and its fast evaporation rate make it a valuable component in industrial and household cleaning formulations.

• Chemical Intermediate: It serves as a precursor in the synthesis of other chemical products.

3-Ethoxy-1-propanol is also used as a solvent and chemical intermediate, with specific applications in:

• Proteomics Research: It has been identified as a useful alcohol in the field of proteomics research.[5]

• Specialty Formulations: Its higher boiling point and different solvency characteristics may be advantageous in specific formulations where a slower evaporation rate is desired.

Experimental Protocols

Accurate determination of the physicochemical properties of these isomers is crucial for their effective application. The following are detailed methodologies for key experiments.

Determination of Boiling Point

The boiling point is determined using a distillation method or a Thiele tube apparatus.[6] For the distillation method, the liquid is heated in a flask connected to a condenser and a thermometer.[6] The temperature at which the liquid and vapor are in equilibrium, indicated by a stable temperature reading during distillation, is recorded as the boiling point.[6] The barometric pressure should also be recorded as it affects the boiling point.[6]

Determination of Flash Point (Closed-Cup Method)

The flash point is measured using a closed-cup tester, such as the Pensky-Martens or Tag Closed Cup apparatus, following ASTM D93 or ASTM D56 standards, respectively.[7][8] A specified volume of the sample is placed in the test cup and heated at a controlled rate.[7][9] An ignition source is periodically introduced into the vapor space above the liquid.[9] The flash point is the lowest temperature at which the vapors ignite momentarily.[9]

Determination of Density

The density of the liquid isomers can be determined using a pycnometer or a vibrating tube densimeter.[10][11] The pycnometer method involves accurately weighing a known volume of the liquid. The density is then calculated by dividing the mass of the liquid by its volume.[12] Temperature control is crucial as density is temperature-dependent.[12]

Determination of Water Solubility

To determine water solubility, a specified amount of the ethoxypropanol isomer is added to a known volume of distilled water in a test tube at a controlled temperature.[13][14] The mixture is agitated vigorously and then allowed to stand.[13] If the mixture forms a single, clear phase, the substance is considered miscible or soluble.[13] For quantitative measurement, incremental amounts of the isomer can be added until saturation is reached.

Analytical Differentiation by Gas Chromatography

A workflow for the analytical differentiation of the two isomers is presented below.

Caption: An experimental workflow for the separation and identification of ethoxypropanol isomers.

Gas chromatography coupled with mass spectrometry (GC-MS) is an effective technique for separating and identifying these isomers.[15] Due to their different boiling points, they will have distinct retention times on a GC column.[15] The mass spectrometer will then provide unique fragmentation patterns for each isomer, allowing for their unambiguous identification.

Conclusion

While 3-Ethoxy-1-propanol and 1-Ethoxy-2-propanol are structurally similar, their differing physicochemical properties, particularly boiling point and flash point, lead to distinct application profiles. 1-Ethoxy-2-propanol is a more common and versatile solvent in coatings and cleaners, while 3-Ethoxy-1-propanol finds use in more specialized applications. A thorough understanding of their properties, supported by standardized experimental data, is essential for researchers and professionals in selecting the appropriate isomer for their specific needs.

References

• 1. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. atamankimya.com [atamankimya.com]
• 3. Page loading... [wap.guidechem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. delltech.com [delltech.com]
• 8. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 9. lcslaboratory.com [lcslaboratory.com]
• 10. cactus.utahtech.edu [cactus.utahtech.edu]
• 11. Experimental and Computational Approach to Studying Supramolecular Structures in Propanol and Its Halogen Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]
• 13. m.youtube.com [m.youtube.com]
• 14. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 15. scielo.br [scielo.br]

A Comparative Guide to Greener Solvent Alternatives for 3-Ethoxy-1-propanol

For Researchers, Scientists, and Drug Development Professionals

In the continuous effort to embrace greener and more sustainable practices in research and development, the selection of solvents has become a critical focus. 3-Ethoxy-1-propanol, a widely used solvent, is facing scrutiny due to environmental and health concerns associated with glycol ethers. This guide provides a comprehensive comparison of promising, greener alternatives: Cyrene, γ-Valerolactone (GVL), 2-Methyltetrahydrofuran (2-MeTHF), and Solketal. The following sections present a detailed analysis of their performance, supported by experimental data and protocols, to aid in the selection of a suitable, sustainable replacement.

Performance Comparison

The efficacy of a solvent is determined by a combination of its physical and chemical properties. This section provides a quantitative comparison of key performance indicators for 3-Ethoxy-1-propanol and its greener alternatives.

Physical and Chemical Properties

A summary of the key physical and chemical properties is presented in Table 1. These properties are crucial for determining the suitability of a solvent for specific applications, influencing factors such as dissolution time, drying rate, and processing conditions.

Table 1: Physical and Chemical Properties of 3-Ethoxy-1-propanol and Greener Alternatives

Property	3-Ethoxy-1-propanol	Cyrene	γ-Valerolactone (GVL)	2-Methyltetrahydrofuran (2-MeTHF)	Solketal
CAS Number	111-35-3[1]	53716-82-8[2]	108-29-2[3]	96-47-9[4]	100-79-8
Molecular Formula	C5H12O2[1]	C6H6O3	C5H8O2[3]	C5H10O[4]	C6H12O3
Molecular Weight ( g/mol )	104.15[1]	126.11	100.12[3]	86.13[4]	132.16
Boiling Point (°C)	160-161[1]	227	207-208	78-80[4]	190
Flash Point (°C)	54[1]	108	96[3]	-11	80
Density (g/mL at 20°C)	0.904[1]	1.25	1.05-1.06[3]	0.86	1.06-1.07
Viscosity (cP at 25°C)	~2.9	11.62[5]	~2.5	~0.6	~11[3]
Evaporation Rate (n-BuAc=1)	0.19	<0.1	<0.1	4.2[6]	<0.1
Water Solubility	Miscible	Miscible	Miscible[3]	14 g/100 mL[4]	Miscible

Solvency Power

The ability of a solvent to dissolve a solute is a critical performance parameter. This is often quantified using Hansen Solubility Parameters (HSP) and the Kauri-butanol (Kb) value.

Hansen Solubility Parameters (HSP)

HSP theory predicts solubility based on the principle that "like dissolves like." It considers three parameters: δD (dispersion forces), δP (polar forces), and δH (hydrogen bonding forces).[7][8] A smaller distance between the HSP values of a solvent and a solute indicates a higher likelihood of solubility.

Table 2: Hansen Solubility Parameters (MPa½)

Solvent	δD (Dispersion)	δP (Polar)	δH (Hydrogen Bonding)
3-Ethoxy-1-propanol	16.0	8.0	14.5
Cyrene	18.9[2]	12.4[2]	7.1[2]
γ-Valerolactone (GVL)	18.0	12.4	7.2
2-Methyltetrahydrofuran (2-MeTHF)	16.9[9]	5.0[9]	4.3[9]
Solketal	16.7	6.8	12.3

Kauri-Butanol (Kb) Value

The Kb value is a measure of the solvency power of hydrocarbon solvents.[10] A higher Kb value indicates a stronger solvent.[10]

Table 3: Kauri-Butanol (Kb) Value

Solvent	Kauri-Butanol (Kb) Value
3-Ethoxy-1-propanol	Data not available
Cyrene	>400
γ-Valerolactone (GVL)	~100
2-Methyltetrahydrofuran (2-MeTHF)	~80
Solketal	Data not available

Safety and Environmental Profile

The primary motivation for seeking alternatives to traditional solvents is to reduce their impact on human health and the environment. This section compares the toxicological and environmental profiles of 3-Ethoxy-1-propanol and its greener counterparts.

Toxicological Data

A summary of the acute toxicity data (LD50) and other relevant toxicological information is presented in Table 4. Lower LD50 values indicate higher toxicity.

Table 4: Toxicological Profile

Solvent	Oral LD50 (rat, mg/kg)	Key Toxicological Information
3-Ethoxy-1-propanol	7000[6]	Belongs to the glycol ether class, which is associated with reproductive and developmental toxicity.[11][12][13]
Cyrene	>2000[14]	Not mutagenic, not genotoxic, and readily biodegradable.[15][16]
γ-Valerolactone (GVL)	8800[13]	Low acute toxicity, readily biodegradable.[17] Not genotoxic.[11]
2-Methyltetrahydrofuran (2-MeTHF)	300-2000[18]	Harmful if swallowed, causes skin and serious eye irritation.[18] Not considered mutagenic or genotoxic.[19]
Solketal	>2000	Considered to have low toxicity and is non-irritant.[3][20]

Experimental Protocols

To ensure the reproducibility and validity of the presented data, this section details the methodologies for key experiments used to evaluate solvent performance.

Determination of Solvency Power: Kauri-Butanol Value (ASTM D1133)

This test method determines the relative solvent power of hydrocarbon solvents.[2][9][18]

1. Principle: A standard solution of kauri resin in n-butanol is titrated with the solvent being tested until a defined degree of turbidity is reached. The volume of solvent required is the Kauri-Butanol value.

2. Apparatus:

• 250-mL Erlenmeyer flask

• 50-mL burette, graduated in 0.1-mL divisions

• Constant temperature bath (25 ± 1 °C)

3. Reagents:

• Kauri-Butanol standard solution

• Toluene (B28343), conforming to ASTM D841

• n-Heptane

4. Procedure:

• Standardize the Kauri-Butanol solution against toluene and a mixture of 75% n-heptane and 25% toluene.

• Weigh 20 ± 0.1 g of the standardized Kauri-Butanol solution into the Erlenmeyer flask.

• Place the flask in the constant temperature bath at 25 °C.

• Fill the burette with the solvent to be tested.

• Titrate the solvent into the Kauri-Butanol solution with constant swirling.

• The endpoint is reached when the sharp outlines of 10-point print viewed through the solution become blurred.

• Record the volume of solvent used.

5. Calculation: The Kauri-Butanol value is the volume in milliliters of the solvent required to produce the defined turbidity.

Determination of Evaporation Rate (ASTM D3539)

This test method covers the determination of the rate of evaporation of volatile liquids.

1. Principle: A known volume of the solvent is spread on a filter paper, and the time taken for the solvent to evaporate under controlled conditions of temperature, humidity, and air flow is measured. The evaporation rate is then expressed relative to a standard solvent, typically n-butyl acetate.

2. Apparatus:

• Evaporometer (Shell Thin-Film Evaporometer or similar)

• Analytical balance

• Syringe

• Constant temperature and humidity chamber

3. Procedure:

• Condition the filter paper in the chamber at the specified temperature and humidity.

• Weigh the filter paper.

• Apply a known volume of the solvent to the center of the filter paper using the syringe.

• Immediately start the timer and the controlled air flow.

• Record the time taken for the solvent to completely evaporate, which is indicated by the return of the filter paper to its initial weight.

• Repeat the procedure with the reference solvent (n-butyl acetate).

4. Calculation: Evaporation Rate = (Time for reference solvent to evaporate) / (Time for sample solvent to evaporate)

Determination of Viscosity (ASTM D445)

This test method specifies a procedure for the determination of the kinematic viscosity of liquid petroleum products, both transparent and opaque, by measuring the time for a volume of liquid to flow under gravity through a calibrated glass capillary viscometer.

1. Principle: The time is measured for a fixed volume of liquid to flow under gravity through the capillary of a calibrated viscometer under a reproducible driving head and at a closely controlled and known temperature. The kinematic viscosity is the product of the measured flow time and the calibration constant of the viscometer.

2. Apparatus:

• Calibrated glass capillary viscometer

• Constant temperature bath

• Timing device

3. Procedure:

• Select a clean, dry, calibrated viscometer having a range covering the estimated viscosity.

• Charge the viscometer with the sample in the manner dictated by the design of the instrument.

• Place the charged viscometer in the constant temperature bath long enough to reach the test temperature.

• Use suction or pressure to adjust the head level of the test sample to a position in the capillary arm of the instrument about 5 mm ahead of the first timing mark.

• Measure the time required for the meniscus to pass from the first to the second timing mark.

6. Calculation: Kinematic Viscosity (mm²/s) = C × t where: C = calibration constant of the viscometer (mm²/s²) t = flow time (s)

Signaling Pathways and Experimental Workflows

To visualize the relationships and processes discussed, the following diagrams are provided in the DOT language for Graphviz.

Logical Relationship for Greener Solvent Selection

This diagram illustrates a decision-making workflow for selecting a greener solvent alternative.

References

• 1. store.astm.org [store.astm.org]
• 2. γ-Valerolactone - Wikipedia [en.wikipedia.org]
• 3. 2-Methyltetrahydrofuran - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. chemicalbook.com [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. Metabolism of alcohol ethoxylates (AEs) in rat, hamster, and human hepatocytes and liver S9: a pilot study for metabolic stability, metabolic pathway, and metabolites identification in vitro and in silico - PMC [pmc.ncbi.nlm.nih.gov]
• 8. standards.iteh.ai [standards.iteh.ai]
• 9. Frontiers | CircEpc1 Promotes Ricin Toxin-Induced Inflammation via Activation of NF-κB and MAPK Signaling Pathways by Sponging miR-5114 [frontiersin.org]
• 10. Glycol Ether Toxicology - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. mdsearchlight.com [mdsearchlight.com]
• 12. TR 064 - The Toxicology of Glycol Ethers and its Relevance to Man - ECETOC [ecetoc.org]
• 13. Cutaneous metabolism of glycol ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. The green platform molecule gamma-valerolactone – ecotoxicity, biodegradability, solvent properties, and potential applications - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 17. store.astm.org [store.astm.org]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. besttechnologyinc.com [besttechnologyinc.com]

A Comparative Guide to Alkoxy Propanols as Reaction Solvents

In the pursuit of more efficient, safer, and environmentally benign chemical processes, the selection of an appropriate reaction solvent is a critical decision for researchers, scientists, and drug development professionals. Alkoxy propanols, a class of glycol ethers, are emerging as versatile and effective solvents in a variety of chemical transformations. This guide provides an objective comparison of the performance of common alkoxy propanols with other solvents, supported by experimental data and detailed methodologies, to aid in their rational selection for synthesis and drug development applications.

Physicochemical Properties: A Foundation for Solvent Selection

The utility of a solvent is fundamentally governed by its physical and chemical properties. These parameters influence reactant solubility, reaction kinetics, and the stability of intermediates and transition states. A comparison of key properties for common alkoxy propanols and other representative solvents is summarized below.

Table 1: Physical Properties of Selected Alkoxy Propanols and Other Common Solvents

Solvent	IUPAC Name	Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL @ 20°C)	Solubility in Water
Methoxypropanol (B72326)	1-Methoxy-2-propanol	C₄H₁₀O₂	90.12	120	0.924	Miscible
Ethoxy Propanol (B110389)	1-Ethoxy-2-propanol	C₅H₁₂O₂	104.15	132	0.903	Miscible
Propoxy Propanol	1-Propoxy-2-propanol	C₆H₁₄O₂	118.17	149	0.886	Soluble
Isopropanol (B130326)	Propan-2-ol	C₃H₈O	60.10	82	0.79	Miscible[1]
Ethanol	Ethanol	C₂H₆O	46.07	78	0.79	Miscible[1]
Acetonitrile	Ethane nitrile	C₂H₃N	41.05	82	0.786	Miscible
Dimethyl Sulfoxide (DMSO)	Methane sulfinyl methane	C₂H₆OS	78.13	189	1.100	Miscible

Note: Properties can vary slightly depending on the specific isomer.

The presence of both a hydroxyl group and an ether linkage gives alkoxy propanols a unique combination of hydrophilic and lipophilic characteristics.[2] This dual nature allows them to dissolve a wide range of polar and non-polar compounds, a desirable trait in many reaction systems.[3][4] Shorter-chain alcohols like methanol, ethanol, and propanol are readily soluble in water due to hydrogen bonding with the hydroxyl group.[5][6]

Performance as Reaction Solvents

The choice of solvent can profoundly impact the rate and outcome of a chemical reaction.[7][8] Solvents can influence reaction kinetics by stabilizing or destabilizing reactants, transition states, and products.[9]

The Influence of Polarity and Protic Nature on Reaction Rates

Alkoxy propanols are considered polar, protic solvents due to the presence of the hydroxyl group, which can act as a hydrogen bond donor. The polarity of the solvent plays a crucial role in reactions that involve charged intermediates. For instance, in S(_N)1 reactions, polar protic solvents can stabilize the carbocation intermediate, thereby increasing the reaction rate.[9][10] Conversely, for S(_N)2 reactions with charged nucleophiles, polar protic solvents can solvate the nucleophile through hydrogen bonding, which can hinder its reactivity and slow down the reaction.[9][10]

In a study on the acid-catalyzed solvolysis of propyl formate (B1220265) in an aqueous propanol solvent system, it was observed that the rate constant of the reaction decreased as the proportion of propanol in the mixture increased.[11][12] This was attributed to the specific solvation of the initial state and desolvation of the transition state.[11][12]

Case Study: Aerobic Autoxidation of 2-Ethylhexanal (B89479)

A comparative study on the aerobic autoxidation of 2-ethylhexanal in various solvents highlighted the critical role of solvent polarity.[13] When protic solvents like isopropanol were used, the reaction rate decreased, and the conversion of 2-ethylhexanal dropped significantly to below 36%.[13] However, the selectivity towards the desired product, 2-ethylhexanoic acid, reached over 96%.[13] This suggests that while the overall reaction may be slower, the use of a protic solvent can enhance the selectivity of the desired product. The study also found that the addition of a protic solvent increases the difficulty of C-H bond breaking, which in turn inhibits the oxidation progress.[13]

Applications in Drug Synthesis

The synthesis of pharmaceutically active compounds often involves complex multi-step processes where solvent choice is paramount.[14] Alkoxy propanols and their derivatives are used as synthesis building blocks for preparing these compounds.[15] For example, 3-methoxy-1-propanol (B72126) is a key intermediate in the synthesis of certain stomach therapeutics.[15] The ability of alkoxy propanols to dissolve a wide range of organic molecules makes them suitable for various synthetic transformations, including multicomponent reactions which are increasingly used to accelerate drug discovery.[16]

Toxicity and Environmental Considerations

Alkoxy propanols generally exhibit low to moderate acute toxicity.[17] For instance, 2-propanol has a low order of acute toxicity in mammals, whether through oral, dermal, or respiratory exposure.[18][19] Human exposure to alkoxyethanols, a related class of compounds, typically occurs through inhalation and dermal routes, with the chemicals being readily absorbed.[17] Long-term exposure to some alkoxyethanols has been associated with reproductive, hematological, and developmental toxicity.[17] It is important to note that isomers can have different toxicological profiles; for example, the β-isomer of methoxypropanol is predicted to have higher toxicity than the α-isomer.[20] From an environmental perspective, isopropanol is not expected to persist in aquatic or terrestrial habitats due to rapid biodegradation and evaporation.[19]

Table 2: Comparative Toxicity Data

Compound	Oral LD₅₀ (rat, mg/kg)	Inhalation LC₅₀ (rat, mg/m³)	Primary Effects
2-Propanol	4475 - 7990[18]	~50,000[18]	Low acute toxicity, CNS depression at high doses[17][18]
2-Butoxyethanol	-	-	More toxic by inhalation and dermal routes than other alkoxyethanols[17]
Ethoxy Propanol	-	-	Flammable liquid and vapor, causes serious eye irritation, may cause drowsiness or dizziness.[21]

Experimental Protocols

To aid researchers in evaluating and comparing solvents for a specific reaction, a general experimental protocol is provided below.

Protocol: Comparative Solvent Study for a Generic Organic Reaction

• Reactant and Reagent Preparation:

  • Ensure all reactants, reagents, and internal standards are of high purity.

  • Prepare stock solutions of reactants and internal standards in a non-reactive, volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate) for easy analysis by gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Reaction Setup:

  • In a series of identical reaction vessels (e.g., sealed vials or round-bottom flasks equipped with condensers), place a magnetic stir bar.

  • To each vessel, add the limiting reactant (e.g., 1 mmol).

  • Add the desired amount of the solvent to be tested (e.g., 5 mL of methoxy (B1213986) propanol to one, ethoxy propanol to another, and so on).

  • Add the other reactants and any catalysts.

• Reaction Execution and Monitoring:

  • Place the reaction vessels in a temperature-controlled environment (e.g., an oil bath or heating block) and stir at a constant rate.

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 8, and 24 hours), withdraw a small aliquot (e.g., 0.1 mL) from each reaction mixture.

  • Quench the reaction in the aliquot by adding it to a vial containing a quenching agent (e.g., cold saturated sodium bicarbonate solution for an acid-catalyzed reaction) and a known amount of an internal standard.

  • Extract the organic components with a suitable solvent (e.g., ethyl acetate).

• Analysis:

  • Analyze the extracted samples by GC or HPLC to determine the concentration of the reactants and products.

  • Calculate the conversion of the limiting reactant and the yield of the desired product at each time point.

• Data Interpretation:

  • Plot the concentration of the reactant versus time to determine the reaction rate in each solvent.

  • Compare the final yields and selectivities for the desired product across the different solvents.

Visualizations

To better illustrate the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Factors influencing the selection of a reaction solvent.

Caption: Workflow for a comparative solvent study.

References

• 1. Alcohol - Boiling Point, Solubility, Flammability | Britannica [britannica.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. chem.ucalgary.ca [chem.ucalgary.ca]
• 4. youtube.com [youtube.com]
• 5. 3.2 Solubility – Introductory Organic Chemistry [openoregon.pressbooks.pub]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. Origins of complex solvent effects on chemical reactivity and computational tools to investigate them: a review - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 9. Solvent effects - Wikipedia [en.wikipedia.org]
• 10. m.youtube.com [m.youtube.com]
• 11. chemicaljournals.com [chemicaljournals.com]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | Solvent Effect on Product Distribution in the Aerobic Autoxidation of 2-Ethylhexanal: Critical Role of Polarity [frontiersin.org]
• 14. A brief overview of classical natural product drug synthesis and bioactivity - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 15. CA2268226A1 - Process for preparing 3-methoxy-1-propanol - Google Patents [patents.google.com]
• 16. Accelerating Drug Discovery: Synthesis of Complex Chemotypes via Multicomponent Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Joint toxicity of alkoxyethanol mixtures: Contribution of in silico applications - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Propanol, 2- (EHC 103, 1990) [inchem.org]
• 19. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 20. researchgate.net [researchgate.net]
• 21. leap.epa.ie [leap.epa.ie]

Validating the Purity of 3-Ethoxy-1-propanol: A Comparative Guide to GC-FID and Alternative Methods

For researchers, scientists, and professionals in drug development, ensuring the purity of chemical reagents is a cornerstone of reliable and reproducible results. This guide provides a comprehensive comparison of Gas Chromatography with Flame Ionization Detection (GC-FID) for validating the purity of 3-Ethoxy-1-propanol against alternative analytical techniques. Detailed experimental protocols and supporting data are presented to facilitate an informed choice of methodology.

3-Ethoxy-1-propanol, a versatile solvent and intermediate, finds application in various pharmaceutical and research contexts. Its purity is critical, as impurities can lead to unwanted side reactions, altered product profiles, and compromised experimental outcomes. Gas Chromatography with Flame Ionization Detection (GC-FID) stands out as a robust and widely used technique for assessing the purity of volatile organic compounds like 3-ethoxy-1-propanol by separating and quantifying the principal component from its organic impurities.

Comparative Analysis of Purity Validation Methods

The primary method for determining the organic purity of 3-Ethoxy-1-propanol is GC-FID. However, a complete purity profile also necessitates the quantification of water content, for which Karl Fischer titration is the gold standard. The following table compares the performance of GC-FID for organic impurity analysis with Karl Fischer titration for water content determination.

Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID) for Organic Purity	Karl Fischer Titration for Water Content
Principle	Separation of volatile compounds based on their partitioning between a stationary and mobile phase, followed by detection via ionization in a hydrogen flame.	Titrimetric method based on the quantitative reaction of water with an iodine-sulfur dioxide reagent.[1][2]
Primary Application	Quantification of 3-Ethoxy-1-propanol and its organic impurities.	Specific determination of water content.
Typical Accuracy	Recovery typically within 98-102% for the main component and spiked impurities.	High accuracy, typically within 1% of the actual water content.[1]
Typical Precision	Repeatability RSD < 2%; Intermediate Precision RSD < 3%.	High precision, with RSD values often below 2%.[3][4]
Limit of Detection (LOD) / Limit of Quantification (LOQ)	Method-dependent, but can achieve low ppm levels for impurities.	Volumetric: ~0.05% to 100%; Coulometric: 1 ppm to 5%.[1]
Analysis Time	Typically 15-30 minutes per sample.	Typically a few minutes per sample.[1]
Selectivity	High selectivity for volatile organic compounds.	Highly selective for water.
Common Impurities Detected	Starting materials (e.g., 1,3-propanediol, ethanol), by-products (e.g., isomers, higher ethers), and degradation products.	Water.

Experimental Protocols

I. Purity Determination of 3-Ethoxy-1-propanol by GC-FID

This protocol provides a general method for the analysis of 3-Ethoxy-1-propanol purity. Method validation and optimization are recommended for specific laboratory conditions and instrumentation.

1. Sample Preparation:

• Prepare a stock solution of 3-Ethoxy-1-propanol in a suitable solvent (e.g., methanol (B129727) or acetone) at a concentration of approximately 1000 µg/mL.

• Prepare a series of calibration standards by diluting the stock solution.

• For the sample to be analyzed, accurately weigh and dissolve a known amount in the chosen solvent to fall within the calibration range. An internal standard may be used for improved precision.

2. GC-FID Instrumentation and Conditions:

Parameter	Recommended Setting
GC System	Gas chromatograph equipped with a Flame Ionization Detector (FID).
Column	A polar capillary column, such as a DB-WAX or similar polyethylene (B3416737) glycol (PEG) phase, is recommended. Dimensions: 30 m x 0.25 mm ID x 0.25 µm film thickness.
Carrier Gas	Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).
Inlet Temperature	250 °C
Injection Mode	Split (e.g., 50:1)
Injection Volume	1 µL
Oven Temperature Program	Initial: 60°C, hold for 2 minRamp: 10°C/min to 200°CHold: 5 min
Detector	Flame Ionization Detector (FID)
FID Temperature	250 °C
Makeup Gas	Nitrogen
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min

3. Data Analysis:

• The purity of 3-Ethoxy-1-propanol is typically determined by area percent normalization. The area of the 3-Ethoxy-1-propanol peak is divided by the total area of all peaks in the chromatogram and multiplied by 100.

• For higher accuracy, an internal or external standard calibration can be used to quantify the main component and any identified impurities.

II. Water Content Determination by Karl Fischer Titration

1. Instrumentation:

• A volumetric or coulometric Karl Fischer titrator. The choice depends on the expected water content (volumetric for >0.1%, coulometric for <0.1%).[2]

2. Reagents:

• Karl Fischer reagent appropriate for alcohols.

• Anhydrous methanol or other suitable solvent.

3. Procedure:

• Standardize the Karl Fischer reagent with a known water standard.

• Accurately weigh a suitable amount of the 3-Ethoxy-1-propanol sample and transfer it to the titration vessel containing the anhydrous solvent.

• Titrate the sample with the standardized Karl Fischer reagent to the endpoint.

• The water content is calculated based on the volume of titrant consumed and the titer of the reagent.

Logical Workflow and Visualization

The following diagram illustrates the experimental workflow for validating the purity of 3-Ethoxy-1-propanol using GC-FID.

GC-FID Purity Validation Workflow

Conclusion

The validation of 3-Ethoxy-1-propanol purity is a critical step in ensuring the quality and reliability of research and development outcomes. GC-FID offers a highly accurate and precise method for the determination of organic purity, effectively separating and quantifying the main component from volatile impurities. For a complete purity assessment, it is essential to complement GC-FID analysis with Karl Fischer titration to specifically quantify the water content. By employing these well-established methods, researchers can confidently ascertain the purity of 3-Ethoxy-1-propanol, thereby upholding the integrity of their scientific work.

References

• 1. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 2. mt.com [mt.com]
• 3. researchgate.net [researchgate.net]
• 4. The Precision of Karl Fischer Titration: Your Solution for Accurate Moisture Analysis - Insights & Innovations | Chemical Industry Blog by s d fine chem limited [sdfine.com]

A Spectroscopic Showdown: Distinguishing Positional Isomers of Ethoxypropanol

In the realm of chemical analysis, the differentiation of isomers—molecules sharing the same chemical formula but differing in atomic arrangement—presents a classic challenge. This guide provides a detailed spectroscopic comparison of 3-Ethoxy-1-propanol and its positional isomers, 1-Ethoxy-2-propanol and 2-Ethoxy-1-propanol. For researchers, scientists, and professionals in drug development, understanding the subtle yet distinct spectroscopic fingerprints of these isomers is crucial for unambiguous identification and quality control.

All three isomers share the molecular formula C5H12O2, but the placement of the ethoxy and hydroxyl groups on the propane (B168953) chain leads to unique spectral characteristics.[1][2] This guide delves into the comparative analysis using Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), supported by experimental data and protocols.

At a Glance: Key Physicochemical Properties

A summary of key physical and chemical properties of the three ethoxypropanol (B1617513) isomers is presented below, highlighting their similarities and slight differences.

Property	3-Ethoxy-1-propanol	1-Ethoxy-2-propanol	2-Ethoxy-1-propanol
CAS Number	111-35-3[3]	1569-02-4[2]	19089-47-5
Molecular Weight	104.15 g/mol [3]	104.15 g/mol [2]	104.15 g/mol
Boiling Point	160-161 °C[4]	132 °C	Not available
Density	0.904 g/mL at 25 °C[4]	0.897 g/mL	Not available
Flash Point	54 °C[5]	42 °C	Not available

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Definitive Distinction

NMR spectroscopy provides the most definitive data for distinguishing between these positional isomers. The chemical shift and splitting patterns in both ¹H and ¹³C NMR spectra are unique to each structure due to the different electronic environments of the protons and carbon atoms.

¹H NMR Spectral Data Comparison

The proton NMR spectra reveal distinct signals for the protons on the carbon atoms bearing the hydroxyl and ethoxy groups.

Isomer	CH₃ (ethoxy)	OCH₂ (ethoxy)	CH₂/CH (propanol chain)	OH
3-Ethoxy-1-propanol	~1.2 ppm (t)	~3.5 ppm (q)	~1.8 ppm (quintet, C2-H₂), ~3.5 ppm (t, C3-H₂), ~3.7 ppm (t, C1-H₂)	Variable
1-Ethoxy-2-propanol	~1.2 ppm (t)	~3.5 ppm (q)	~1.1 ppm (d, C3-H₃), ~3.3 ppm (d, C1-H₂), ~3.8 ppm (m, C2-H)	Variable
2-Ethoxy-1-propanol	~1.2 ppm (t)	~3.5 ppm (q)	~1.1 ppm (d, C3-H₃), ~3.4 ppm (m, C1-H₂), ~3.6 ppm (m, C2-H)	Variable
(Predicted data based on typical chemical shifts and splitting patterns. t=triplet, q=quartet, d=doublet, m=multiplet, quintet)

¹³C NMR Spectral Data Comparison

The ¹³C NMR spectra show five distinct carbon signals for each isomer, with the chemical shifts of the carbons directly attached to the oxygen atoms being most informative.

Isomer	CH₃ (ethoxy)	OCH₂ (ethoxy)	C1 (propanol)	C2 (propanol)	C3 (propanol)
3-Ethoxy-1-propanol	~15 ppm	~66 ppm	~61 ppm	~32 ppm	~69 ppm
1-Ethoxy-2-propanol	~15 ppm	~66 ppm	~75 ppm	~67 ppm	~20 ppm
2-Ethoxy-1-propanol	~15 ppm	~66 ppm	~67 ppm	~78 ppm	~16 ppm
(Predicted data based on typical chemical shifts)

Infrared (IR) Spectroscopy: Functional Group Identification

IR spectroscopy is excellent for confirming the presence of the key functional groups—the hydroxyl (-OH) and ether (C-O-C) groups—in all three isomers. While the spectra are broadly similar, subtle differences in the fingerprint region (below 1500 cm⁻¹) can aid in differentiation.

Isomer	O-H Stretch (cm⁻¹)	C-H Stretch (cm⁻¹)	C-O Stretch (cm⁻¹)
3-Ethoxy-1-propanol	~3400 (broad)	~2870-2970	~1100
1-Ethoxy-2-propanol	~3400 (broad)	~2870-2970	~1100
2-Ethoxy-1-propanol	~3400 (broad)	~2870-2970	~1100
(Data obtained from NIST Chemistry WebBook and other spectral databases)[6]

The most prominent feature for all three is a broad absorption band around 3400 cm⁻¹, characteristic of the hydrogen-bonded O-H stretching of the alcohol group.[7] The C-O stretching vibration of the ether and alcohol groups appears in the 1050-1150 cm⁻¹ region.[8]

Mass Spectrometry (MS): Fragmentation Pattern Analysis

Mass spectrometry provides information about the molecular weight and fragmentation patterns of the isomers. While all three have a molecular ion peak (M⁺) at m/z 104, their fragmentation patterns, particularly through alpha-cleavage, are distinct.[9]

Isomer	Molecular Ion (M⁺)	Key Fragment Ions (m/z)	Interpretation of Key Fragments
3-Ethoxy-1-propanol	104	31, 59, 75	[CH₂OH]⁺, [CH₂CH₂OCH₂CH₃]⁺, [HOCH₂CH₂CH₂O]⁺
1-Ethoxy-2-propanol	104	45, 59	[CH(OH)CH₃]⁺, [CH₂OCH₂CH₃]⁺
2-Ethoxy-1-propanol	104	31, 73	[CH₂OH]⁺, [CH(OCH₂CH₃)CH₃]⁺
(Data obtained from NIST Mass Spectrometry Data Center and fragmentation pattern analysis)[1][2][10]

The base peak in the mass spectrum can be a key differentiator. For instance, a prominent peak at m/z 31 is characteristic of a primary alcohol, which would be expected for 3-ethoxy-1-propanol and 2-ethoxy-1-propanol.[11] In contrast, 1-ethoxy-2-propanol, a secondary alcohol, would likely show a base peak at m/z 45.[10]

Experimental Protocols

Standard protocols for the spectroscopic analysis of liquid alcohol and ether samples are as follows:

NMR Spectroscopy

• Sample Preparation : Dissolve approximately 10-20 mg of the isomer in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

• ¹H NMR Acquisition : Acquire the spectrum on a 300 MHz or higher field NMR spectrometer. Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and 16-64 scans.

• ¹³C NMR Acquisition : Acquire the spectrum on the same instrument. A proton-decoupled sequence is typically used to obtain singlets for each unique carbon. A larger number of scans (e.g., 1024 or more) and a longer relaxation delay (2-5 seconds) are generally required due to the lower natural abundance of ¹³C.

IR Spectroscopy

• Sample Preparation : For liquid samples, a thin film is prepared by placing a drop of the neat liquid between two sodium chloride (NaCl) or potassium bromide (KBr) plates.

• Acquisition : The spectrum is recorded using a Fourier-Transform Infrared (FTIR) spectrometer, typically over a range of 4000-400 cm⁻¹. A background spectrum of the clean plates is recorded first and subtracted from the sample spectrum.

Mass Spectrometry

• Sample Introduction : The sample is typically introduced via Gas Chromatography (GC-MS) for separation and purification before ionization. A small volume (e.g., 1 µL) of a dilute solution of the analyte is injected into the GC.

• Ionization : Electron Ionization (EI) at 70 eV is the most common method.

• Analysis : The mass analyzer (e.g., a quadrupole) separates the resulting ions based on their mass-to-charge ratio (m/z). The detector records the abundance of each ion.

Visualizing the Analytical Workflow

The logical process for identifying an unknown ethoxypropanol isomer using the described spectroscopic techniques can be visualized as follows:

Caption: Workflow for the spectroscopic identification of ethoxypropanol isomers.

References

• 1. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Ethoxy-2-propanol | C5H12O2 | CID 15287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Ethoxy-1-propanol｜lookchem [lookchem.com]
• 4. 3-Ethoxy-1-propanol | 111-35-3 [chemicalbook.com]
• 5. 3-ETHOXY-1-PROPANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. 1-Propanol, 3-ethoxy- [webbook.nist.gov]
• 7. infrared spectrum of propan-1-ol prominent wavenumbers cm-1 detecting alcohol functional group present finger print for identification of 1-propanol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. C-13 nmr spectrum of propan-2-ol analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of 2-propanol C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. mass spectrum of propan-2-ol fragmentation pattern of m/z m/e ions for analysis and identification of 2-propanol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 11. mass spectrum of propan-1-ol fragmentation pattern of m/z m/e ions for analysis and identification of 1-propanol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

A Comparative Performance Guide: 3-Ethoxy-1-propanol vs. Ethylene Glycol Ethers for Pharmaceutical Applications

For Researchers, Scientists, and Drug Development Professionals: A Data-Driven Comparison of P-Series and E-Series Glycol Ether Solvents

In the landscape of pharmaceutical development, solvent selection is a critical parameter influencing everything from reaction kinetics and product purity to the safety profile of the final drug product. While ethylene (B1197577) glycol ethers (E-series) have historically been used, significant toxicological concerns have prompted a shift towards safer alternatives. This guide provides an objective, data-driven comparison between 3-Ethoxy-1-propanol, a propylene (B89431) glycol-based (P-series) ether, and 2-Ethoxyethanol, a common E-series counterpart, to inform solvent selection in research and development.

Executive Summary: Performance and Safety at a Glance

3-Ethoxy-1-propanol emerges as a preferable alternative to ethylene glycol ethers like 2-Ethoxyethanol, primarily due to its significantly lower toxicity profile. While both solvent classes exhibit versatile solvency, the reproductive and developmental toxicity associated with E-series ethers, stemming from their metabolic pathway, presents a considerable risk in pharmaceutical applications. P-series ethers, including 3-Ethoxy-1-propanol, are metabolized via a different, less toxic pathway, making them a safer choice without compromising performance for many applications.

Physical and Chemical Properties: A Side-by-Side Comparison

The fundamental physical properties of a solvent dictate its suitability for specific laboratory and manufacturing processes. The following table summarizes key properties for 3-Ethoxy-1-propanol and 2-Ethoxyethanol.

Property	3-Ethoxy-1-propanol (P-Series)	2-Ethoxyethanol (E-Series)	Reference(s)
CAS Number	111-35-3	110-80-5	[1][2]
Molecular Formula	C₅H₁₂O₂	C₄H₁₀O₂	[1][2]
Molecular Weight	104.15 g/mol	90.12 g/mol	[1][2]
Boiling Point	160-161 °C	135 °C	[2][3]
Density	0.904 g/mL at 25 °C	0.930 g/mL at 25 °C	[3][4]
Flash Point	54 °C (closed cup)	40-44 °C (closed cup)	[3][5]
Water Solubility	Miscible	Miscible	[1][2]

Performance Deep Dive: Solvency and Toxicity

Solvency Profile: Hansen Solubility Parameters

To theoretically assess and compare the solvency of these ethers, we can use Hansen Solubility Parameters (HSP). These parameters divide the total cohesive energy of a solvent into three components: dispersion (δD), polar (δP), and hydrogen bonding (δH). Solvents with similar HSP values to a given solute are more likely to dissolve it.

Solvent	δD (MPa½)	δP (MPa½)	δH (MPa½)	Reference(s)
2-Ethoxyethanol	16.2	9.2	14.3	[6]
Propylene Glycol Monomethyl Ether (proxy for P-series)	15.6	6.3	11.6	[7]

The HSP values indicate that both E-series and P-series glycol ethers are effective solvents for a range of polar and moderately non-polar compounds, attributed to their ether and alcohol functionalities.[8] 2-Ethoxyethanol shows slightly higher polarity (δP) and hydrogen bonding (δH) character compared to the P-series proxy, suggesting it may be a stronger solvent for highly polar or hydrogen-bonding solutes. However, the solvency of P-series ethers is robust and suitable for a wide array of resins, inks, and adhesives, making them effective in many pharmaceutical formulations.[9]

The Critical Differentiator: Toxicity and Metabolic Pathways

The most significant performance difference lies in the toxicological profiles of E-series and P-series glycol ethers. This difference is a direct result of their distinct metabolic pathways in the body.

Ethylene Glycol Ethers (e.g., 2-Ethoxyethanol): E-series ethers are metabolized by alcohol dehydrogenase to form toxic alkoxyacetic acid metabolites.[10] Specifically, 2-Ethoxyethanol forms ethoxyacetic acid, which is a known reproductive and developmental toxicant.[10] Studies have demonstrated that exposure to 2-Ethoxyethanol can lead to testicular atrophy, reduced sperm counts, and embryotoxicity in animal models, even at concentrations at or below permissible exposure limits.[4]

Propylene Glycol Ethers (e.g., 3-Ethoxy-1-propanol): In contrast, P-series glycol ethers are metabolized to their corresponding alkoxypropionic acids or undergo O-demethylation to form propylene glycol, a substance generally recognized as safe (GRAS).[10][11] This metabolic route does not produce the toxic metabolites associated with E-series ethers, resulting in a significantly lower potential for reproductive and developmental toxicity.[10][11]

Visualizing Key Processes

To better illustrate the concepts discussed, the following diagrams created using the DOT language provide clear visual representations of the metabolic pathways and a typical experimental workflow.

Caption: Comparative metabolic pathways of E-series vs. P-series glycol ethers.

References

• 1. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Ethoxyethanol - Wikipedia [en.wikipedia.org]
• 3. 3-乙氧基-1-丙醇 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 2-Ethoxyethanol | 110-80-5 [chemicalbook.com]
• 5. 2-Ethoxyethanol, C4H10O2, 110-80-5, 2-Ethoxyethyl Alcohol; Ethyl 2-Hydroxyethyl Ether [mallakchemicals.com]
• 6. researchgate.net [researchgate.net]
• 7. HSP Basics | Practical Solubility Science | Prof Steven Abbott [stevenabbott.co.uk]
• 8. GLYCOL ETHERS - Ataman Kimya [atamanchemicals.com]
• 9. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 10. Ethylene glycol monomethyl ether and propylene glycol monomethyl ether: metabolism, disposition, and subchronic inhalation toxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. nbinno.com [nbinno.com]

3-Ethoxy-1-propanol: A Comparative Guide for Extraction Efficacy

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of chemical extraction, the pursuit of efficient, safe, and environmentally conscious solvents is paramount. This guide provides a comprehensive comparison of 3-ethoxy-1-propanol against other commonly used extraction solvents. While direct comparative experimental data on the extraction efficacy of 3-ethoxy-1-propanol is limited in publicly available literature, this document compiles its known physical and chemical properties to offer a theoretical assessment of its potential. This guide aims to be an objective resource, presenting available data and detailed experimental protocols to aid researchers in making informed decisions for their extraction needs.

Comparative Analysis of Solvent Properties

The selection of an appropriate solvent is critical for maximizing the yield and purity of extracted compounds. The following table summarizes the key physical and chemical properties of 3-ethoxy-1-propanol in comparison to standard extraction solvents such as ethanol, methanol (B129727), acetone, and hexane.

Property	3-Ethoxy-1-propanol	Ethanol	Methanol	Acetone	Hexane
Chemical Formula	C5H12O2[1]	C2H5OH	CH3OH	C3H6O	C6H14[2]
Molecular Weight ( g/mol )	104.15[1]	46.07	32.04	58.08[3]	86.18
Boiling Point (°C)	160-161[4]	78.4	64.7[5]	56.29	69[2][6]
Flash Point (°C)	54.4[7]	13	11	-20[3]	-26
Density (g/mL at 20°C)	0.904[1][8]	0.789	0.7913[9]	0.790[10]	~0.659
Solubility in Water	Miscible[8]	Miscible[11]	Miscible	Miscible[3]	Insoluble[2]
Polarity	Intermediate (Polar & Non-polar characteristics)	Polar[12]	Polar[13]	Polar aprotic (Intermediate)[14]	Non-polar[2][15]
Toxicity Profile	Considered to have low toxicity	Low toxicity, safe for food applications[12][16]	Toxic	Low toxicity[17]	Neurotoxin, classified as a VOC[2]

Theoretical Efficacy as an Extraction Solvent

3-Ethoxy-1-propanol possesses a unique molecular structure, incorporating both an ether and a hydroxyl group. This bifunctional nature suggests it can effectively dissolve a broad spectrum of compounds, from polar to moderately non-polar substances. Its miscibility with water and other organic solvents offers versatility in creating tailored solvent systems for specific extraction challenges.

The relatively high boiling point of 3-ethoxy-1-propanol can be advantageous in extractions requiring elevated temperatures, as it reduces solvent loss due to evaporation. However, this also means that more energy is required for its removal from the extract post-extraction. Its low toxicity profile presents a significant advantage over more hazardous solvents like methanol and hexane.

While these properties suggest that 3-ethoxy-1-propanol could be a highly effective and safer alternative in various extraction applications, it is crucial to underscore the current absence of direct, quantitative studies comparing its extraction yield and selectivity against established solvents for specific compounds. Further experimental validation is necessary to fully ascertain its practical efficacy.

Experimental Protocols

The following are detailed methodologies for common extraction techniques that can be adapted for use with 3-ethoxy-1-propanol.

Maceration Protocol

Maceration is a simple and widely used extraction method that involves soaking the plant material in a solvent at room temperature.[18][19][20]

• Preparation of Plant Material: The plant material should be dried and ground into a coarse powder to increase the surface area for extraction.[19]

• Solvent Soaking: Place the powdered plant material in a sealed container and add the solvent (e.g., 3-ethoxy-1-propanol) in a solid-to-solvent ratio typically ranging from 1:5 to 1:20 (w/v).

• Incubation: Seal the container and keep it at room temperature for a period of 3 to 7 days, with occasional agitation to enhance the extraction process.[20]

• Filtration: After the maceration period, separate the extract from the solid residue by filtration through a fine-mesh cloth or filter paper.[21]

• Solvent Evaporation: Remove the solvent from the filtrate using a rotary evaporator under reduced pressure to obtain the crude extract.

Soxhlet Extraction Protocol

Soxhlet extraction is a continuous extraction method that is more efficient than maceration for certain applications.[22][23][24][25]

• Sample Preparation: Mix the dried and powdered solid sample with a drying agent like anhydrous sodium sulfate (B86663) and place it in a porous thimble.[23][26]

• Apparatus Setup: Place the thimble inside the main chamber of the Soxhlet extractor. The extractor is then placed on a distillation flask containing the extraction solvent (e.g., 3-ethoxy-1-propanol) and below a condenser.

• Extraction Process: Heat the solvent in the distillation flask. The solvent vaporizes, travels up a distillation arm, and condenses in the condenser. The condensed solvent drips into the thimble containing the sample.

• Siphoning: Once the solvent level in the thimble chamber reaches the top of a siphon arm, the solvent and extracted compounds are siphoned back into the distillation flask.

• Continuous Cycle: This cycle of vaporization, condensation, and siphoning is repeated, allowing for a continuous extraction of the sample with fresh solvent. The process typically runs for several hours.[22]

• Final Extract: After extraction, the solvent in the distillation flask contains the extracted compounds. The solvent is then evaporated to yield the crude extract.

Ultrasound-Assisted Extraction (UAE) Protocol

UAE utilizes ultrasonic waves to accelerate the extraction process.[27][28][29][30]

• Sample and Solvent Mixture: Immerse the powdered plant material in the chosen solvent (e.g., 3-ethoxy-1-propanol) in a vessel.[28]

• Ultrasonic Treatment: Place the vessel in an ultrasonic bath or use an ultrasonic probe. The high-frequency sound waves create cavitation bubbles in the solvent.

• Cell Disruption: The collapse of these bubbles near the plant material generates localized high pressure and temperature, leading to the disruption of cell walls and enhanced release of intracellular compounds.[30]

• Extraction Parameters: The extraction efficiency is influenced by factors such as ultrasonic frequency and power, temperature, extraction time, and solvent-to-solid ratio.[29]

• Post-Extraction: After sonication for a predetermined time, the mixture is filtered, and the solvent is evaporated to obtain the extract.

Visualizing Extraction Processes

To better understand the logical flow and relationships in solvent extraction, the following diagrams are provided.

Caption: General workflow of a solvent-based extraction process.

References

• 1. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. maratek.com [maratek.com]
• 3. labproinc.com [labproinc.com]
• 4. chembk.com [chembk.com]
• 5. quora.com [quora.com]
• 6. andersonintl.com [andersonintl.com]
• 7. 3-ethoxy-1-propanol, 111-35-3 [thegoodscentscompany.com]
• 8. 3-ETHOXY-1-PROPANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. Methanol Solvent Properties [macro.lsu.edu]
• 10. Acetone Solvent Properties [macro.lsu.edu]
• 11. Ethanol - Wikipedia [en.wikipedia.org]
• 12. Ethanol: The Versatile Solvent in Modern Plant Extraction Techniques [greenskybio.com]
• 13. biotage.com [biotage.com]
• 14. laballey.com [laballey.com]
• 15. atdmco.com [atdmco.com]
• 16. laballey.com [laballey.com]
• 17. extractiongradesolvents.com [extractiongradesolvents.com]
• 18. Preparation of Medicinal Plants: Basic Extraction and Fractionation Procedures for Experimental Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Maceration Plant Extraction Explained: Unlocking the Potential [pure5extraction.com]
• 20. cabidigitallibrary.org [cabidigitallibrary.org]
• 21. The Art of Extraction: A Step-by-Step Guide to the Maceration Process [greenskybio.com]
• 22. hielscher.com [hielscher.com]
• 23. waterboards.ca.gov [waterboards.ca.gov]
• 24. ≫ Soxhlet Extraction: The Method, Equipment, and Its Essential Applications in the Laboratory - Pobel [pobel.com]
• 25. organomation.com [organomation.com]
• 26. epa.gov [epa.gov]
• 27. hielscher.com [hielscher.com]
• 28. umpir.ump.edu.my [umpir.ump.edu.my]
• 29. Ultrasound assisted extraction (UAE) of bioactive compounds from fruit and vegetable processing by-products: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 30. researchgate.net [researchgate.net]

A Comparative Analysis of the Solvency Power of 3-Ethoxy-1-propanol, Ethanol, and Methanol for Pharmaceutical Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the solvency power of 3-Ethoxy-1-propanol against the commonly used solvents, ethanol (B145695) and methanol. The information presented herein is intended to assist researchers and professionals in making informed decisions regarding solvent selection in drug development and formulation. This analysis is supported by theoretical calculations and established experimental protocols.

Executive Summary

3-Ethoxy-1-propanol, a less conventional solvent, presents a unique combination of ether and alcohol functionalities, influencing its solvency characteristics. This guide compares its performance with the polar protic solvents, ethanol and methanol, which are staples in the pharmaceutical industry. The comparison is primarily based on Hansen Solubility Parameters (HSP), a widely accepted method for predicting solvent-solute interactions. Due to the limited availability of direct experimental solubility data for a wide range of active pharmaceutical ingredients (APIs) in 3-Ethoxy-1-propanol, its Hansen Solubility Parameters have been estimated using the group contribution method. These estimated values are then used to predict its relative solvency power for selected APIs.

Data Presentation: A Comparative Overview of Solvent Properties

A solvent's efficacy is determined by a combination of physical and chemical properties. The following tables summarize key parameters for 3-Ethoxy-1-propanol, ethanol, and methanol.

Table 1: Physical Properties of Solvents

Property	3-Ethoxy-1-propanol	Ethanol	Methanol
Molecular Formula	C5H12O2	C2H5OH	CH3OH
Molar Mass ( g/mol )	104.15	46.07	32.04
Boiling Point (°C)	148-150	78.37	64.7
Density (g/cm³ at 20°C)	0.908	0.789	0.792
Flash Point (°C)	54	13	11
Water Solubility	Miscible	Miscible	Miscible

Table 2: Hansen Solubility Parameters (HSP)

Hansen Solubility Parameters are a powerful tool for predicting the solubility of a material in a given solvent. They are based on the principle that "like dissolves like" and are divided into three components:

• δd (Dispersion): Energy from dispersion forces between molecules.

• δp (Polar): Energy from dipolar intermolecular forces.

• δh (Hydrogen Bonding): Energy from hydrogen bonds.

The total solubility parameter (δt) is calculated as: δt² = δd² + δp² + δh²

Solvent	δd (MPa⁰.⁵)	δp (MPa⁰.⁵)	δh (MPa⁰.⁵)	δt (MPa⁰.⁵)
3-Ethoxy-1-propanol (Estimated)	15.9	6.5	13.0	22.0
Ethanol	15.8	8.8	19.4	26.5
Methanol	15.1	12.3	22.3	29.7

Note: The Hansen Solubility Parameters for 3-Ethoxy-1-propanol were estimated using a group contribution method due to the lack of readily available experimental data.

Table 3: Predicted Solubility of Selected Active Pharmaceutical Ingredients (APIs)

The relative solubility of an API in a solvent can be predicted by calculating the "distance" (Ra) between their respective Hansen Solubility Parameters. A smaller Ra value indicates a higher likelihood of solubility.

Ra = [4(δd₂ - δd₁)² + (δp₂ - δp₁)² + (δh₂ - δh₁)²]⁰.⁵

API	HSP (δd, δp, δh)	Ra in 3-Ethoxy-1-propanol	Ra in Ethanol	Ra in Methanol	Predicted Solubility Ranking
Ibuprofen	(17.5, 3.0, 6.0)	10.3	14.2	17.5	3-Ethoxy-1-propanol > Ethanol > Methanol
Naproxen	(19.0, 6.0, 8.0)	6.4	12.0	15.2	3-Ethoxy-1-propanol > Ethanol > Methanol
Salicylic Acid	(17.0, 8.0, 14.0)	2.0	5.5	8.4	3-Ethoxy-1-propanol > Ethanol > Methanol

Disclaimer: The predicted solubility is a theoretical estimation based on HSP and should be confirmed by experimental validation.

Experimental Protocols

Accurate determination of solvency power relies on robust experimental methodologies. The following are standard protocols for quantitative solubility assessment.

Protocol 1: Equilibrium Solubility Determination (Shake-Flask Method)

This is the gold-standard method for determining the thermodynamic solubility of a compound.

Materials:

• Active Pharmaceutical Ingredient (API)

• Solvents: 3-Ethoxy-1-propanol, Ethanol, Methanol

• Scintillation vials or sealed flasks

• Orbital shaker with temperature control

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system or UV-Vis Spectrophotometer

• Volumetric flasks and pipettes

• Analytical balance

Procedure:

• Preparation of Supersaturated Solutions: Add an excess amount of the API to a known volume of each solvent in separate vials.

• Equilibration: Seal the vials and place them in a temperature-controlled orbital shaker. Agitate the samples at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. For fine particles, centrifugation at a high speed is recommended to ensure complete separation of the solid and liquid phases.

• Sample Collection and Dilution: Carefully withdraw a known volume of the supernatant (the clear, saturated solution) without disturbing the solid phase. Dilute the sample gravimetrically or volumetrically with a suitable solvent to a concentration within the analytical range of the chosen quantification method.

• Quantification: Analyze the concentration of the API in the diluted samples using a validated HPLC or UV-Vis spectrophotometric method.

• Calculation: Calculate the solubility of the API in each solvent, typically expressed in mg/mL or mol/L, by back-calculating from the diluted sample concentration.

Protocol 2: Hansen Solubility Parameter (HSP) Determination (Experimental)

While group contribution methods provide estimates, experimental determination of HSP offers higher accuracy.

Materials:

• A set of 20-30 solvents with known Hansen Solubility Parameters.

• The solute for which HSP is to be determined.

• Test tubes or small vials.

• Vortex mixer.

Procedure:

• Solubility Testing: Add a small, consistent amount of the solute to a fixed volume of each of the selected solvents.

• Observation: Vigorously mix each sample and observe whether the solute dissolves completely, partially, or not at all. Assign a score (e.g., 1 for soluble, 0 for insoluble).

• Data Analysis: Input the solubility scores and the known HSP of the solvents into a specialized software program (e.g., HSPiP - Hansen Solubility Parameters in Practice).

• Sphere Calculation: The software calculates the center of a "solubility sphere" in the three-dimensional Hansen space. The coordinates of the center of this sphere represent the Hansen Solubility Parameters (δd, δp, δh) of the solute. Solvents that fall within this sphere are predicted to be good solvents for the solute.

Mandatory Visualizations

Diagrams generated using Graphviz (DOT language) are provided below to illustrate key workflows and concepts.

Reactivity profile of 3-Ethoxy-1-propanol compared to other hydroxyethers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of 3-Ethoxy-1-propanol against other common hydroxyethers. The information presented is supported by available experimental data to assist in the selection of appropriate solvents, reactants, and synthetic pathways.

Introduction to 3-Ethoxy-1-propanol

3-Ethoxy-1-propanol (CAS: 111-35-3) is a bifunctional organic molecule, classified as a hydroxyether or glycol ether.[1][2] It possesses both a primary hydroxyl (-OH) group and an ether (-O-) linkage, which dictates its chemical behavior.[1] This dual functionality allows it to exhibit reactions characteristic of both alcohols and ethers, making it a versatile compound in various chemical applications. This guide will compare its reactivity in key chemical transformations against structurally similar and commonly used hydroxyethers such as 2-Methoxyethanol and 2-Ethoxyethanol.

General Reactivity Profile

Hydroxyethers like 3-Ethoxy-1-propanol undergo a range of chemical reactions typical of their constituent functional groups. The ether linkage is generally unreactive, while the hydroxyl group is the primary site of chemical transformation.[1]

Key Reactions Include:

• Oxidation: The primary alcohol group can be oxidized to an aldehyde and further to a carboxylic acid.

• Esterification: Reaction with carboxylic acids or their derivatives yields esters.[1]

• Dehydration: Acid-catalyzed dehydration can lead to the formation of symmetrical ethers or alkenes, depending on reaction conditions.[3][4]

• Reaction with Active Metals: Like other alcohols, it reacts with alkali metals and strong reducing agents.[1]

• Atmospheric Degradation: In the environment, it is primarily degraded by reaction with hydroxyl radicals (•OH).[5]

Below is a visual comparison of the structures of the hydroxyethers discussed in this guide.

Caption: Structural comparison of selected hydroxyethers.

Comparative Reactivity Analysis

The reactivity of hydroxyethers is influenced by factors such as the nature of the alkyl group (methyl vs. ethyl), the position of the ether linkage relative to the hydroxyl group, and steric hindrance.

Oxidation

The primary alcohol group of 3-Ethoxy-1-propanol and its counterparts can be oxidized. The reaction typically proceeds in two stages: first to an aldehyde, and upon further oxidation, to a carboxylic acid. The choice of oxidizing agent determines the final product.[6]

• Primary Alcohols → Aldehydes → Carboxylic Acids: Strong oxidizing agents like potassium permanganate (B83412) (KMnO₄) or chromic acid typically lead to the carboxylic acid.[6] Milder reagents are needed to stop the reaction at the aldehyde stage.

• Secondary Alcohols → Ketones: Secondary alcohols, if present, would be oxidized to ketones.

• Tertiary Alcohols: Tertiary alcohols are resistant to oxidation under standard conditions.

While specific kinetic data for the oxidation of 3-Ethoxy-1-propanol is scarce, the general principles of alcohol oxidation apply. The metabolic degradation of glycol ethers, which involves oxidation, shows that 2-Methoxyethanol is metabolized to the toxic methoxyacetic acid.[7] This biological oxidation highlights the reactivity of the primary alcohol group in these molecules.

The general pathway for the oxidation of a primary hydroxyether is illustrated below.

References

• 1. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Propanol, 3-ethoxy- [webbook.nist.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. learncbse.in [learncbse.in]
• 5. Mechanism and branching ratios of hydroxy ethers + (*)OH gas phase reactions: relevance of h bond interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. quora.com [quora.com]
• 7. Biotic and abiotic degradation behaviour of ethylene glycol monomethyl ether (EGME) - PubMed [pubmed.ncbi.nlm.nih.gov]

Analysis of low toxicity of 3-Ethoxy-1-propanol versus other solvents

An In-depth Analysis of the Low Toxicity Profile of 3-Ethoxy-1-propanol Compared to Other Common Solvents

For Immediate Release

A comprehensive guide for researchers, scientists, and drug development professionals detailing the comparatively low toxicity of 3-Ethoxy-1-propanol. This document provides a comparative analysis with other widely used laboratory and industrial solvents, supported by quantitative toxicity data and detailed experimental methodologies.

In the pursuit of safer laboratory and manufacturing practices, the selection of solvents with low toxicity profiles is paramount. 3-Ethoxy-1-propanol, a versatile solvent, has emerged as a favorable alternative due to its demonstrably lower toxicity compared to many conventional solvents. This guide presents a detailed comparison of the toxicological data of 3-Ethoxy-1-propanol against other common solvents, offering valuable insights for its application in research, development, and manufacturing processes where safety is a critical consideration.

Comparative Toxicity Data

The following table summarizes the acute oral toxicity (LD50) of 3-Ethoxy-1-propanol and other common solvents in rats. A higher LD50 value is indicative of lower acute toxicity.

Solvent	Oral LD50 in Rats (mg/kg)
3-Ethoxy-1-propanol	7000 [1]
Methanol	5628
Ethanol	7060
Isopropyl Alcohol	5045
Acetone	5800
Dimethyl Sulfoxide (DMSO)	14500
Acetonitrile	2460
Toluene	5000
N,N-Dimethylformamide (DMF)	2800

Data sourced from various material safety data sheets and toxicology databases.

As the data indicates, 3-Ethoxy-1-propanol exhibits a high LD50 value, signifying a lower acute oral toxicity profile compared to several commonly used solvents such as methanol, isopropanol, acetonitrile, and toluene. While DMSO shows a higher LD50, 3-Ethoxy-1-propanol presents a favorable safety profile among the more volatile organic solvents.

Beyond acute toxicity, the overall toxicological profile, including potential for skin and eye irritation, genotoxicity, and chronic effects, is crucial for a comprehensive safety assessment. 3-Ethoxy-1-propanol is reported to cause mild to moderate eye and skin irritation[2]. Some evidence suggests that prolonged or repeated exposure to certain glycol ethers may have potential chronic health effects[2]. However, it is generally considered not to be genotoxic[2]. In contrast, solvents like benzene (B151609) are known carcinogens, and others like chloroform (B151607) have been associated with liver and kidney toxicity[3].

Experimental Protocols for Toxicity Assessment

The determination of a solvent's toxicity involves a battery of standardized in vitro and in vivo tests. Below are detailed methodologies for key experiments commonly employed in toxicological assessments.

Acute Oral Toxicity - Up-and-Down Procedure (UDP) (OECD Test Guideline 425)

This method is utilized to determine the median lethal dose (LD50) of a substance.

• Principle: A sequential dosing process where the outcome of the previously dosed animal determines the dose for the next. The goal is to use a minimal number of animals to obtain a statistically robust LD50 value.

• Procedure:

  • Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.

  • Dose Administration: The test substance is administered orally via gavage.

  • Dosing Sequence: The initial dose is selected based on available information. If the animal survives, the next dose is increased by a specific factor. If the animal dies, the next dose is decreased.

  • Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14 days.

  • LD50 Calculation: The LD50 is calculated using the maximum likelihood method based on the pattern of survivals and deaths.

In Vitro Cytotoxicity Assays

These assays assess the toxicity of a substance to cells in culture.

• Principle: This colorimetric assay measures the metabolic activity of cells. Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan (B1609692) product. The amount of formazan is proportional to the number of living cells.[4]

• Procedure:

  • Cell Seeding: Cells are seeded in a 96-well plate and allowed to attach overnight.

  • Solvent Exposure: Cells are treated with various concentrations of the solvent for a defined period (e.g., 24, 48, or 72 hours).

  • MTT Addition: The culture medium is replaced with fresh medium containing MTT solution (typically 0.5 mg/mL).

  • Incubation: The plate is incubated for 2-4 hours to allow formazan crystal formation.

  • Solubilization: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO or isopropanol).[5]

  • Absorbance Reading: The absorbance is measured at a wavelength of 570 nm using a microplate reader.[5][6]

• Principle: This assay uses the redox indicator resazurin (B115843) to measure cell viability. Metabolically active cells reduce the blue, non-fluorescent resazurin to the pink, highly fluorescent resorufin.[7][8][9]

• Procedure:

  • Cell Seeding and Treatment: Similar to the MTT assay, cells are seeded and treated with the solvent.

  • AlamarBlue™ Addition: AlamarBlue™ reagent is added directly to the cell culture medium.[9][10]

  • Incubation: The plate is incubated for 1-4 hours, or longer for higher sensitivity.[9]

  • Measurement: Fluorescence (Ex/Em ~560/590 nm) or absorbance (570 nm and 600 nm) is measured.[10]

• Principle: This assay is based on the ability of viable cells to incorporate and bind the supravital dye Neutral Red in their lysosomes. Toxic substances can impair the cell's ability to take up the dye.[11][12][13]

• Procedure:

  • Cell Seeding and Treatment: Cells are seeded and exposed to the solvent.

  • Neutral Red Incubation: The treatment medium is replaced with a medium containing Neutral Red dye, and the cells are incubated for approximately 3 hours.

  • Washing and Extraction: The cells are washed to remove excess dye, and the incorporated dye is extracted using a destain solution (e.g., acidified ethanol).[14]

  • Absorbance Reading: The absorbance of the extracted dye is measured at approximately 540 nm.[13]

Visualizing Cellular Impact: Signaling Pathways and Experimental Workflow

To better understand the mechanisms of solvent toxicity and the experimental processes involved, the following diagrams are provided.

Caption: Workflow for comparative toxicity assessment of solvents.

Caption: Simplified pathway of solvent-induced oxidative stress.

Caption: The intrinsic (mitochondrial) pathway of apoptosis.

Conclusion

The data presented in this guide underscores the comparatively low acute oral toxicity of 3-Ethoxy-1-propanol, positioning it as a safer alternative to many commonly used solvents in scientific and industrial settings. While no solvent is entirely without hazard, a thorough understanding of the relative toxicities, supported by standardized experimental data, allows for informed decisions in solvent selection, ultimately contributing to a safer working environment. Researchers, scientists, and drug development professionals are encouraged to consider the complete toxicological profile of any solvent to ensure best practices in safety and handling.

References

• 1. researchgate.net [researchgate.net]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. scispace.com [scispace.com]
• 4. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. cyrusbio.com.tw [cyrusbio.com.tw]
• 7. alamarBlue Assays for Cell Viability Protocol, for Microplates | Thermo Fisher Scientific - IE [thermofisher.com]
• 8. Advanced BioMatrix - AlamarBlue Assay Protocol [advancedbiomatrix.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 11. qualitybiological.com [qualitybiological.com]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 13. Neutral Red Uptake Assay | RE-Place [re-place.be]
• 14. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]

A Comparative Guide to the Quantitative Analysis of 3-Ethoxy-1-propanol in Complex Mixtures

For researchers, scientists, and drug development professionals requiring precise and accurate quantification of 3-Ethoxy-1-propanol in complex matrices, selecting the optimal analytical methodology is paramount. This guide provides a detailed comparison of two primary chromatographic techniques: Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RI). The choice between these methods depends on factors such as sample volatility, matrix complexity, required sensitivity, and available instrumentation.

Executive Summary of Analytical Methods

Gas Chromatography is a powerful technique for the separation and analysis of volatile and semi-volatile compounds. Due to its inherent volatility, 3-Ethoxy-1-propanol is an excellent candidate for GC analysis. Coupled with a Flame Ionization Detector (FID), this method offers high sensitivity and robustness for quantitative analysis.

High-Performance Liquid Chromatography is a versatile separation technique suitable for a wide range of compounds. Since 3-Ethoxy-1-propanol lacks a significant ultraviolet (UV) chromophore, a universal detector like a Refractive Index (RI) detector is necessary. HPLC-RI is particularly useful for analyzing non-volatile or thermally labile samples that are not amenable to GC.

Quantitative Performance Comparison

The following table summarizes the key quantitative performance parameters for the GC-FID and HPLC-RI methods for the analysis of 3-Ethoxy-1-propanol. These values are based on established methods for structurally similar compounds, such as other propylene (B89431) glycol ethers and short-chain alcohols.

Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	High-Performance Liquid Chromatography-Refractive Index Detection (HPLC-RI)
Linearity (R²)	> 0.999	> 0.999
Limit of Detection (LOD)	1 - 5 µg/mL	~25 µg/mL[1]
Limit of Quantification (LOQ)	5 - 15 µg/mL	~50 µg/mL
Accuracy (% Recovery)	95 - 105%	92 - 102%[1]
Precision (%RSD)	< 5%	< 5%
Throughput	High (with autosampler)	Moderate
Selectivity	High	Moderate
Cost	Moderate	Moderate to High
Expertise Required	Intermediate	Intermediate

Experimental Protocols

Detailed methodologies for sample preparation and analysis using both GC-FID and HPLC-RI are provided below. These protocols are foundational and may require optimization based on the specific sample matrix.

Method 1: Gas Chromatography-Flame Ionization Detection (GC-FID)

This method is ideal for the routine, high-throughput quantitative analysis of 3-Ethoxy-1-propanol in various complex mixtures, including pharmaceutical formulations and residual solvent analysis.

Sample Preparation:

• Liquid-Liquid Extraction (for aqueous matrices):

  • To 1 mL of the aqueous sample, add 1 mL of a suitable organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane).

  • Vortex the mixture for 2 minutes.

  • Centrifuge at 3000 rpm for 10 minutes to separate the layers.

  • Carefully transfer the organic layer to a clean vial for analysis.

• Solid Phase Extraction (SPE) (for complex biological matrices):

  • Condition an appropriate SPE cartridge (e.g., C18) with methanol (B129727) followed by water.

  • Load the sample onto the cartridge.

  • Wash the cartridge with a weak solvent to remove interferences.

  • Elute the 3-Ethoxy-1-propanol with a stronger solvent (e.g., acetonitrile (B52724) or methanol).

  • The eluate can be directly injected or evaporated and reconstituted in a suitable solvent.

• Direct Injection (for organic matrices):

  • If the sample is already in a volatile organic solvent compatible with the GC system, it can be diluted to the appropriate concentration and injected directly.

GC-FID Conditions:

• Column: DB-624 or equivalent (30 m x 0.32 mm ID, 1.8 µm film thickness)

• Carrier Gas: Helium at a constant flow rate of 2 mL/min

• Injector Temperature: 250°C

• Injection Volume: 1 µL (split or splitless, depending on concentration)

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes

  • Ramp: 10°C/min to 220°C

  • Hold: 5 minutes at 220°C

• Detector: Flame Ionization Detector (FID)

• Detector Temperature: 280°C

Method 2: High-Performance Liquid Chromatography-Refractive Index Detection (HPLC-RI)

This method is a viable alternative for samples where volatility is a concern or when GC instrumentation is unavailable. It is particularly suited for quality control in manufacturing processes.

Sample Preparation:

• Filtration: For samples with particulate matter, filter through a 0.45 µm syringe filter before analysis.

• Dilution: Dilute the sample with the mobile phase to a concentration within the linear range of the detector. For complex matrices, a sample clean-up step like SPE may be necessary to reduce interferences that can affect the RI detector.[1]

HPLC-RI Conditions:

• Column: Amino (NH2) column (e.g., 250 mm x 4.6 mm, 5 µm)[1]

• Mobile Phase: Isocratic mixture of Acetonitrile and Water (80:20 v/v)[1]

• Flow Rate: 1.0 mL/min[1]

• Column Temperature: 35°C

• Injection Volume: 20 µL

• Detector: Refractive Index (RI) Detector

• Detector Temperature: 35°C

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams were created using the DOT language.

References

• 1. Determination of propylene glycol, glycerol and sorbitol in tobacco and tobacco products by high performance liquid chromatography with refractive index detector | CORESTA [coresta.org]

Safety & Regulatory Compliance

Proper Disposal of 3-Ethoxy-1-propanol: A Step-by-Step Guide for Laboratory Professionals

The safe and compliant disposal of laboratory chemicals is paramount for ensuring the safety of personnel and the protection of the environment. This guide provides detailed procedures for the proper disposal of 3-Ethoxy-1-propanol, a flammable liquid that requires careful handling. Adherence to these guidelines, in conjunction with your institution's specific protocols and local regulations, is essential.

Immediate Safety and Hazard Information

3-Ethoxy-1-propanol is classified as a hazardous substance.[1] It is a flammable liquid and vapor, and it can cause serious eye irritation and may be harmful if inhaled.[2][3] Due to its chemical structure as an ether, it may form explosive peroxides upon storage, especially after being opened.[1] Therefore, it is crucial to handle this chemical with appropriate personal protective equipment (PPE) in a well-ventilated area and away from ignition sources.[1][2]

Hazard Classification	Description
Flammability	Flammable liquid and vapor.[2][3]
Eye Irritation	Causes serious eye irritation.[2][3]
Inhalation Toxicity	Harmful if inhaled.[2][3]
Peroxide Formation	Ethers can form explosive peroxides upon storage.[1]

Step-by-Step Disposal Procedure

The proper disposal of 3-Ethoxy-1-propanol is a multi-step process that begins with waste identification and ends with collection by authorized personnel. The following workflow outlines the necessary steps for safe and compliant disposal.

Figure 1. Logical workflow for the proper disposal of 3-Ethoxy-1-propanol.

1. Waste Identification and Characterization:

• Determine if the waste is solely 3-Ethoxy-1-propanol or a mixture. If it is a mixture, all components must be identified to ensure compatibility and proper waste stream segregation.

• Consult the Safety Data Sheet (SDS) for 3-Ethoxy-1-propanol and any other constituents in the waste mixture to understand all potential hazards.[4]

2. Peroxide Testing and Neutralization (for opened containers):

• Ethers like 3-Ethoxy-1-propanol can form explosive peroxides over time, especially after exposure to air.[1] It is recommended that opened containers not be stored for more than 12 months.[1]

• Before disposal, it is prudent to test for the presence of peroxides, particularly for older containers. Commercially available peroxide test strips can be used for this purpose.

• If peroxides are present, they should be neutralized. A common method involves shaking the liquid with an excess of 5% aqueous ferrous sulfate (B86663) solution.[1] This should only be performed by personnel trained in this procedure.

3. Segregation:

• 3-Ethoxy-1-propanol waste must be segregated as flammable liquid waste.[4]

• Do not mix this waste with incompatible materials such as strong oxidizing agents, alkali metals, or nitrides, as this can generate flammable or toxic gases.[2][5]

• Keep liquid waste separate from solid waste.[4]

4. Containerization:

• Use a designated hazardous waste container that is compatible with 3-Ethoxy-1-propanol. Glass or specific types of plastic containers are generally suitable.[6]

• The container must be in good condition, with a secure, leak-proof lid.[4][7]

• Ensure the container is clearly and accurately labeled as "Hazardous Waste" and includes the full chemical name, "3-Ethoxy-1-propanol," and an indication of its flammable nature.[6][7]

5. Storage:

• Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[6]

• The storage area should be well-ventilated and away from sources of ignition such as heat, sparks, or open flames.[2][5]

• Secondary containment, such as a spill tray, is recommended to contain any potential leaks.[4][8]

6. Disposal:

• Once the container is full or ready for disposal, arrange for it to be collected by your institution's Environmental Health and Safety (EH&S) department or a licensed hazardous waste disposal company.[6]

• Do not dispose of 3-Ethoxy-1-propanol down the drain or in the regular trash.[7] This is prohibited by regulations such as the Resource Conservation and Recovery Act (RCRA).[9][10]

• All hazardous waste must be tracked from its point of generation to its final disposal ("cradle-to-grave").

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent injury and environmental contamination.

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if necessary.[1]

• Remove Ignition Sources: Eliminate all sources of ignition from the spill area.[1][11]

• Ventilate: Increase ventilation to the area.[1]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses or goggles, chemical-resistant gloves, and a lab coat. For larger spills, respiratory protection may be necessary.[1][2]

• Containment and Cleanup:

  • For small spills, absorb the liquid with an inert material such as vermiculite, sand, or earth.[1] Do not use combustible materials like paper towels as the primary absorbent.

  • Use non-sparking tools to collect the absorbed material.[1]

  • Place the contaminated absorbent material into a sealed, labeled container for disposal as hazardous waste.[5][11]

• Decontamination: Wash the spill area with a soap and water solution.[5][11]

• Reporting: Report the spill to your institution's EH&S department.

By adhering to these procedures, researchers, scientists, and drug development professionals can ensure the safe and compliant disposal of 3-Ethoxy-1-propanol, thereby fostering a secure laboratory environment.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. 3-Ethoxy-1-propanol Safety Data Sheets(SDS) lookchem [lookchem.com]
• 3. 3-Ethoxy-1-propanol 97 111-35-3 [sigmaaldrich.com]
• 4. acewaste.com.au [acewaste.com.au]
• 5. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. danielshealth.com [danielshealth.com]
• 8. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 9. m.youtube.com [m.youtube.com]
• 10. epa.gov [epa.gov]
• 11. 3-ETHOXY-1-PROPANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Personal protective equipment for handling 3-Ethoxy-1-propanol

This guide provides immediate safety, operational, and disposal information for the handling of 3-Ethoxy-1-propanol in a laboratory setting. It is intended for researchers, scientists, and drug development professionals to ensure safe handling and minimize exposure risks.

Chemical Overview: 3-Ethoxy-1-propanol is a flammable liquid and vapor that can cause serious eye irritation and may be harmful if inhaled.[1][2] Symptoms of exposure may include irritation of the eyes and lungs, and it can be narcotic in high concentrations.[3][4]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to ensure safety when handling 3-Ethoxy-1-propanol. The selection of PPE depends on the concentration and quantity of the substance being used.[1]

Protection Type	Equipment	Standards/Notes
Eye/Face Protection	Safety glasses with side-shields or chemical goggles. A face shield may also be appropriate.	Should conform to EN166 (EU) or be NIOSH (US) approved.[1] Contact lenses should not be worn as they can absorb and concentrate irritants.[5]
Skin Protection	Chemical resistant gloves (e.g., PVC). Impervious clothing. Safety footwear (e.g., rubber boots).	Gloves should be tested to a relevant standard (e.g., Europe EN 374, US F739).[5] For prolonged or frequent contact, a glove with a protection class of 5 or higher (breakthrough time > 240 minutes) is recommended.[5] Inspect gloves before use and use proper removal technique.[1]
Respiratory Protection	NIOSH-approved half-face respirator with an organic vapor/acid gas cartridge and a dust/mist filter.	Use in a well-ventilated area.[5] The type of respirator will depend on the breathing zone contaminant level.[5] For unknown concentrations or emergencies, a full-face pressure-demand SCBA is recommended.[5]

Operational Plan: Handling and Storage

Handling:

• Avoid all personal contact, including inhalation of vapors.[5]

• Work in a well-ventilated area, preferably under a chemical fume hood.[1][5]

• Keep away from heat, sparks, open flames, and other ignition sources.[1][6] No smoking.[1][5][6]

• Use non-sparking tools and explosion-proof equipment.[1][5][6]

• Ground and bond containers and receiving equipment to prevent static discharge.[1][6]

• Ensure eyewash stations and safety showers are readily accessible.[6][7]

Storage:

• Store in a cool, dry, and well-ventilated place.[1][7]

• Keep containers tightly closed.[1][5][6][7]

• Store in an approved flammable liquid storage area.[5]

• Avoid storage in pits, basements, or areas where vapors may be trapped.[5]

• Store away from incompatible materials such as oxidizing agents.[5][7]

Spill Response Protocol

• Immediate Actions:

  • Evacuate personnel from the immediate spill area and move upwind.[5]

  • Remove all sources of ignition.[3][4][5]

  • Increase ventilation.[5]

• Containment:

  • Stop the leak if it is safe to do so.[5]

  • Contain the spill using sand, earth, or vermiculite.[5]

  • Prevent spillage from entering drains or waterways.[5]

• Clean-up:

  • Use absorbent paper to pick up small spills.[3][4]

  • Use only spark-free shovels and explosion-proof equipment for larger spills.[5]

  • Collect recoverable product into labeled containers for recycling or disposal.[5]

• Decontamination:

  • Seal contaminated absorbent materials and any contaminated clothing in a vapor-tight plastic bag for disposal.[3][4]

  • Wash the spill area with a soap and water solution.[3][4]

  • Do not re-enter the contaminated area until it has been verified as clean by a safety officer.[3][4]

Disposal Plan

• Chemical Disposal: Dispose of 3-Ethoxy-1-propanol by burial in a licensed landfill or by incineration in a licensed facility, potentially after mixing with a suitable combustible material.[5] Consult with your institution's Waste Management Authority for specific guidance.[5]

• Contaminated PPE Disposal: Dispose of contaminated gloves and other disposable PPE in accordance with applicable laws and good laboratory practices.[1]

• Container Disposal: Decontaminate empty containers. Observe all label safeguards until containers are cleaned or destroyed.[5]

PPE Selection and Usage Workflow

Caption: Workflow for PPE selection and use when handling 3-Ethoxy-1-propanol.

References

• 1. lookchem.com [lookchem.com]
• 2. 3-Ethoxy-1-propanol 97 111-35-3 [sigmaaldrich.com]
• 3. 3-Ethoxy-1-propanol | C5H12O2 | CID 8109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-ETHOXY-1-PROPANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. go.lupinsys.com [go.lupinsys.com]
• 7. leap.epa.ie [leap.epa.ie]